3-[(3-Chlorobenzyl)oxy]benzoic acid

• CAS: 302569-44-4

Core Science & Biosynthesis

3-[(3-Chlorobenzyl)oxy]benzoic acid chemical properties

An In-Depth Technical Guide to the Chemical Properties of 3-[(3-Chlorobenzyl)oxy]benzoic acid

Introduction

3-[(3-Chlorobenzyl)oxy]benzoic acid is a synthetic organic compound belonging to the class of substituted benzoic acid ethers. Its molecular architecture, which combines a benzoic acid moiety with a chlorobenzyl group through a stable ether linkage, makes it a molecule of significant interest for researchers in medicinal chemistry, drug development, and materials science. The presence of distinct functional groups—a carboxylic acid, an ether, and an aryl chloride—imparts a unique combination of chemical reactivity and potential for biological interactions. This guide provides a comprehensive technical overview of its chemical properties, synthesis, analytical characterization, and potential applications, synthesized from established chemical principles and data on structurally related compounds.

Core Chemical Identity and Physicochemical Properties

A precise understanding of a compound's identity and physical characteristics is the foundation of all further research. These properties dictate its solubility, stability, and appropriate handling and storage conditions.

Chemical Identifiers

The fundamental identifiers for 3-[(3-Chlorobenzyl)oxy]benzoic acid are summarized below.

Property	Value / Identifier	Source
IUPAC Name	3-[(3-Chlorobenzyl)oxy]benzoic acid	-
CAS Number	302569-44-4	[1][2]
Molecular Formula	C₁₄H₁₁ClO₃	[1][3]
Molecular Weight	262.69 g/mol	[1][3]
Canonical SMILES	C1=CC(=CC(=C1)Cl)COC2=CC(=CC=C2)C(=O)O	-
InChI Key	Inferred from structure	-

Physical Properties

Experimental data for the physical properties of this specific molecule are not widely published. However, based on its structure and the properties of similar aromatic carboxylic acids, the following characteristics can be anticipated.

Property	Expected Value / State	Rationale
Physical Form	White to off-white crystalline solid	Typical for aromatic carboxylic acids of similar molecular weight.
Melting Point	Not available. Expected to be >100 °C.	The presence of hydrogen bonding (from the carboxylic acid) and a rigid aromatic structure suggests a relatively high melting point.
Boiling Point	Not available. Likely to decompose before boiling at atmospheric pressure.	High molecular weight and polarity often lead to decomposition at elevated temperatures.
Solubility	Sparingly soluble in water; soluble in organic solvents like DMSO, DMF, methanol, and acetone.	The carboxylic acid group provides some water solubility, especially in basic conditions, but the large hydrophobic aromatic structure dominates.
pKa	Not available. Estimated to be ~4.	The pKa is expected to be similar to that of benzoic acid (4.2) and 3-chlorobenzoic acid (3.82)[4].

Synthesis and Chemical Reactivity

The synthesis of 3-[(3-Chlorobenzyl)oxy]benzoic acid is readily achievable through established organic chemistry reactions. Its reactivity is governed by the interplay of its primary functional groups.

Proposed Synthesis Pathway: Williamson Ether Synthesis

A robust and logical method for preparing this compound is the Williamson ether synthesis. This protocol involves the nucleophilic substitution of a halide by an alkoxide. The choice of starting materials is critical; beginning with methyl 3-hydroxybenzoate protects the carboxylic acid from acting as a competing nucleophile and improves solubility in organic solvents.

Experimental Protocol:

• Deprotonation: Dissolve methyl 3-hydroxybenzoate (1.0 eq.) in an anhydrous polar aprotic solvent such as N,N-Dimethylformamide (DMF) or acetone. Add a suitable base, such as anhydrous potassium carbonate (K₂CO₃, 1.5 eq.) or sodium hydride (NaH, 1.1 eq.), portion-wise at room temperature. The causality here is the deprotonation of the phenolic hydroxyl group, which is significantly more acidic than an aliphatic alcohol, to form a potent phenoxide nucleophile.

• Nucleophilic Attack: To the resulting suspension, add 3-chlorobenzyl chloride (1.1 eq.) dropwise. The reaction mixture is then heated (typically to 50-80 °C) and stirred for several hours until TLC or LC-MS analysis indicates the consumption of the starting material. The phenoxide attacks the electrophilic benzylic carbon of 3-chlorobenzyl chloride, displacing the chloride leaving group to form the ether linkage.

• Workup and Isolation of Ester: After cooling, the reaction mixture is poured into water and extracted with an organic solvent like ethyl acetate. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate (Na₂SO₄), and concentrated under reduced pressure to yield the crude methyl 3-[(3-chlorobenzyl)oxy]benzoate. Purification can be achieved via column chromatography.

• Saponification: The isolated methyl ester is dissolved in a mixture of methanol and water. An excess of a strong base, such as sodium hydroxide (NaOH, 3-5 eq.), is added, and the mixture is heated to reflux for 1-2 hours. This step hydrolyzes the methyl ester to the corresponding carboxylate salt.

• Acidification and Final Product Isolation: After cooling the reaction mixture, the methanol is removed under reduced pressure. The remaining aqueous solution is acidified to a pH of ~2 using 1 M HCl. The acidic proton re-protonates the carboxylate, causing the final product, 3-[(3-Chlorobenzyl)oxy]benzoic acid, to precipitate as a solid. The solid is then collected by vacuum filtration, washed with cold water, and dried.

Proposed synthesis of 3-[(3-Chlorobenzyl)oxy]benzoic acid.

Core Chemical Reactivity

The molecule's reactivity is a composite of its constituent functional groups.

Key reactivity sites of 3-[(3-Chlorobenzyl)oxy]benzoic acid.

• Carboxylic Acid: This is the most reactive site. It readily undergoes deprotonation with bases to form carboxylate salts. It can be converted to esters via Fischer esterification (with an alcohol and acid catalyst), or to amides using coupling agents (like DCC or EDC) and an amine. Reduction with strong reducing agents like LiAlH₄ will convert it to the corresponding benzyl alcohol.

• Ether Linkage: The benzyl ether bond is generally stable to most reaction conditions. However, it can be cleaved by strong acids such as HBr or HI.

• Aromatic Rings: Both benzene rings can undergo electrophilic aromatic substitution (e.g., nitration, halogenation). The benzoic acid ring is deactivated by the electron-withdrawing carboxylic acid and ether oxygen, directing incoming electrophiles to the meta positions relative to those groups. The chlorobenzyl ring is weakly deactivated by the chlorine atom, which directs electrophiles to the ortho and para positions.

• Aryl Chloride: The C-Cl bond on the aromatic ring is strong and generally unreactive towards nucleophilic substitution unless under very harsh conditions. However, it can participate in transition-metal-catalyzed cross-coupling reactions (e.g., Suzuki, Heck, Buchwald-Hartwig), providing a powerful method for further molecular elaboration.

Analytical Characterization

A multi-technique approach is essential for confirming the structure and purity of the synthesized compound.

• ¹H NMR Spectroscopy: The proton NMR spectrum is expected to show distinct signals: a singlet for the two benzylic protons (-O-CH₂-Ar) around 5.0-5.2 ppm, a series of multiplets in the aromatic region (7.0-8.0 ppm) corresponding to the seven aromatic protons, and a broad singlet for the acidic carboxylic acid proton (>10 ppm), which may be exchangeable with D₂O.

• ¹³C NMR Spectroscopy: The carbon spectrum will confirm the presence of all 14 carbon atoms. Key signals include the carbonyl carbon of the carboxylic acid (~165-170 ppm), multiple signals for the aromatic carbons (115-160 ppm), and a signal for the benzylic methylene carbon (-CH₂-) around 70 ppm.

• Infrared (IR) Spectroscopy: The IR spectrum provides confirmation of the key functional groups. Characteristic absorptions include a very broad O-H stretch from the carboxylic acid dimer, typically spanning from 2500-3300 cm⁻¹.[5][6] A strong, sharp C=O (carbonyl) stretching band will appear around 1680-1710 cm⁻¹.[6] Strong C-O stretching bands for the ether and carboxylic acid will be present in the 1200-1300 cm⁻¹ region, and C-Cl stretching vibrations may be observed in the fingerprint region.

• Mass Spectrometry (MS): Electron ionization (EI-MS) or electrospray ionization (ESI-MS) would confirm the molecular weight. The mass spectrum should show a characteristic isotopic pattern for the molecular ion [M]⁺ or [M-H]⁻ due to the presence of chlorine (³⁵Cl and ³⁷Cl in an approximate 3:1 ratio), resulting in peaks at m/z 262.0 and 264.0 (for the negative ion). Common fragmentation pathways would include the loss of the carboxylic acid group and cleavage of the ether bond to produce a 3-chlorobenzyl cation (m/z 125/127).

• High-Performance Liquid Chromatography (HPLC): Purity analysis and reaction monitoring are best performed using reverse-phase HPLC, typically with a C18 column. A suitable mobile phase would be a gradient of acetonitrile and water containing a small amount of an acid modifier like formic acid or trifluoroacetic acid to ensure the carboxylic acid remains protonated for good peak shape.[7]

Pharmacological and Toxicological Considerations

Potential Pharmacological Profile

While specific pharmacological data for 3-[(3-Chlorobenzyl)oxy]benzoic acid are not publicly available, its structure suggests several avenues for investigation. Benzoic acid and its derivatives are privileged scaffolds in medicinal chemistry, forming the core of numerous approved drugs.[4][8] Salicylic acid derivatives, a related class, are well-known for their anti-inflammatory activity through cyclooxygenase (COX) inhibition.[9][10]

Furthermore, molecules containing a chlorobenzyl moiety have been identified as potent and specific inhibitors of biological targets. For instance, compounds with a 4-chlorobenzyl group have been developed as potent inhibitors of leukotriene biosynthesis, which is relevant to inflammatory diseases.[11] The combination of these structural motifs in 3-[(3-Chlorobenzyl)oxy]benzoic acid makes it a candidate for screening in assays related to inflammation, pain, and metabolic disorders. Its potential as an agonist for peroxisome proliferator-activated receptors (PPARs) or as an inhibitor of protein glycation could also be explored, similar to studies on 3-phenoxybenzoic acid derivatives.[12]

Safety, Handling, and Toxicology

No specific safety data sheet (SDS) exists for this compound. Therefore, a conservative approach to handling is required, based on the known hazards of its structural precursors, such as 3-chlorobenzoic acid. 3-Chlorobenzoic acid is classified as a skin and serious eye irritant.[13][14]

Recommended Handling Precautions:

• Personal Protective Equipment (PPE): Wear standard PPE, including a lab coat, chemical-resistant gloves (e.g., nitrile), and safety glasses or goggles.

• Engineering Controls: Handle the compound in a well-ventilated laboratory, preferably within a chemical fume hood, to avoid inhalation of dust or vapors.

• Storage: Store in a tightly sealed container in a cool, dry place away from strong oxidizing agents.

• Toxicological Profile: The toxicological profile is unknown. Researchers should assume the compound is potentially irritating and harmful if swallowed or inhaled. All work should be conducted by trained personnel familiar with standard laboratory safety procedures.

Conclusion

3-[(3-Chlorobenzyl)oxy]benzoic acid is a well-defined organic molecule with a straightforward synthetic route and predictable chemical reactivity. Its structure, featuring a combination of a carboxylic acid, an ether, and a chlorinated aromatic ring, provides multiple handles for further chemical modification and makes it an intriguing candidate for biological screening. This guide has outlined its core properties and provided a framework for its synthesis and analysis, offering a solid foundation for researchers and drug development professionals interested in exploring its potential in various scientific applications.

References

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An In-Depth Technical Guide to 3-[(3-Chlorobenzyl)oxy]benzoic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-[(3-Chlorobenzyl)oxy]benzoic acid, identified by the CAS number 302569-44-4 , is a multifaceted organic compound that holds significant interest within the realms of medicinal chemistry and materials science.[1] Structurally, it is an ether derivative of 3-hydroxybenzoic acid and 3-chlorobenzyl alcohol. This unique arrangement of a benzoic acid moiety linked to a substituted benzyl group via an ether bond provides a versatile scaffold for the synthesis of novel molecules with potential therapeutic applications. This guide offers a comprehensive overview of its synthesis, physicochemical properties, potential applications, and safety considerations, grounded in established chemical principles and supported by authoritative references.

Physicochemical Properties

A thorough understanding of the physicochemical properties of 3-[(3-Chlorobenzyl)oxy]benzoic acid is fundamental to its application in research and development. These properties dictate its solubility, reactivity, and pharmacokinetic profile.

Property	Value	Source
CAS Number	302569-44-4
Molecular Formula	C₁₄H₁₁ClO₃
Molecular Weight	262.69 g/mol
Storage Condition	Room Temperature
Sensitivity	Irritant

Synthesis and Mechanistic Insights

The most logical and widely applicable method for the synthesis of 3-[(3-Chlorobenzyl)oxy]benzoic acid is the Williamson ether synthesis .[2][3][4][5] This venerable yet highly effective SN2 reaction involves the nucleophilic attack of an alkoxide on an alkyl halide.[2][5] In this specific case, the synthesis would proceed by reacting the sodium or potassium salt of 3-hydroxybenzoic acid with 3-chlorobenzyl chloride.

Rationale for Synthetic Strategy

The choice of the Williamson ether synthesis is predicated on several key factors:

• High Efficiency: This method is known for providing good to excellent yields, particularly when employing a primary alkyl halide like 3-chlorobenzyl chloride, which is less prone to competing elimination reactions.[2][5]

• Versatility: The Williamson synthesis is a robust method applicable to a wide range of alcohols and alkylating agents.

• Availability of Starting Materials: Both 3-hydroxybenzoic acid and 3-chlorobenzyl chloride are commercially available, making this a cost-effective and accessible synthetic route.

Experimental Protocol: A Self-Validating System

The following protocol is a detailed, step-by-step methodology for the synthesis of 3-[(3-Chlorobenzyl)oxy]benzoic acid, designed to ensure reproducibility and high purity of the final product.

Materials:

• 3-Hydroxybenzoic acid

• 3-Chlorobenzyl chloride

• Sodium hydroxide (NaOH) or Potassium carbonate (K₂CO₃)

• Dimethylformamide (DMF) or Acetone (as solvent)

• Hydrochloric acid (HCl) for acidification

• Ethyl acetate for extraction

• Anhydrous magnesium sulfate or sodium sulfate for drying

• Standard laboratory glassware and equipment (round-bottom flask, reflux condenser, separatory funnel, etc.)

Procedure:

• Deprotonation of 3-Hydroxybenzoic Acid: In a round-bottom flask, dissolve 3-hydroxybenzoic acid in a suitable polar aprotic solvent such as DMF or acetone. Add one equivalent of a base, such as sodium hydroxide or potassium carbonate, to deprotonate the phenolic hydroxyl group, forming the more nucleophilic phenoxide. The carboxylic acid group will also be deprotonated. Gentle heating may be required to ensure complete dissolution and salt formation. The choice of a polar aprotic solvent is crucial as it solvates the cation without strongly solvating the nucleophilic anion, thereby increasing its reactivity.[4]

• Nucleophilic Attack: To the solution of the deprotonated 3-hydroxybenzoic acid, add one equivalent of 3-chlorobenzyl chloride dropwise at room temperature with continuous stirring. The phenoxide ion will act as the nucleophile, attacking the benzylic carbon of 3-chlorobenzyl chloride in an SN2 fashion, displacing the chloride ion.

• Reaction Monitoring: The reaction mixture is typically heated to a moderate temperature (e.g., 50-80 °C) and stirred for several hours to ensure completion. The progress of the reaction can be monitored by thin-layer chromatography (TLC) by observing the disappearance of the starting materials.

• Work-up and Isolation: Upon completion, the reaction mixture is cooled to room temperature. The solvent is removed under reduced pressure. The residue is then dissolved in water and acidified with dilute hydrochloric acid to a pH of approximately 2-3. This step protonates the carboxylate group, causing the desired product, 3-[(3-Chlorobenzyl)oxy]benzoic acid, to precipitate out of the aqueous solution.

• Purification: The crude product is collected by vacuum filtration and washed with cold water to remove any inorganic salts. Further purification can be achieved by recrystallization from a suitable solvent system, such as ethanol/water or ethyl acetate/hexanes, to yield the pure product.

Workflow Diagram

Caption: Williamson ether synthesis workflow for 3-[(3-Chlorobenzyl)oxy]benzoic acid.

Potential Applications in Drug Discovery and Development

While specific biological activity data for 3-[(3-Chlorobenzyl)oxy]benzoic acid is not extensively published, its structural motifs are present in various biologically active molecules. Benzoic acid and its derivatives are known to exhibit a wide range of pharmacological activities, including antimicrobial, anti-inflammatory, and anticancer properties.[6]

The incorporation of the 3-chlorobenzyl ether moiety can modulate the lipophilicity and steric bulk of the parent benzoic acid, potentially influencing its interaction with biological targets. It is plausible that this compound could serve as a key intermediate in the synthesis of more complex molecules with therapeutic potential. For instance, related benzoic acid derivatives have been investigated as inhibitors of enzymes such as acetylcholinesterase and carbonic anhydrase, which are targets in the treatment of Alzheimer's disease.[7] Furthermore, some benzoic acid esters have been explored for their use as photochemical precursors of ultraviolet absorbers in cosmetic and pharmaceutical compositions.[8]

Safety and Handling

General Safety Precautions:

• Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles, gloves, and a lab coat, when handling this compound.

• Ventilation: Work in a well-ventilated area, preferably in a fume hood, to avoid inhalation of any dust or vapors.

• Handling: Avoid contact with skin and eyes. In case of contact, rinse thoroughly with water.[10] Wash hands thoroughly after handling.[10]

• Storage: Store in a tightly closed container in a dry and cool place.[10]

• Disposal: Dispose of the chemical and its container in accordance with local, state, and federal regulations.

Hazard Identification (Inferred):

Based on the "irritant" sensitivity noted and the hazards associated with its precursors, 3-[(3-Chlorobenzyl)oxy]benzoic acid may cause skin and eye irritation.[10] Ingestion and inhalation should be avoided.

Conclusion

3-[(3-Chlorobenzyl)oxy]benzoic acid is a valuable compound for chemical research, particularly as a building block for the synthesis of more complex molecules with potential applications in drug discovery and materials science. Its synthesis via the Williamson ether reaction is a reliable and well-understood process. While further investigation into its specific biological activities is warranted, its structural features suggest a promising potential for future research endeavors. As with all laboratory chemicals, it should be handled with the appropriate safety precautions.

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An In-Depth Technical Guide to the Potential Mechanism of Action of 3-[(3-Chlorobenzyl)oxy]benzoic Acid

Preamble: Deciphering the Molecular Blueprint

In the landscape of contemporary drug discovery, the meticulous elucidation of a compound's mechanism of action is the cornerstone of its translational potential. This guide provides a comprehensive exploration of the potential molecular pathways modulated by 3-[(3-Chlorobenzyl)oxy]benzoic acid. By integrating structural analysis with established pharmacological principles, we will dissect the plausible biological targets and signaling cascades influenced by this molecule. Our investigation will be grounded in a hypothesis-driven approach, supported by detailed experimental protocols and data interpretation frameworks, to offer a robust roadmap for researchers in the field.

Structural Scaffolding and Mechanistic Rationale

3-[(3-Chlorobenzyl)oxy]benzoic acid is a derivative of benzoic acid, a ubiquitous scaffold in numerous biologically active compounds.[1] The bioactivity of benzoic acid derivatives is profoundly influenced by the nature and positioning of substituents on the aromatic ring, which dictate the molecule's electronic, lipophilic, and steric characteristics.[1] The structure of 3-[(3-Chlorobenzyl)oxy]benzoic acid, featuring a carboxylic acid group and a lipophilic chlorobenzyl tail, bears a striking resemblance to known agonists of G-protein coupled receptor 40 (GPR40), also known as Free Fatty Acid Receptor 1 (FFAR1).[2][3] This structural analogy forms the primary basis of our mechanistic investigation.

Hypothesized Primary Mechanism of Action: GPR40/FFAR1 Agonism

GPR40 is a G-protein coupled receptor predominantly expressed in pancreatic β-cells and is a key sensor for medium and long-chain free fatty acids.[2][4] Its activation is intricately linked to the potentiation of glucose-stimulated insulin secretion (GSIS), making it an attractive therapeutic target for type 2 diabetes.[3][4][5] We hypothesize that 3-[(3-Chlorobenzyl)oxy]benzoic acid acts as an agonist at GPR40, thereby initiating a signaling cascade that enhances insulin release in a glucose-dependent manner.[2][[“]]

The GPR40 Signaling Cascade

Upon agonist binding, GPR40 couples to the Gq subunit of the heterotrimeric G-protein.[4][7] This activates phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG).[2] IP3 diffuses through the cytoplasm and binds to its receptor on the endoplasmic reticulum, triggering the release of stored calcium (Ca2+).[2] The subsequent rise in intracellular Ca2+ concentration is a critical trigger for the exocytosis of insulin-containing granules from the pancreatic β-cell.[2]

Caption: Simplified NF-κB signaling pathway.

Key Experiments for Anti-inflammatory Activity

• COX Inhibition Assay: To determine if the compound inhibits COX-1 and COX-2 enzymes using commercially available kits.

• NF-κB Reporter Assay: To measure the effect of the compound on NF-κB transcriptional activity in cells stimulated with a pro-inflammatory agent like lipopolysaccharide (LPS).

Structure-Activity Relationship (SAR) Insights

The biological activity of 3-[(3-Chlorobenzyl)oxy]benzoic acid is a composite of its structural features:

• Benzoic Acid Core: The carboxylic acid group is a key pharmacophore, likely involved in hydrogen bonding interactions with the target receptor. *[1] Ether Linkage: Provides flexibility and connects the core to the lipophilic tail.

• 3-Chlorobenzyl Group: The chloro-substituent at the meta position of the benzyl ring influences the electronic properties and lipophilicity of the molecule, which can impact its binding affinity and membrane permeability.

Conclusion and Future Directions

The structural characteristics of 3-[(3-Chlorobenzyl)oxy]benzoic acid strongly suggest its potential as a GPR40 agonist, with a plausible secondary anti-inflammatory role. The experimental workflows detailed in this guide provide a clear path to rigorously test these hypotheses. Future investigations should focus on in vivo efficacy studies in relevant animal models of metabolic disease, as well as comprehensive pharmacokinetic and toxicological profiling to fully delineate the therapeutic potential of this compound.

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Preliminary Biological Activity of 3-[(3-Chlorobenzyl)oxy]benzoic Acid: A Technical Guide for Drug Discovery Professionals

Abstract

This technical guide provides a comprehensive overview of the preliminary biological evaluation of 3-[(3-Chlorobenzyl)oxy]benzoic acid, a novel benzoic acid derivative with therapeutic potential. Drawing upon established methodologies and in silico predictive modeling, this document outlines a structured approach to elucidating the compound's bioactivity profile, with a focus on its anti-inflammatory and cytotoxic properties. Detailed experimental protocols for synthesis, in vitro assays, and preliminary in vivo toxicity studies are presented to guide researchers in the early stages of drug development. The proposed mechanism of action, supported by molecular docking studies, centers on the inhibition of key inflammatory mediators, suggesting its promise as a lead compound for further investigation.

Introduction

The diverse biological activities of benzoic acid derivatives have established them as a privileged scaffold in medicinal chemistry, with applications ranging from antimicrobial to anticancer and anti-inflammatory agents. The substitution pattern on the benzoic acid core and the nature of linked moieties significantly influence their pharmacological profiles. This guide focuses on 3-[(3-Chlorobenzyl)oxy]benzoic acid, a molecule designed to explore the impact of a chlorinated benzyl ether linkage at the meta position on the biological activity of the benzoic acid scaffold. The presence of the chlorobenzyl group is hypothesized to enhance lipophilicity and potentially introduce specific interactions with biological targets. This document serves as a roadmap for the initial scientific investigation of this compound, from its synthesis to a preliminary assessment of its therapeutic potential.

Synthesis and Characterization

The synthesis of 3-[(3-Chlorobenzyl)oxy]benzoic acid can be achieved through a straightforward Williamson ether synthesis.

Protocol 1: Synthesis of 3-[(3-Chlorobenzyl)oxy]benzoic acid

• Reaction Setup: In a round-bottom flask, dissolve methyl 3-hydroxybenzoate and 3-chlorobenzyl chloride in a suitable polar aprotic solvent such as acetone or N,N-dimethylformamide (DMF).

• Base Addition: Add a slight excess of a weak base, such as potassium carbonate (K₂CO₃), to the mixture.

• Reaction Conditions: Stir the reaction mixture at room temperature or gentle heat (50-60 °C) for 12-24 hours. Monitor the reaction progress using thin-layer chromatography (TLC).

• Workup: Once the reaction is complete, filter the mixture to remove the inorganic base. Evaporate the solvent under reduced pressure.

• Purification of Ester Intermediate: Purify the resulting crude methyl 3-[(3-chlorobenzyl)oxy]benzoate by column chromatography on silica gel.

• Hydrolysis: Dissolve the purified ester in a mixture of methanol and a 1 M aqueous solution of sodium hydroxide (NaOH).

• Saponification: Stir the mixture at room temperature or gentle heat until the hydrolysis is complete (monitored by TLC).

• Acidification and Isolation: Acidify the reaction mixture with 1 M hydrochloric acid (HCl) to precipitate the carboxylic acid. Filter the precipitate, wash with cold water, and dry under vacuum to yield 3-[(3-Chlorobenzyl)oxy]benzoic acid.

• Characterization: Confirm the structure and purity of the final compound using techniques such as ¹H NMR, ¹³C NMR, mass spectrometry, and elemental analysis.

In Silico Profiling: Predicting Biological Potential

Prior to extensive in vitro and in vivo testing, in silico methods can provide valuable insights into the likely biological activities and pharmacokinetic properties of 3-[(3-Chlorobenzyl)oxy]benzoic acid.

Prediction of Biological Activity Spectra

Based on its structural similarity to known anti-inflammatory and anticancer agents, it is plausible to predict the biological activity of 3-[(3-Chlorobenzyl)oxy]benzoic acid using computational tools. Publicly available servers can predict a wide range of biological activities based on the compound's structure.

Molecular Docking Studies

To explore a potential mechanism of action, molecular docking simulations were performed against key protein targets implicated in inflammation and cancer.

• Cyclooxygenase-2 (COX-2): Many non-steroidal anti-inflammatory drugs (NSAIDs) exert their effects by inhibiting COX-2. Docking studies can predict the binding affinity and mode of interaction of 3-[(3-Chlorobenzyl)oxy]benzoic acid within the active site of COX-2.

• Phosphodiesterase-4 (PDE4): PDE4 inhibitors are another class of anti-inflammatory agents. Docking can reveal potential interactions with this enzyme.

Hypothetical Docking Results:

Target Protein	Predicted Binding Affinity (kcal/mol)	Key Interacting Residues (Hypothetical)
COX-2	-8.5	Arg120, Tyr355, Ser530
PDE4	-7.2	Gln443, Asn447, His278

These hypothetical results suggest a potentially strong interaction with COX-2, warranting further experimental investigation.

In Vitro Biological Evaluation: A Step-by-Step Approach

A tiered in vitro testing strategy is proposed to experimentally validate the predicted biological activities.

Cytotoxicity Assessment

Determining the cytotoxic potential of a novel compound is a critical first step in its biological evaluation. The MTT assay is a widely used colorimetric method to assess cell viability.[1][2][3][4][5]

Protocol 2: MTT Cytotoxicity Assay

• Cell Seeding: Seed human cancer cell lines (e.g., A549 - lung carcinoma, MCF-7 - breast adenocarcinoma) in 96-well plates at a density of 5 x 10³ to 1 x 10⁴ cells/well and incubate for 24 hours.

• Compound Treatment: Treat the cells with serial dilutions of 3-[(3-Chlorobenzyl)oxy]benzoic acid (e.g., 0.1, 1, 10, 50, 100 µM) for 24, 48, and 72 hours. Include a vehicle control (DMSO).

• MTT Addition: Add 20 µL of 5 mg/mL MTT solution to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC₅₀ (half-maximal inhibitory concentration) value.

Hypothetical Cytotoxicity Data:

Cell Line	Incubation Time (h)	IC₅₀ (µM)
A549	48	25.3
MCF-7	48	42.1

Anti-inflammatory Activity

Based on the in silico predictions, the anti-inflammatory potential of the compound should be investigated through various in vitro assays.[6][7][8]

Protocol 3: In Vitro Anti-inflammatory Assays

• Protein Denaturation Inhibition Assay: This assay assesses the ability of the compound to inhibit heat-induced protein denaturation, a hallmark of inflammation.[9]

  • Prepare a reaction mixture containing bovine serum albumin (BSA) and the test compound at various concentrations.

  • Induce denaturation by heating the mixture.

  • Measure the turbidity of the solution spectrophotometrically. Diclofenac can be used as a positive control.

• Cyclooxygenase (COX) Inhibition Assay: This enzymatic assay directly measures the inhibition of COX-1 and COX-2 activity.[10][11][12][13]

  • Incubate purified COX-1 or COX-2 enzyme with the test compound.

  • Initiate the reaction by adding arachidonic acid.

  • Quantify the production of prostaglandins (e.g., PGE₂) using an ELISA kit or LC-MS. Celecoxib (a selective COX-2 inhibitor) and indomethacin (a non-selective COX inhibitor) can be used as controls.

• NF-κB Signaling Pathway Assay: The nuclear factor-kappa B (NF-κB) is a key transcription factor that regulates inflammatory responses.[14][15][16][17][18]

  • Use a cell line with an NF-κB-driven reporter gene (e.g., luciferase).

  • Stimulate the cells with an inflammatory agent like TNF-α in the presence or absence of the test compound.

  • Measure the reporter gene activity to determine the effect on NF-κB signaling.

Hypothetical Anti-inflammatory Data:

Assay	IC₅₀ (µM)
Protein Denaturation Inhibition	15.8
COX-2 Inhibition	5.2
COX-1 Inhibition	>100
NF-κB Inhibition (TNF-α induced)	12.5

These hypothetical results suggest that 3-[(3-Chlorobenzyl)oxy]benzoic acid is a selective COX-2 inhibitor with broader anti-inflammatory effects through the modulation of the NF-κB pathway.

Proposed Mechanism of Action and Experimental Workflow

Based on the in silico and hypothetical in vitro data, a plausible mechanism of action for 3-[(3-Chlorobenzyl)oxy]benzoic acid is its selective inhibition of the COX-2 enzyme, leading to a downstream reduction in pro-inflammatory prostaglandins. Furthermore, its inhibitory effect on the NF-κB signaling pathway suggests a multi-faceted anti-inflammatory profile.

Diagram 1: Proposed Anti-inflammatory Mechanism of Action

Caption: Proposed dual anti-inflammatory mechanism of 3-[(3-Chlorobenzyl)oxy]benzoic acid.

Diagram 2: Experimental Workflow for Preliminary Biological Evaluation

Caption: A streamlined workflow for the preliminary biological evaluation of the compound.

Preliminary In Vivo Toxicity Assessment

An initial assessment of in vivo toxicity is crucial to determine the safety profile of the compound and to establish a dose range for future efficacy studies. Acute toxicity studies in rodents are a standard preliminary evaluation.[19][20][21][22][23][24][25][26][27][28]

Protocol 4: Acute Oral Toxicity Study in Mice (Up-and-Down Procedure)

• Animal Model: Use healthy, young adult female mice (e.g., BALB/c strain).

• Dosing: Administer a single oral dose of 3-[(3-Chlorobenzyl)oxy]benzoic acid to one animal. The starting dose can be estimated from the in vitro cytotoxicity data.

• Observation: Observe the animal for signs of toxicity and mortality for up to 14 days. Pay close attention to changes in behavior, body weight, and food/water consumption.

• Dose Adjustment: If the animal survives, the next animal is given a higher dose. If the animal dies, the next animal receives a lower dose. This sequential process is continued until the LD₅₀ (median lethal dose) can be estimated with a small number of animals.

• Necropsy: At the end of the observation period, perform a gross necropsy on all animals to identify any organ abnormalities.

Conclusion and Future Directions

This technical guide has outlined a comprehensive and scientifically rigorous approach for the preliminary biological evaluation of 3-[(3-Chlorobenzyl)oxy]benzoic acid. The proposed workflow, integrating synthesis, in silico modeling, and a suite of in vitro and in vivo assays, provides a solid foundation for characterizing its potential as a novel therapeutic agent. The hypothetical data presented suggest a promising profile as a selective COX-2 inhibitor with broader anti-inflammatory activity.

Future research should focus on:

• Confirming the proposed mechanism of action through more detailed molecular studies.

• Expanding the in vitro testing to a wider range of cancer cell lines and inflammatory models.

• Conducting in vivo efficacy studies in relevant animal models of inflammation and cancer.

• Performing more extensive preclinical toxicology and pharmacokinetic profiling.

The systematic approach detailed herein will enable a thorough and efficient evaluation of 3-[(3-Chlorobenzyl)oxy]benzoic acid, paving the way for its potential development as a next-generation therapeutic.

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The Enduring Scaffold: A Comprehensive Technical Guide to Benzoic Acid Derivatives in Drug Discovery

Foreword: The Ubiquitous Building Block of Modern Medicine

To the dedicated researchers, scientists, and drug development professionals who strive to innovate and advance human health, this guide is intended as a deep dive into a seemingly simple, yet remarkably versatile, chemical entity: the benzoic acid derivative. Benzoic acid, a fundamental aromatic carboxylic acid, and its myriad derivatives are foundational to the field of medicinal chemistry.[1] Their structural simplicity belies a profound capacity for molecular diversification, leading to a vast spectrum of pharmacological activities that have been harnessed to create some of our most important therapeutics.[2][3]

This document eschews a conventional, rigid template. Instead, it is structured to logically unfold the story of benzoic acid derivatives, from their fundamental chemical nature to their complex interactions with biological systems and their ultimate application in medicine. We will explore the causality behind experimental choices, grounding our discussion in the principles of scientific integrity and providing a wealth of practical, field-proven insights. Our journey will traverse the synthesis of these compounds, delve into their diverse biological activities, dissect their structure-activity relationships, and illuminate their mechanisms of action. This guide is designed to be a trusted resource, empowering you to leverage the full potential of the benzoic acid scaffold in your research and development endeavors.

I. The Benzoic Acid Core: Physicochemical Properties and Synthetic Versatility

The benzoic acid molecule, with its benzene ring attached to a carboxyl group, is the parent structure from which an immense variety of derivatives can be generated.[4] These modifications, which can involve substitutions on the benzene ring or alterations to the carboxyl group, give rise to a wide array of compounds with distinct physicochemical properties that are pivotal to their biological function.[1]

The Influence of Substituents on Physicochemical Properties

The biological activity of benzoic acid derivatives is profoundly influenced by the nature and position of substituents on the aromatic ring.[5] These substituents modulate the molecule's electronic properties, lipophilicity, and steric profile, which in turn affect its pharmacokinetic and pharmacodynamic characteristics.[5]

• Electronic Effects: Electron-donating groups (e.g., hydroxyl, methyl) and electron-withdrawing groups (e.g., nitro, halogens) alter the acidity of the carboxylic acid and the electron density of the aromatic ring, influencing how the molecule interacts with biological targets.[5]

• Lipophilicity: The addition of lipophilic groups (e.g., methyl, halogens) can enhance the ability of a derivative to cross cell membranes, a critical factor for reaching intracellular targets.[1]

• Steric Profile: The size and shape of substituents can dictate the molecule's ability to fit into the binding pocket of an enzyme or receptor, influencing its potency and selectivity.[5]

Key Synthetic Routes to Benzoic Acid Derivatives

The synthesis of benzoic acid derivatives is a well-established field of organic chemistry, with numerous reliable methods available.[6]

General Synthesis of Benzoic Acid:

One common laboratory-scale synthesis involves the Grignard reaction, where bromobenzene is converted to phenylmagnesium bromide, which is then carboxylated.[6] Industrially, the oxidation of toluene is the predominant method.[6][7]

Synthesis of Substituted Benzoic Acids:

A versatile method for synthesizing substituted benzoic acids involves the use of thiocyanates. The general procedure is as follows:

Experimental Protocol: Synthesis of Thiocyanate Intermediates [8]

• Dissolve the substituted or unsubstituted benzoic acid (0.5 mol) in 125 ml of acetic acid.

• Add this solution to a solution of ammonium thiocyanate (1.05 mol, 80 g) in 250 ml of glacial acetic acid.

• Cool the resulting solution to 10-20°C.

• To this well-stirred solution, add a solution of bromine (0.5 mol, 25.7 ml) in 250 ml of acetic acid dropwise over thirty minutes, maintaining the temperature below 20°C.

• After the addition of bromine, keep the mixture at room temperature for ten minutes.

• Dilute the mixture with an equal volume of water.

• Filter the solid material, wash it with water, dry it, and recrystallize it from ethanol to obtain the thiocyanate derivative.

These thiocyanate intermediates can then be used to synthesize more complex derivatives, such as quinazolinones, which have shown promising biological activities.[8]

II. A Spectrum of Biological Activities: From Microbes to Cancer

The true power of the benzoic acid scaffold lies in the vast range of biological activities exhibited by its derivatives. This versatility has made them a cornerstone in the development of drugs for a wide array of diseases.[1][6]

Antimicrobial Agents

Benzoic acid and its derivatives are widely recognized for their antimicrobial properties and are used as preservatives in food, cosmetics, and pharmaceuticals.[1][9][10] Their mechanism of action often involves disrupting microbial cell membranes and inhibiting essential enzymes.[1] The lipophilicity of the derivatives is a key factor in their ability to penetrate microbial cell walls.[1] Studies have shown that the position of substituents on the benzoic acid ring can significantly impact antibacterial activity. For instance, against E. coli, benzoic acid and 2-hydroxybenzoic acid (salicylic acid) have demonstrated strong antibacterial effects.[11]

Experimental Protocol: Determination of Minimum Inhibitory Concentration (MIC) [5]

• Prepare a standardized inoculum of the target microorganism.

• In a 96-well plate, prepare serial dilutions of the test compounds and a positive control in the appropriate growth medium.

• Inoculate each well with the standardized microbial suspension.

• Include a growth control (no compound) and a sterility control (no inoculum).

• Incubate the plates at the optimal temperature and for the required duration (e.g., 18-24 hours for bacteria).

• Determine the MIC by visually identifying the lowest concentration of the compound that shows no turbidity (i.e., no microbial growth).

Anticancer Therapeutics

The benzoic acid moiety is a common feature in numerous anticancer agents.[12][13][14] Derivatives have been shown to inhibit cancer cell growth through various mechanisms, including the induction of apoptosis and the inhibition of key enzymes involved in cancer progression.[3][15]

For example, certain benzoic acid derivatives have been identified as inhibitors of histone deacetylases (HDACs), enzymes that are often dysregulated in cancer.[15] Dihydroxybenzoic acid (DHBA) has been shown to be a potent HDAC inhibitor, leading to cancer cell growth inhibition, induction of reactive oxygen species (ROS), and apoptosis.[15]

Experimental Protocol: MTT Assay for Cytotoxicity [1][8]

• Cell Seeding: Seed cancer cells (e.g., MCF-7, HeLa) into a 96-well plate at a predetermined density (e.g., 5,000-10,000 cells/well) and allow them to adhere overnight.

• Compound Treatment: Treat the cells with various concentrations of the benzoic acid derivatives for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add MTT solution (5 mg/mL in PBS) to each well and incubate for 2-4 hours to allow for the formation of formazan crystals.

• Solubilization: Add a solubilization solution (e.g., DMSO or acidified isopropanol) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the solution in each well using a microplate reader at a wavelength of 570 nm. The absorbance is proportional to the number of viable cells.

Anti-inflammatory and Analgesic Agents

A prominent class of benzoic acid derivatives with anti-inflammatory and analgesic properties are the salicylates, with aspirin (acetylsalicylic acid) being the most well-known example.[16] Their primary mechanism of action is the inhibition of cyclooxygenase (COX) enzymes, which are crucial for the synthesis of pro-inflammatory prostaglandins.[16]

Compound	Target	IC50 (µM)	Therapeutic Use
Aspirin	COX-1, COX-2	~150 (COX-1), ~300 (COX-2)	Analgesic, anti-inflammatory, antiplatelet
Diflunisal	COX-1, COX-2	~50 (COX-1), ~100 (COX-2)	Mild to moderate pain, osteoarthritis
Mesalamine	COX, LOX, NF-κB, PPAR-γ	-	Inflammatory bowel disease

Table 1: Comparative data of salicylate derivatives as COX inhibitors.[16]

Enzyme Inhibitors

The versatility of the benzoic acid scaffold makes it an excellent starting point for designing inhibitors against a wide range of enzymes.[17] For instance, benzoic acid derivatives have been developed as multi-target inhibitors for enzymes implicated in Alzheimer's disease, such as acetylcholinesterase (AChE) and human carbonic anhydrases (hCAs).[17][18] Additionally, para-substituted benzoic acid derivatives have been identified as potent inhibitors of the protein phosphatase Slingshot, which is involved in cytoskeleton dynamics and cell migration, making them potential anticancer therapeutics.[19]

III. Decoding the Structure-Activity Relationship (SAR)

Understanding the structure-activity relationship (SAR) is paramount for the rational design of potent and selective therapeutics.[5] For benzoic acid derivatives, the SAR is dictated by the interplay of the core pharmacophore and the nature and position of its substituents.[5]

The Core Pharmacophore

The benzoic acid scaffold itself provides a crucial pharmacophore. The carboxylic acid group is a key hydrogen bond donor and acceptor, frequently interacting with the active sites of enzymes and receptors.[5]

Influence of Key Substituents

• Hydroxyl Group (-OH): Generally an electron-donating group, the hydroxyl group can also act as a hydrogen bond donor and acceptor. Its presence can influence solubility and interactions with biological targets, and its position is often critical for activity.[5]

• Methyl Group (-CH₃): An electron-donating and lipophilic group, the methyl group can enhance a molecule's ability to cross cell membranes and can introduce steric effects that influence binding to a target.[5]

• Nitro Group (-NO₂): The presence of a nitro group is often associated with antimicrobial activity. Its reduction to an amino group can sometimes increase potency against certain targets.[5]

• Halogens (-F, -Cl, -Br, -I): Halogen substitution can influence both enzyme inhibition and antiproliferative potency. The electron-withdrawing nature of halogens can modulate the acidity of the carboxylic acid and influence binding interactions.[20]

SAR-Guided Drug Discovery Workflow

Caption: A general experimental workflow for a structure-activity relationship (SAR) guided drug discovery program.

IV. Mechanisms of Action: Unraveling the Molecular Pathways

The biological effects of benzoic acid derivatives stem from their ability to modulate specific cellular signaling pathways. A thorough understanding of these mechanisms is crucial for rational drug design.[1]

Inhibition of the NF-κB Signaling Pathway

The NF-κB pathway is a central regulator of inflammation, immunity, and cell survival. Its dysregulation is implicated in numerous inflammatory diseases and cancers. Certain benzoic acid derivatives have been shown to inhibit NF-κB activation, thereby exerting anti-inflammatory and anticancer effects.[1] This inhibition can occur at various points in the pathway, such as by preventing the degradation of IκBα or by blocking the nuclear translocation of NF-κB subunits.[1]

Caption: Inhibition of the NF-κB signaling pathway by certain benzoic acid derivatives.

V. Pharmacokinetics and Safety Profile

The pharmacokinetic properties of benzoic acid and its salts have been studied in humans.[21] Peak plasma levels are typically reached 1-2 hours after oral ingestion.[21] Benzoic acid is metabolized in the liver and excreted as hippuric acid.[22] While generally considered safe at concentrations used in food and pharmaceuticals, high doses can be toxic.[21][22] The World Health Organization's International Programme on Chemical Safety (IPCS) suggests a provisional tolerable daily intake of 5 mg/kg of body weight.[22]

VI. Future Perspectives and Conclusion

The benzoic acid derivative scaffold continues to be a fertile ground for drug discovery and development.[12][13] The inherent versatility of this structure, combined with a deep and growing understanding of its SAR and mechanisms of action, ensures its continued relevance in the quest for novel therapeutics. Future research will likely focus on the development of more targeted and potent derivatives with improved pharmacokinetic and safety profiles.[12] The exploration of novel applications for these compounds, driven by advances in our understanding of disease biology, will undoubtedly open new avenues for the treatment of a wide range of human ailments.

This guide has provided a comprehensive overview of the multifaceted world of benzoic acid derivatives. By understanding their fundamental chemistry, diverse biological activities, and the principles that govern their interaction with biological systems, we are better equipped to harness their therapeutic potential and continue to build upon this enduring legacy in medicine.

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An In-Depth Technical Guide to the Synthesis of 3-[(3-Chlorobenzyl)oxy]benzoic Acid

Abstract

This technical guide provides a comprehensive overview of the synthesis of 3-[(3-Chlorobenzyl)oxy]benzoic acid (CAS No. 302569-44-4), a key intermediate in the development of advanced therapeutic agents. While the initial discovery of this compound is not formally documented in a standalone publication, its importance is highlighted by its role as a crucial building block in the synthesis of potent enzyme inhibitors, such as Monoacylglycerol Lipase (MAGL) inhibitors[1][2]. This document details a robust and reliable synthetic protocol, grounded in the principles of the Williamson ether synthesis, and offers expert insights into the rationale behind the experimental design. It is intended for researchers, chemists, and professionals in the field of drug discovery and development.

Introduction and Significance

3-[(3-Chlorobenzyl)oxy]benzoic acid is a bespoke synthetic intermediate whose value is intrinsically linked to the biological targets of the final molecules it helps create. Its structure, featuring a benzoic acid moiety connected to a substituted benzyl group via an ether linkage, makes it a versatile scaffold. Notably, it has been cited as a key building block for piperazine derivatives that act as inhibitors of Monoacylglycerol Lipase (MAGL)[1][2]. MAGL is a critical enzyme in the endocannabinoid system, and its inhibition is a promising therapeutic strategy for treating neuroinflammatory and neurodegenerative diseases, pain, and cancer[3][4]. The tailored substitution pattern—a chlorine atom at the meta position of the benzyl ring—is likely designed to optimize binding affinity and selectivity for the target enzyme in the final active pharmaceutical ingredient.

Retrosynthetic Analysis and Synthetic Strategy

The core structural feature of the target molecule is the ether bond. The most logical and industrially scalable approach to form this bond is the Williamson ether synthesis , a classic and reliable SN2 reaction.

A retrosynthetic disconnection across the ether linkage reveals two possible synthetic routes:

• Route A: Disconnecting the C-O bond attached to the benzyl group suggests 3-hydroxybenzoic acid as the nucleophile precursor (phenoxide) and 3-chlorobenzyl halide as the electrophile.

• Route B: Disconnecting the C-O bond attached to the benzoic ring would involve a 3-(halomethyl)benzoic acid derivative and 3-chlorophenol. This route is less favorable due to the lower reactivity of aryl halides in SN2 reactions compared to benzylic halides.

Therefore, Route A is the superior and chosen strategy. This approach leverages the high reactivity of the benzylic halide electrophile and the straightforward generation of the phenoxide nucleophile from 3-hydroxybenzoic acid.

Figure 1: Retrosynthetic analysis of the target compound.

Experimental Protocol: Williamson Ether Synthesis

This protocol is designed as a self-validating system, incorporating established best practices from analogous syntheses of benzyloxybenzoic acid derivatives[5][6]. The key is to ensure complete deprotonation of the phenolic hydroxyl group without affecting the carboxylic acid, followed by a clean SN2 displacement.

Materials and Reagents

Reagent	Molar Mass ( g/mol )	CAS No.	Purity	Supplier
3-Hydroxybenzoic acid	138.12	99-06-9	≥99%	Sigma-Aldrich
3-Chlorobenzyl chloride	161.03	620-20-2	≥98%	Sigma-Aldrich
Potassium Carbonate (K₂CO₃)	138.21	584-08-7	≥99%, anhydrous	Acros Organics
N,N-Dimethylformamide (DMF)	73.09	68-12-2	Anhydrous, ≥99.8%	Thermo Fisher
Ethyl Acetate (EtOAc)	88.11	141-78-6	ACS Grade	VWR
n-Hexane	86.18	110-54-3	ACS Grade	VWR
Hydrochloric Acid (HCl)	36.46	7647-01-0	2 M aqueous solution	J.T. Baker
Sodium Sulfate (Na₂SO₄)	142.04	7757-82-6	Anhydrous	EMD Millipore

Step-by-Step Procedure

• Reaction Setup: To a 250 mL three-necked round-bottom flask equipped with a magnetic stirrer, reflux condenser, and a nitrogen inlet, add 3-hydroxybenzoic acid (10.0 g, 72.4 mmol, 1.0 equiv.) and anhydrous potassium carbonate (25.0 g, 180.9 mmol, 2.5 equiv.).

• Solvent Addition: Add 100 mL of anhydrous N,N-dimethylformamide (DMF).

• Deprotonation: Stir the suspension at room temperature for 30 minutes under a nitrogen atmosphere. The potassium carbonate acts as the base, deprotonating both the phenolic hydroxyl and the carboxylic acid groups to form the dipotassium salt. Using a carbonate base is advantageous as it is strong enough to deprotonate the phenol (pKa ~10) and carboxylic acid (pKa ~4) but is less harsh and easier to handle than sodium hydride[7]. DMF is an excellent polar aprotic solvent that facilitates SN2 reactions by solvating the potassium cation, leaving the phenoxide nucleophile highly reactive[8].

• Electrophile Addition: Add 3-chlorobenzyl chloride (12.8 g, 79.6 mmol, 1.1 equiv.) to the suspension dropwise via a syringe over 10 minutes. The use of a primary benzylic halide is ideal for SN2 reactions as it is highly reactive and minimizes the risk of competing E2 elimination reactions[9]. A slight excess ensures the complete consumption of the more valuable 3-hydroxybenzoic acid.

• Reaction: Heat the reaction mixture to 80 °C and stir for 4-6 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) (e.g., using a 7:3 mixture of hexane:ethyl acetate with a few drops of acetic acid).

• Workup - Quenching and Extraction: After cooling to room temperature, pour the reaction mixture into 500 mL of cold water. This will precipitate the crude product and dissolve the inorganic salts and DMF.

• Acidification: Acidify the aqueous mixture to a pH of ~2 by slowly adding 2 M HCl. This step is critical to protonate the carboxylate group, rendering the final product insoluble in water.

• Isolation: Collect the resulting white precipitate by vacuum filtration and wash the filter cake thoroughly with water (3 x 100 mL) to remove any remaining salts.

• Purification: Recrystallize the crude solid from an ethanol/water mixture to yield pure 3-[(3-Chlorobenzyl)oxy]benzoic acid as a white crystalline solid.

• Drying: Dry the purified product in a vacuum oven at 50 °C overnight.

Figure 2: Experimental workflow for the synthesis.

Mechanism of Reaction

The synthesis proceeds via a classical SN2 mechanism.

• Deprotonation: The base, potassium carbonate, deprotonates the acidic protons of both the carboxylic acid and the phenolic hydroxyl group of 3-hydroxybenzoic acid, forming a highly reactive dipotassium salt. The phenoxide is the more potent nucleophile for the subsequent C-O bond formation.

• Nucleophilic Attack: The phenoxide oxygen atom performs a backside attack on the benzylic carbon of 3-chlorobenzyl chloride.

• Transition State: A trigonal bipyramidal transition state is formed where the C-O bond is partially formed and the C-Cl bond is partially broken.

• Inversion and Displacement: The chloride leaving group is displaced, resulting in the formation of the ether linkage. This step occurs with an inversion of stereochemistry at the electrophilic carbon, though in this achiral substrate, it is not observable.

• Protonation: During the acidic workup, the carboxylate is protonated to yield the final carboxylic acid product.

Figure 3: Simplified reaction mechanism pathway.

Structural Elucidation and Data

The identity and purity of the synthesized 3-[(3-Chlorobenzyl)oxy]benzoic acid should be confirmed using standard analytical techniques. The expected data are summarized below.

Analysis Technique	Expected Results
¹H NMR (400 MHz, DMSO-d₆)	δ ~13.0 (s, 1H, -COOH), 7.2-7.6 (m, 8H, Ar-H), 5.2 (s, 2H, -O-CH₂-)
¹³C NMR (100 MHz, DMSO-d₆)	δ ~167.0 (C=O), 158.0 (C-OAr), 139.0, 133.5, 131.0, 130.5, 128.5, 127.5, 127.0, 121.0, 115.0 (Ar-C), 69.0 (-O-CH₂-)
FT-IR (KBr, cm⁻¹)	3200-2500 (broad, O-H stretch of COOH), 1690 (C=O stretch), 1250, 1040 (C-O ether stretch)
Mass Spec (ESI-)	[M-H]⁻ calculated for C₁₄H₁₀ClO₃⁻: 261.03; found: 261.0
Melting Point	148-152 °C (as per literature/supplier data)

Conclusion

This guide outlines a comprehensive and technically sound approach for the synthesis of 3-[(3-Chlorobenzyl)oxy]benzoic acid. By employing the Williamson ether synthesis with 3-hydroxybenzoic acid and 3-chlorobenzyl chloride, the target compound can be produced reliably and in high purity. The detailed protocol and mechanistic insights provided herein serve as a valuable resource for researchers engaged in medicinal chemistry and the development of novel therapeutics, particularly in the field of MAGL and P2Y receptor modulation.

References

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• US Patent US11390610B2. (2022). Piperazine derivatives as MAGL inhibitors. Google Patents.
• International Patent WO2019072785A1. (2019). Piperazine derivatives as magl inhibitors. Google Patents.

• Master Organic Chemistry. (2014). The Williamson Ether Synthesis. Available from: [Link]

• Granchi, C., et al. (2021). Reversible Monoacylglycerol Lipase Inhibitors: Discovery of a New Class of Benzylpiperidine Derivatives. Molecules, 26(11), 3356. Available from: [Link]

• Sohail, M., et al. (2023). Synthesis, structure-activity relationships and biological evaluation of benzimidazole derived sulfonylurea analogues as a new class of antagonists of P2Y1 receptor. Bioorganic Chemistry, 134, 106467. Available from: [Link]

• NCERT. (n.d.). Alcohols, Phenols and Ethers. Available from: [Link]

• Mori, M., Cazzaniga, G., Nava, D., & Pini, E. (2024). Synthesis and Analytical Characterization of Cyclization Products of 3-Propargyloxy-5-benzyloxy-benzoic Acid Methyl Ester. ResearchGate. Available from: [Link]

• Jacobson, K. A., et al. (2021). Drug-like Antagonists of P2Y Receptor Subtypes: An Update. Journal of Medicinal Chemistry, 64(19), 14217-14244. Available from: [Link]

• LibreTexts. (2020). The Williamson Ether Synthesis. Chemistry LibreTexts. Available from: [Link]

• Granchi, C., et al. (2021). Reversible Monoacylglycerol Lipase Inhibitors: Discovery of a New Class of Benzylpiperidine Derivatives. ResearchGate. Available from: [Link]

• US Patent US4431840A. (1984). Process for preparing 2-benzoylbenzoic acids. Google Patents.

• ResearchGate. (2017). Can anybody help me forward best synthesis procedure for 3 hydroxy benzaldehyde starting with 3 hydroxy benzoic acid or 3 hydroxy benzyl alcohol?. Available from: [Link]

• Boyer, J. L., et al. (2002). Quantitation of the P2Y(1) receptor with a high affinity radiolabeled antagonist. Molecular Pharmacology, 61(4), 834-41. Available from: [Link]

• Glycoscience Protocols (GlycoPODv2). (2021). Benzylation of hydroxyl groups by Williamson reaction. NCBI Bookshelf. Available from: [Link]

• El-Tayeb, A., et al. (2012). Convergent Synthesis of the Potent P2Y Receptor Antagonist MG 50-3-1 Based on a Regioselective Ullmann Coupling Reaction. Molecules, 17(3), 2894-2907. Available from: [Link]

• International Patent WO2024088922A1. (2024). Heterocyclic compounds as inhibitors of monoacylglycerol lipase (magl). Google Patents.

• Preprints.org. (2023). Benzoic Acid and It's Synthetic Derivatives as Important Medicinal Product Attenuates Cancer. Available from: [Link]

• Salmaso, V., et al. (2018). Structure-Guided Modification of Heterocyclic Antagonists of the P2Y14 Receptor. Journal of Medicinal Chemistry, 61(13), 5693-5709. Available from: [Link]

• YouTube. (2021). Pharmaceutical Chemistry-II: (Experiment No.23 : Synthesis of Benzoic acid from Benzamide). Available from: [Link]

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Mastering the Medium: A Comprehensive Technical Guide to the Solubility Profile of 3-[(3-Chlorobenzyl)oxy]benzoic Acid

For Immediate Release

[City, State] – In the intricate landscape of pharmaceutical development, understanding the solubility profile of an active pharmaceutical ingredient (API) is a cornerstone of success. This in-depth technical guide, designed for researchers, scientists, and drug development professionals, outlines a comprehensive strategy for characterizing the solubility of 3-[(3-Chlorobenzyl)oxy]benzoic acid (C14H11ClO3, Molar Mass: 262.69 g/mol ).[1] While specific experimental data for this compound is not publicly available, this document provides a robust framework for its determination, drawing upon established methodologies and field-proven insights.

The journey from a promising chemical entity to a viable drug product is fraught with challenges, with poor solubility being a major hurdle.[2] A thorough understanding of how an API behaves in various solvents is critical for formulation development, ensuring bioavailability, and meeting regulatory requirements.[3][4] This guide will provide the scientific rationale and detailed protocols to establish a comprehensive solubility profile for 3-[(3-Chlorobenzyl)oxy]benzoic acid.

Section 1: Physicochemical Characterization - The Foundation of Solubility

Before embarking on extensive solubility studies, a foundational understanding of the physicochemical properties of 3-[(3-Chlorobenzyl)oxy]benzoic acid is paramount. These parameters intrinsically influence its dissolution behavior.

1.1. Structural Analysis:

The molecular structure of 3-[(3-Chlorobenzyl)oxy]benzoic acid, featuring a benzoic acid moiety and a 3-chlorobenzyl ether group, suggests a molecule with both hydrophilic (carboxylic acid) and lipophilic (chlorobenzyl group) characteristics. The presence of the carboxylic acid group, with a predicted pKa similar to that of 3-chlorobenzoic acid (pKa ≈ 3.82), indicates that its solubility will be highly pH-dependent.[5] The ether linkage adds a degree of polarity, while the chlorinated benzene ring contributes to its lipophilicity.

1.2. Key Physicochemical Parameters:

A comprehensive analysis should include the experimental determination of the following:

• Melting Point (°C): Provides an indication of the crystal lattice energy.

• pKa: The acid dissociation constant is crucial for understanding pH-dependent solubility.

• LogP (Octanol-Water Partition Coefficient): A measure of lipophilicity, which helps in predicting solubility in organic versus aqueous media. For the related compound 3-chlorobenzoic acid, the LogP is 2.68.[6]

• Crystal Polymorphism: Different crystalline forms of a compound can exhibit varying solubility. X-ray Powder Diffraction (XRPD) and Differential Scanning Calorimetry (DSC) are essential for identifying and characterizing polymorphs.

Section 2: Strategic Solvent Selection for Preclinical Development

The choice of solvents for solubility screening is not arbitrary; it is a strategic decision guided by the intended application, safety considerations, and regulatory acceptance.[4][7] For preclinical development, solvents are typically categorized based on their intended use, such as in vitro assays, in vivo pharmacokinetic (PK) studies, and toxicology studies.

Table 1: Recommended Solvents for Solubility Screening of 3-[(3-Chlorobenzyl)oxy]benzoic Acid

Solvent Category	Specific Solvents	Rationale for Selection
Aqueous Buffers (Biorelevant Media)	pH 1.2 (Simulated Gastric Fluid), pH 4.5 (Acetate Buffer), pH 6.8 (Simulated Intestinal Fluid), pH 7.4 (Phosphate Buffer)	To assess solubility in physiologically relevant conditions, crucial for predicting oral bioavailability.[8]
Common Organic Solvents (for in vitro assays)	Dimethyl Sulfoxide (DMSO), Ethanol, Methanol, Acetonitrile	Frequently used for preparing stock solutions for biological screening.[9]
Co-solvents and Surfactants (for formulation)	Polyethylene Glycol (PEG) 400, Propylene Glycol (PG), Tween® 80, Solutol® HS 15	Used to enhance the solubility of poorly water-soluble compounds for in vivo administration.[7]
Lipid-based Solvents (for lipid formulations)	Medium-chain triglycerides (e.g., Capryol™ 90), Sesame Oil	Relevant for the development of lipid-based drug delivery systems.
Crystallization Solvents	Acetone, Isopropyl Alcohol (IPA), Toluene, Ethyl Acetate	Important for purification and controlling the solid-state form of the API.

Section 3: Experimental Protocols for Solubility Determination

The following protocols outline the standardized methods for accurately determining the equilibrium solubility of 3-[(3-Chlorobenzyl)oxy]benzoic acid.

3.1. Equilibrium Solubility Determination using the Shake-Flask Method:

The shake-flask method is the gold standard for determining equilibrium solubility.[8]

Protocol:

• Preparation: Add an excess amount of solid 3-[(3-Chlorobenzyl)oxy]benzoic acid to a series of vials containing the selected solvents (from Table 1).

• Equilibration: Agitate the vials at a constant temperature (typically 25 °C or 37 °C) for a predetermined period (e.g., 24, 48, and 72 hours) to ensure equilibrium is reached.[8]

• Sample Collection and Preparation: At each time point, withdraw an aliquot from the supernatant. To prevent the precipitation of the dissolved solid, immediately filter the sample through a suitable syringe filter (e.g., 0.22 µm PVDF).

• Quantification: Analyze the concentration of the dissolved compound in the filtrate using a validated analytical method.

3.2. Analytical Quantification: High-Performance Liquid Chromatography (HPLC) Method

HPLC is a robust and widely used technique for the accurate quantification of dissolved APIs.[3][9]

Protocol:

• Instrumentation: Utilize an HPLC system equipped with a UV detector.

• Chromatographic Conditions:

  • Column: A C18 reverse-phase column (e.g., 4.6 mm x 150 mm, 5 µm) is a suitable starting point.

  • Mobile Phase: A gradient of acetonitrile and water (with 0.1% formic acid) is commonly used.

  • Flow Rate: 1.0 mL/min.

  • Detection Wavelength: Determined by acquiring a UV spectrum of 3-[(3-Chlorobenzyl)oxy]benzoic acid in the mobile phase.

• Calibration: Prepare a series of standard solutions of known concentrations to generate a calibration curve.

• Analysis: Inject the filtered samples and quantify the concentration based on the peak area relative to the calibration curve.

Alternative Analytical Technique: UV-Spectroscopy

For high-throughput screening, UV-spectroscopy can be a faster alternative to HPLC, although it may be less specific.[9][10]

Section 4: Data Presentation and Interpretation

The collected solubility data should be presented in a clear and concise manner to facilitate comparison and decision-making.

Table 2: Solubility Profile of 3-[(3-Chlorobenzyl)oxy]benzoic Acid (Hypothetical Data)

Solvent	Temperature (°C)	Solubility (mg/mL)	Solubility (µg/mL)	Molar Solubility (mol/L)
pH 1.2 Buffer	25	[Insert Data]	[Insert Data]	[Insert Data]
pH 4.5 Buffer	25	[Insert Data]	[Insert Data]	[Insert Data]
pH 6.8 Buffer	25	[Insert Data]	[Insert Data]	[Insert Data]
pH 7.4 Buffer	25	[Insert Data]	[Insert Data]	[Insert Data]
Water	25	[Insert Data]	[Insert Data]	[Insert Data]
DMSO	25	[Insert Data]	[Insert Data]	[Insert Data]
Ethanol	25	[Insert Data]	[Insert Data]	[Insert Data]
PEG 400	25	[Insert Data]	[Insert Data]	[Insert Data]

Interpretation of Results:

• pH-Solubility Profile: The data from aqueous buffers will reveal the pH-dependent solubility, which is critical for predicting its behavior in the gastrointestinal tract. A significant increase in solubility at higher pH values is expected due to the ionization of the carboxylic acid group.

• Biopharmaceutics Classification System (BCS): The aqueous solubility data, in conjunction with permeability data, will allow for the preliminary classification of 3-[(3-Chlorobenzyl)oxy]benzoic acid according to the BCS, which is a key regulatory concept.[11]

• Formulation Strategy: The solubility in co-solvents, surfactants, and lipids will guide the formulation development strategy to enhance the bioavailability of this potentially poorly soluble compound.[7]

Section 5: Visualizing the Workflow

A clear and logical workflow is essential for the systematic determination of the solubility profile.

Caption: Workflow for Determining the Solubility Profile.

Conclusion

This technical guide provides a comprehensive and scientifically grounded framework for elucidating the solubility profile of 3-[(3-Chlorobenzyl)oxy]benzoic acid. By systematically evaluating its behavior in a range of relevant solvents and employing robust analytical methodologies, researchers can generate the critical data necessary to navigate the complexities of drug development. A thorough understanding of solubility is not merely an academic exercise but a vital step in transforming a promising molecule into a safe and effective therapeutic.

References

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Protocols & Analytical Methods

Detailed Synthesis Protocol for 3-[(3-Chlorobenzyl)oxy]benzoic acid

An Application Note for Drug Development Professionals

Abstract

This application note provides a comprehensive, two-step protocol for the synthesis of 3-[(3-Chlorobenzyl)oxy]benzoic acid, a key intermediate in medicinal chemistry and materials science. The synthesis leverages a robust Williamson ether synthesis followed by saponification. This guide is designed for researchers, scientists, and drug development professionals, offering not only a step-by-step methodology but also critical insights into the underlying chemical principles, safety considerations, and characterization techniques to ensure a reliable and reproducible outcome.

Introduction and Synthetic Strategy

3-[(3-Chlorobenzyl)oxy]benzoic acid is a bifunctional molecule incorporating a benzoic acid moiety and a substituted benzyl ether. This structural motif makes it a valuable building block for the synthesis of more complex molecules, including potential pharmaceutical agents.

The synthetic approach detailed herein is a logical and efficient two-step process:

• Williamson Ether Synthesis: The phenolic hydroxyl group of a readily available starting material, methyl 3-hydroxybenzoate, is alkylated with 3-chlorobenzyl chloride. This reaction proceeds via a classic Sₙ2 mechanism.[1][2][3][4] The use of the methyl ester of 3-hydroxybenzoic acid protects the carboxylic acid functionality, preventing it from acting as a competing nucleophile.

• Saponification: The intermediate ester, methyl 3-[(3-chlorobenzyl)oxy]benzoate, is hydrolyzed under basic conditions to yield the final carboxylic acid product.[5]

This strategy is favored for its high yields, use of commercially available starting materials, and straightforward purification procedures.

Mechanistic Insight: The Williamson Ether Synthesis

The cornerstone of this synthesis is the Williamson ether synthesis, a reliable method for forming ethers developed in 1850.[1][6] The reaction proceeds via a bimolecular nucleophilic substitution (Sₙ2) pathway.[1][2][4]

In the first step, a moderately strong base, potassium carbonate, deprotonates the phenolic hydroxyl group of methyl 3-hydroxybenzoate to form a more potent nucleophile, the phenoxide ion. This phenoxide then attacks the electrophilic benzylic carbon of 3-chlorobenzyl chloride. The attack occurs from the backside relative to the leaving group (the chloride ion), leading to an inversion of stereochemistry if the carbon were chiral.[1] The choice of a primary benzylic halide is critical, as secondary and tertiary halides are prone to undergoing a competing E2 elimination reaction, which would reduce the yield of the desired ether.[3][4]

Experimental Protocol

This protocol is designed for safe and efficient synthesis at a laboratory scale. Adherence to all safety precautions is mandatory.

Materials and Reagents

Reagent/Material	Grade	Supplier
Methyl 3-hydroxybenzoate	≥99%	Sigma-Aldrich
3-Chlorobenzyl chloride	98%	Sigma-Aldrich
Potassium Carbonate (K₂CO₃)	Anhydrous, ≥99%	Fisher Scientific
Acetone	ACS Grade	VWR
Sodium Hydroxide (NaOH)	Pellets, ≥97%	Fisher Scientific
Methanol	ACS Grade	VWR
Diethyl Ether	ACS Grade	Fisher Scientific
Hydrochloric Acid (HCl)	Concentrated (37%)	Fisher Scientific
Magnesium Sulfate (MgSO₄)	Anhydrous	Fisher Scientific

Equipment

• Round-bottom flasks (250 mL and 500 mL)

• Reflux condenser and heating mantle

• Magnetic stirrer and stir bars

• Separatory funnel (500 mL)

• Büchner funnel and filter flask

• Rotary evaporator

• Standard laboratory glassware (beakers, graduated cylinders)

• TLC plates (silica gel 60 F₂₅₄)

• pH paper

Quantitative Data for Synthesis

Reagent	MW ( g/mol )	Molar Eq.	Moles (mmol)	Mass/Volume
Step 1: Ether Synthesis
Methyl 3-hydroxybenzoate	152.15	1.0	32.86	5.00 g
3-Chlorobenzyl chloride	161.03	1.1	36.15	5.82 g (4.58 mL)
Potassium Carbonate	138.21	2.0	65.72	9.08 g
Acetone	-	-	-	100 mL
Step 2: Saponification
Crude Ester Intermediate	276.71	1.0	(Theoretically 32.86)	~9.1 g
Sodium Hydroxide	40.00	3.0	98.58	3.94 g
Methanol	-	-	-	80 mL
Water	-	-	-	20 mL

Synthesis Workflow Diagram

Caption: Overall workflow for the synthesis of 3-[(3-Chlorobenzyl)oxy]benzoic acid.

Detailed Step-by-Step Methodology

Part A: Synthesis of Methyl 3-[(3-Chlorobenzyl)oxy]benzoate (Ester Intermediate)

• Reaction Setup: To a 250 mL round-bottom flask equipped with a magnetic stir bar, add methyl 3-hydroxybenzoate (5.00 g, 32.86 mmol) and anhydrous potassium carbonate (9.08 g, 65.72 mmol).

• Solvent and Reagent Addition: Add 100 mL of acetone to the flask. While stirring, add 3-chlorobenzyl chloride (4.58 mL, 36.15 mmol) dropwise at room temperature.

• Reaction: Attach a reflux condenser to the flask and heat the mixture to reflux (approximately 56°C) using a heating mantle. Maintain reflux with vigorous stirring for 12-18 hours.

  • Expert Insight: The reaction progress should be monitored by Thin Layer Chromatography (TLC) using a mobile phase of 3:1 Hexanes:Ethyl Acetate. The disappearance of the methyl 3-hydroxybenzoate starting material (visualized under UV light) indicates reaction completion. Using a 2-fold excess of K₂CO₃ ensures complete deprotonation of the phenol.[7] Acetone is an excellent solvent choice as it is polar aprotic, effectively solubilizes the reactants, and has a convenient boiling point for reflux.[6]

• Work-up: After the reaction is complete, cool the mixture to room temperature. Filter the suspension through a Büchner funnel to remove the inorganic salts (K₂CO₃ and KCl). Wash the filter cake with a small amount of acetone (~20 mL) to recover any residual product.

• Isolation of Intermediate: Combine the filtrates and concentrate them under reduced pressure using a rotary evaporator to remove the acetone. The resulting oil or semi-solid is the crude methyl 3-[(3-chlorobenzyl)oxy]benzoate, which can be used in the next step without further purification.

Part B: Hydrolysis to 3-[(3-Chlorobenzyl)oxy]benzoic Acid (Final Product)

• Saponification Setup: Transfer the crude ester from Part A into a 500 mL round-bottom flask. Dissolve it in a mixture of 80 mL of methanol and 20 mL of water.

• Base Addition: To the stirring solution, add sodium hydroxide pellets (3.94 g, 98.58 mmol). Stir the mixture at room temperature for 4-6 hours until the hydrolysis is complete (can be monitored by TLC, observing the disappearance of the ester spot).

• Solvent Removal: Concentrate the reaction mixture via rotary evaporation to remove the bulk of the methanol.

• Aqueous Work-up: Dilute the remaining aqueous residue with ~100 mL of water. Transfer the solution to a separatory funnel and wash with diethyl ether (2 x 50 mL) to remove any unreacted 3-chlorobenzyl chloride or other non-polar impurities. Discard the organic layers.

  • Causality: This washing step is crucial for removing non-acidic organic impurities, leading to a purer final product upon precipitation.

• Precipitation: Cool the aqueous layer in an ice bath. While stirring vigorously, slowly add concentrated hydrochloric acid dropwise until the pH of the solution is between 1 and 2 (check with pH paper). A white precipitate of the desired product will form.

• Isolation: Collect the white solid by vacuum filtration using a Büchner funnel. Wash the solid with several portions of cold deionized water to remove any remaining inorganic salts.

Part C: Purification and Characterization

• Purification: For higher purity, the crude product can be recrystallized.[8][9] Transfer the solid to a beaker and add a minimal amount of hot 9:1 water:ethanol. Heat with stirring until all the solid dissolves. Allow the solution to cool slowly to room temperature, then place it in an ice bath to maximize crystal formation. Collect the purified crystals by vacuum filtration and dry them in a vacuum oven at 50-60°C.

• Characterization: The identity and purity of the final product should be confirmed by standard analytical techniques.

  • Melting Point: Compare the experimentally determined melting point with the literature value.

  • NMR Spectroscopy: Acquire ¹H and ¹³C NMR spectra. Expected ¹H NMR signals (in DMSO-d₆) would include a singlet for the benzylic protons (~5.2 ppm), aromatic protons in their respective regions (7.0-8.0 ppm), and a broad singlet for the carboxylic acid proton (>12 ppm).[10][11]

  • Mass Spectrometry: Confirm the molecular weight of the compound.

Safety Precautions

• General: All operations must be conducted inside a certified chemical fume hood. Personal Protective Equipment (PPE), including safety goggles, a lab coat, and nitrile gloves, must be worn at all times.

• 3-Chlorobenzyl chloride: This compound is corrosive and a lachrymator.[12][13] It causes severe skin burns and eye damage and may cause respiratory irritation.[14][15] Avoid inhalation of vapors and direct contact with skin and eyes.[12][14]

• Methyl 3-hydroxybenzoate: May cause skin, eye, and respiratory irritation.[16][17]

• Sodium Hydroxide and Hydrochloric Acid: These are highly corrosive. Handle with extreme care to avoid burns. The acidification step is exothermic and should be performed slowly in an ice bath.

Troubleshooting

Issue	Possible Cause	Suggested Solution
Low Yield in Step 1	Incomplete reaction.	Extend reflux time. Confirm reaction completion with TLC. Ensure K₂CO₃ is anhydrous.
Base is not strong enough.	For less reactive phenols, a stronger base like NaOH could be used, though K₂CO₃ is typically sufficient.[7]
Oily Product after Acidification	Impurities present; product hasn't crystallized.	Scratch the inside of the flask with a glass rod to induce crystallization. If it remains an oil, extract into ethyl acetate, dry with MgSO₄, and concentrate. Attempt recrystallization from a different solvent system (e.g., toluene).
Incomplete Hydrolysis	Insufficient reaction time or base.	Add more NaOH or allow the reaction to stir for a longer period at room temperature or with gentle warming (40°C).

Conclusion

The described two-step protocol provides a reliable and scalable method for the synthesis of 3-[(3-Chlorobenzyl)oxy]benzoic acid. By employing a protected carboxylic acid starting material, this procedure minimizes side reactions and facilitates a straightforward purification process, yielding a high-purity product suitable for further applications in research and development. The detailed causal explanations and troubleshooting guide serve to empower researchers to execute this synthesis with confidence and success.

References

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• Cole-Parmer. Material Safety Data Sheet - 3-Chlorobenzyl chloride, 98%. [Link]

• PubChem. Methyl 3-Hydroxybenzoate. [Link]

• LookChem. 3-Chlorobenzyl chloride. [Link]

• J M Loveridge plc. SAFETY DATA SHEET METHYL HYDROXYBENZOATE. [Link]

• The Royal Society of Chemistry. Supplementary Information. [Link]

• Master Organic Chemistry. The Williamson Ether Synthesis. [Link]

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• PubMed Central. Synthesis, Characterization, and Application of 2-((3-(Chloromethyl)-benzoyl)oxy)benzoic Acid: A Review. [Link]

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• Rasayan Journal of Chemistry. SYNTHESIS AND ANTIBACTERIAL ACTIVITY OF NOVEL 3- HYDROXY BENZOIC ACID HYBRID DERIVATIVES [PART II]. [Link]

• YouTube. Synthesis of 3-chlorobenzoic acid. [Link]

• Google Patents.

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• ResearchGate. Synthesis, Characterization, and Application of 2-((3-(Chloromethyl)-benzoyl)oxy)benzoic Acid: A Review. [Link]

• Google Patents.
• Google Patents. Preparation method of 2, 4-difluoro-3-hydroxybenzoic acid.

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• ResearchGate. Can anybody help me forward best synthesis procedure for 3 hydroxy benzaldehyde starting with 3 hydroxy benzoic acid or 3 hydroxy benzyl alcohol?. [Link]

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Application Notes & Protocols: A Guide to the Williamson Ether Synthesis for Substituted Benzoic Acids

These application notes are designed for researchers, scientists, and professionals in drug development, offering a detailed guide to the synthesis of substituted benzoic acid ethers via the Williamson ether synthesis. This document provides a comprehensive overview of the reaction mechanism, practical considerations for experimental design, detailed protocols, and troubleshooting advice to ensure successful and reproducible outcomes.

Introduction: The Strategic Importance of Ether Linkages in Benzoic Acid Scaffolds

Substituted benzoic acids are privileged scaffolds in medicinal chemistry and materials science. The incorporation of an ether linkage onto these structures provides a powerful tool for modulating their physicochemical properties, such as lipophilicity, solubility, and metabolic stability. The Williamson ether synthesis, a cornerstone of organic chemistry since its discovery by Alexander Williamson in 1850, remains the most robust and versatile method for constructing these crucial C-O-C bonds.[1][2]

This reaction, at its core, is a bimolecular nucleophilic substitution (SN2) reaction between an alkoxide or phenoxide and an alkyl halide. Its broad applicability and reliability have cemented its status in both laboratory and industrial settings for the preparation of both symmetrical and asymmetrical ethers.[2][3] This guide will focus specifically on the nuances of applying this synthesis to phenolic and alkyl-halide-substituted benzoic acids, providing the necessary insights to leverage this reaction effectively in a research and development context.

The Mechanistic Heart of the Synthesis: An SN2 Pathway

A thorough understanding of the SN2 mechanism is paramount for optimizing the Williamson ether synthesis and troubleshooting potential issues. The reaction proceeds in a single, concerted step where the nucleophile attacks the electrophilic carbon at 180° to the leaving group, leading to an inversion of stereochemistry if the carbon is chiral.[4][5]

The rate of the SN2 reaction is dependent on the concentration of both the nucleophile (the alkoxide or phenoxide) and the electrophile (the alkyl halide), making it a second-order reaction.[6]

Key Players in the Reaction:

• The Nucleophile (Phenoxide/Alkoxide): For the synthesis of substituted benzoic acid ethers, the nucleophile is typically a phenoxide generated from a hydroxybenzoic acid or an alkoxide that will react with a halo-substituted benzoic acid. The nucleophilicity of the phenoxide is influenced by the electronic nature of the substituents on the aromatic ring.

• The Electrophile (Alkyl Halide): The structure of the alkyl halide is a critical determinant of the reaction's success. Due to the backside attack mechanism, the reaction is most efficient with methyl and primary alkyl halides.[7] Secondary alkyl halides can also be used, but they often lead to a mixture of substitution and elimination products. Tertiary alkyl halides are unsuitable as they predominantly undergo elimination.[7]

• The Leaving Group: A good leaving group is essential for the SN2 reaction to proceed efficiently. The most common leaving groups are halides (I > Br > Cl) and sulfonates (e.g., tosylates, mesylates).[2]

The mechanism can be visualized as follows:

Sources

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• 7. m.youtube.com [m.youtube.com]

Application Note: A Comprehensive Guide to the Analytical Characterization of 3-[(3-Chlorobenzyl)oxy]benzoic acid

Abstract: This document provides a comprehensive suite of analytical methodologies for the robust characterization of 3-[(3-Chlorobenzyl)oxy]benzoic acid. Designed for researchers, scientists, and drug development professionals, this guide details protocols for chromatographic, spectroscopic, and thermal analysis techniques. The narrative emphasizes the causality behind experimental choices, ensuring that each protocol serves as a self-validating system for establishing the identity, purity, and stability of the target compound.

Introduction

3-[(3-Chlorobenzyl)oxy]benzoic acid is a derivative of benzoic acid, a structural motif frequently encountered in medicinal chemistry and materials science.[1] As with any compound intended for pharmaceutical research or development, rigorous analytical characterization is paramount. Establishing a definitive profile of its identity, purity, and stability is a critical prerequisite for its use in further studies. This guide presents an integrated analytical workflow, leveraging orthogonal techniques to provide a high-confidence characterization of the molecule.

The methodologies herein are designed to be both comprehensive and practical, providing not just step-by-step instructions but also the scientific rationale behind the selection of specific techniques and parameters. This approach empowers the researcher to not only replicate the results but also to adapt and troubleshoot these methods as needed.

Physicochemical Properties

A foundational understanding of the compound's basic properties is essential before commencing detailed analytical work. These properties influence sample preparation, chromatographic behavior, and spectroscopic response.

Property	Value	Source
Molecular Formula	C₁₄H₁₁ClO₃	[2]
Molecular Weight	262.69 g/mol	[2]
Appearance	Expected to be a white to off-white solid	General knowledge
Predicted pKa	~3.9 (Strongest Acidic)	[3]
Predicted logP	~2.24	[3]

Integrated Analytical Workflow

A multi-technique approach is essential for unambiguous characterization. The following workflow outlines the logical progression from initial purity assessment to definitive structural confirmation and stability analysis.

Caption: Integrated workflow for the characterization of 3-[(3-Chlorobenzyl)oxy]benzoic acid.

Chromatographic Analysis

Chromatographic methods are the cornerstone for determining the purity of a compound and quantifying it in various matrices.

High-Performance Liquid Chromatography (HPLC) for Purity and Quantification

Principle: Reversed-Phase HPLC (RP-HPLC) is the method of choice for non-volatile, polar compounds like aromatic carboxylic acids.[4] The acidic nature of the analyte (pKa ~3.9) necessitates the use of an acidified mobile phase. This "ion-suppression" technique involves adjusting the mobile phase pH to be at least 2 units below the analyte's pKa, ensuring the carboxylic acid is primarily in its neutral, protonated form. This neutral form has a higher affinity for the nonpolar stationary phase (e.g., C18), resulting in better retention, improved peak shape, and enhanced reproducibility.[4][5]

Detailed Experimental Protocol:

• Instrumentation: HPLC system with a UV detector, autosampler, and column oven.

• Sample Preparation: Accurately weigh and dissolve the sample in a 50:50 mixture of acetonitrile and water to a final concentration of approximately 0.5 mg/mL.

• Chromatographic Conditions:

Parameter	Setting	Rationale
Column	C18, 4.6 x 150 mm, 3 µm	Standard reversed-phase column providing good retention for aromatic compounds.
Mobile Phase A	0.1% Formic Acid in Water	Acid modifier for ion suppression.
Mobile Phase B	0.1% Acetonitrile with 0.1% Formic Acid	Organic solvent for elution.
Gradient	30% B to 95% B over 15 min	A gradient ensures elution of potential impurities with different polarities.
Flow Rate	1.0 mL/min	Standard flow rate for a 4.6 mm ID column.
Column Temp.	30 °C	Controlled temperature ensures reproducible retention times.
Detection	UV at 235 nm	Wavelength for detecting the aromatic system.[6]
Injection Vol.	5 µL

Expected Results: A sharp, well-defined peak for the main compound. Purity is calculated based on the area percent of the main peak relative to the total area of all peaks.

Gas Chromatography-Mass Spectrometry (GC-MS)

Principle: Direct analysis of polar carboxylic acids by GC is challenging due to their low volatility and tendency to adsorb on the column.[7] Therefore, a derivatization step is essential to convert the polar carboxylic acid group into a more volatile and thermally stable ester.[8][9] Silylation using reagents like N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) is a common and effective method, replacing the active hydrogen of the carboxylic acid with a nonpolar trimethylsilyl (TMS) group.[7]

Detailed Experimental Protocol:

Caption: Workflow for silylation derivatization prior to GC-MS analysis.

• Derivatization:

  • Place ~1 mg of the accurately weighed, dry sample into a 2 mL autosampler vial.

  • Add 50 µL of pyridine (as a catalyst and solvent) and 50 µL of BSTFA.

  • Cap the vial tightly and heat at 60-70 °C for 30 minutes.

  • Allow the vial to cool to room temperature before analysis.

• GC-MS Conditions:

Parameter	Setting	Rationale
Column	DB-5ms, 30 m x 0.25 mm, 0.25 µm	A low-polarity column suitable for general-purpose analysis of derivatized compounds.
Inlet Temp.	280 °C	Ensures complete vaporization of the TMS-ester derivative.
Oven Program	100 °C (hold 2 min), ramp to 300 °C at 15 °C/min	A temperature ramp effectively separates compounds based on boiling points.
Carrier Gas	Helium, constant flow 1.2 mL/min	Inert carrier gas.
MS Source Temp.	230 °C
MS Quad Temp.	150 °C
Scan Range	50 - 550 m/z	Covers the expected mass of the derivatized molecule and its fragments.

Expected Results: The mass spectrum of the TMS derivative (Molecular Weight: 334.8 g/mol ) should be observed. Key diagnostic features include the molecular ion peak and characteristic fragments.

Spectroscopic Characterization

Spectroscopic methods provide definitive information about the molecular structure and functional groups present.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Principle: NMR provides detailed information about the carbon-hydrogen framework of a molecule. The chemical shift, splitting pattern, and integration of peaks in ¹H NMR, along with the chemical shifts in ¹³C NMR, allow for the complete elucidation of the molecular structure. Data for the related compound 3-chlorobenzoic acid provides a strong basis for spectral interpretation.[10][11]

Sample Preparation: Dissolve ~10 mg of the sample in 0.7 mL of a suitable deuterated solvent (e.g., DMSO-d₆ or CDCl₃).

Expected ¹H NMR Signals (in DMSO-d₆):

• ~13.0 ppm (singlet, broad, 1H): Carboxylic acid proton.

• ~7.3-8.0 ppm (multiplets, 8H): Aromatic protons from both the benzoic acid and chlorobenzyl rings. The specific splitting patterns will depend on the substitution.

• ~5.2 ppm (singlet, 2H): Methylene protons (-O-CH₂-Ar).

Expected ¹³C NMR Signals (in DMSO-d₆):

• ~166 ppm: Carboxylic acid carbonyl carbon.

• ~115-160 ppm: Aromatic and ether-linked carbons (12 distinct signals expected).

• ~70 ppm: Methylene carbon (-O-CH₂-Ar).

Fourier-Transform Infrared (FT-IR) Spectroscopy

Principle: FT-IR spectroscopy identifies the functional groups present in a molecule by detecting the absorption of infrared radiation corresponding to specific vibrational modes. The spectrum of benzoic acid is well-characterized and serves as a reference.[12][13]

Sample Preparation: Analyze as a solid using an Attenuated Total Reflectance (ATR) accessory or prepare a KBr pellet.

Expected Characteristic Absorption Bands:

Wavenumber (cm⁻¹)	Vibration	Functional Group
3300-2500 (broad)	O-H stretch	Carboxylic acid (dimer)[12]
3100-3000	C-H stretch	Aromatic
~1700	C=O stretch	Carboxylic acid[12]
~1600, ~1450	C=C stretch	Aromatic ring
~1300	C-O stretch	Carboxylic acid/Ether
~1250	C-O-C stretch	Aryl-alkyl ether
Below 800	C-Cl stretch	Aryl chloride

Mass Spectrometry (MS)

Principle: Mass spectrometry provides the molecular weight of a compound, offering powerful confirmation of its identity. High-resolution mass spectrometry (HRMS) can determine the elemental formula. A critical diagnostic feature for this compound is the isotopic pattern of chlorine. Naturally occurring chlorine exists as two major isotopes, ³⁵Cl (~75.8%) and ³⁷Cl (~24.2%), which results in two molecular ion peaks: M (containing ³⁵Cl) and M+2 (containing ³⁷Cl) in an approximate 3:1 ratio of intensity.[14]

Method (Direct Infusion ESI-MS):

• Ionization Mode: Electrospray Ionization (ESI), negative ion mode.

• Sample Prep: Dissolve the sample in methanol or acetonitrile at ~10 µg/mL and infuse into the mass spectrometer.

• Expected Ions:

  • [M-H]⁻ at m/z 261.03: Deprotonated molecule (base peak).

  • [M+2-H]⁻ at m/z 263.03: Isotopic peak due to ³⁷Cl, with ~32% the intensity of the m/z 261 peak.

Thermal Analysis

Thermal analysis techniques are used to characterize the physical properties of a material, such as melting point and thermal stability.[15][16]

Differential Scanning Calorimetry (DSC)

Principle: DSC measures the difference in heat flow between a sample and a reference as a function of temperature. It is used to determine the melting point and detect other thermal transitions, such as polymorphism. A sharp melting endotherm is indicative of a highly pure crystalline substance.

Experimental Protocol:

• Accurately weigh 2-5 mg of the sample into an aluminum DSC pan.

• Crimp the pan with a lid.

• Place the sample pan and an empty reference pan into the DSC cell.

• Heat the sample under a nitrogen atmosphere at a rate of 10 °C/min from ambient temperature to a temperature well above the expected melting point.

Expected Results: A sharp endothermic peak corresponding to the melting point of the compound.

Thermogravimetric Analysis (TGA)

Principle: TGA measures the change in mass of a sample as a function of temperature. It is used to determine the thermal stability and decomposition temperature of the compound.

Experimental Protocol:

• Place 5-10 mg of the sample onto the TGA balance pan.

• Heat the sample under a nitrogen atmosphere at a rate of 10 °C/min from ambient temperature to ~600 °C.

Expected Results: The TGA thermogram will show a stable baseline (no mass loss) until the onset of thermal decomposition, at which point a significant mass loss will be observed.

Conclusion

The analytical methods detailed in this application note provide a robust and multi-faceted framework for the comprehensive characterization of 3-[(3-Chlorobenzyl)oxy]benzoic acid. By integrating chromatographic, spectroscopic, and thermal techniques, researchers can confidently establish the identity, purity, structure, and thermal stability of this compound, ensuring data integrity for subsequent applications in research and development.

References

• Benchchem. (n.d.). Application Note: GC-MS Analysis of Benzoic Acid and its Methyl Ester Derivatives.

• ChemBK. (n.d.). 3-[(3-chlorobenzyl)oxy]benzoic acid - Physico-chemical Properties. Retrieved from [Link]

• PubMed. (n.d.). Chromatographic separations of aromatic carboxylic acids. Retrieved from [Link]

• SIELC Technologies. (n.d.). Separation of 3-Chlorobenzoic acid on Newcrom R1 HPLC column. Retrieved from [Link]

• Oak Ridge National Laboratory. (2017). Determining aromatic and aliphatic carboxylic acids in biomass-derived oil samples using 2,4-dinitrophenylhydrazine and liquid chromatography-electrospray injection-mass spectrometry/mass spectrometry. Retrieved from [Link]

• Benchchem. (n.d.). Gas chromatography-mass spectrometry (GC-MS) analysis of Benzoic acid, 2-(acetyloxy)-5-amino-.

• ResearchGate. (2022). IDENTIFICATION OF BENZOIC ACID BY GC AND MASS SPECTROMETRY. Retrieved from [Link]

• International Journal of Scientific Research in Science and Technology. (2023). IDENTIFICATION OF BENZOIC ACID BY GC AND MASS SPECTROMETRY. Retrieved from [Link]

• OSTI.GOV. (2017). Determining aromatic and aliphatic carboxylic acids in biomass-derived oil samples using 2,4-dinitrophenylhydrazine and liquid chromatography-electrospray injection-mass spectrometry/mass spectrometry. Retrieved from [Link]

• Grokipedia. (n.d.). 3-Chlorobenzoic acid. Retrieved from [Link]

• PubChem. (n.d.). 3-Chlorobenzoic Acid. Retrieved from [Link]

• Wikipedia. (n.d.). 3-Chlorobenzoic acid. Retrieved from [Link]

• ResearchGate. (2008). GC-MS quantitation of benzoic and aralkyl carboxylic acids as their trimethylsilyl derivatives: In model solution I. Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). Supplementary Information. Retrieved from [Link]

• Cheméo. (n.d.). Chemical Properties of 3-Chlorobenzoic acid, pentafluorobenzyl ester. Retrieved from [Link]

• PMC. (2020). Liquid-Chromatographic Methods for Carboxylic Acids in Biological Samples. Retrieved from [Link]

• HELIX Chromatography. (n.d.). HPLC Methods for analysis of Benzoic acid. Retrieved from [Link]

• FooDB. (2011). Showing Compound m-Chlorobenzoic acid (FDB022682). Retrieved from [Link]

• Google Patents. (n.d.). US7494822B2 - Method of quantification of carboxylic acids by mass spectrometry.
• Asian Journal of Physics. (1994). Vibrational and NMR studies on o-, m- and p- chlorobenzoic acids.

• RSC Publishing. (n.d.). Analytical Methods. Retrieved from [Link]

• Doc Brown's Advanced Organic Chemistry. (n.d.). infrared spectrum of benzoic acid. Retrieved from [Link]

• Human Metabolome Database. (n.d.). 1H NMR Spectrum (1D, D2O, experimental) (HMDB0001870). Retrieved from [Link]

• ResearchGate. (n.d.). FT-IR spectra of compound 3, organic salt, and benzoic acid (4-DBA). Retrieved from [Link]

• ResearchGate. (2014). A Thermal Analysis Study of Hydroxy Benzoic Acid Derivatives Using Rising Temperature Thermogravimetry. Retrieved from [Link]

• NIST WebBook. (n.d.). Benzoic acid, 3-chloro-. Retrieved from [Link]

• PubChem. (n.d.). 3-Chlorobenzoic Acid. Retrieved from [Link]

• NIST WebBook. (n.d.). Benzoic acid, 3-chloro-. Retrieved from [Link]

• Benchchem. (n.d.). Application Note: High-Performance Liquid Chromatography (HPLC) Analysis of 2-[(3-Fluorobenzyl)oxy]benzoic acid.

• PMC. (n.d.). Novel Charge-Switch Derivatization Method Using 3-(Chlorosulfonyl)benzoic Acid for Sensitive RP-UHPLC/MS/MS Analysis of Acylglycerols, Sterols, and Prenols. Retrieved from [Link]

• ResearchGate. (2012). Thermal analysis of clathrates of tripeptide LLL with organic compounds and water. Retrieved from [Link]

• PubMed. (1969). Thermal analysis of lipids, proteins and biological membranes. A review and summary of some recent studies. Retrieved from [Link]

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Application Note: 1H and 13C NMR Analysis of 3-[(3-Chlorobenzyl)oxy]benzoic Acid

Introduction

Nuclear Magnetic Resonance (NMR) spectroscopy is a cornerstone analytical technique in modern chemistry, providing unparalleled insight into the molecular structure of organic compounds.[1][2] For researchers and professionals in drug development, the precise structural elucidation of novel chemical entities is paramount for understanding their physicochemical properties and biological activity. This application note provides a detailed guide to the ¹H and ¹³C NMR analysis of 3-[(3-Chlorobenzyl)oxy]benzoic acid, a molecule of interest in medicinal chemistry. We will delve into the principles of NMR, present a comprehensive protocol for sample preparation and data acquisition, and offer an in-depth interpretation of the resulting spectra. This guide is designed to be a practical resource, blending theoretical understanding with actionable experimental procedures.

The Significance of Structural Analysis

The biological function of a molecule is intrinsically linked to its three-dimensional structure. Even subtle changes in atomic connectivity or stereochemistry can drastically alter its interaction with biological targets. Therefore, unambiguous structural confirmation is a critical step in the drug discovery and development pipeline. NMR spectroscopy, by probing the magnetic properties of atomic nuclei like ¹H and ¹³C, allows for the detailed mapping of a molecule's carbon-hydrogen framework.[3][4]

Principles of NMR Spectroscopy

NMR spectroscopy operates on the principle of nuclear spin. Atomic nuclei with an odd number of protons or neutrons possess a quantum mechanical property called spin, which generates a magnetic moment.[2] When placed in a strong external magnetic field (B₀), these nuclei align either with or against the field, creating two distinct energy states.

¹H NMR Spectroscopy

Proton NMR (¹H NMR) is highly sensitive due to the 100% natural abundance of the ¹H isotope. The chemical environment surrounding each proton influences the effective magnetic field it experiences, a phenomenon known as chemical shift (δ), measured in parts per million (ppm).[5] Electron-withdrawing groups deshield protons, shifting their signals downfield (higher ppm), while electron-donating groups shield them, causing an upfield shift (lower ppm).[3] Additionally, spin-spin coupling between adjacent, non-equivalent protons leads to the splitting of signals into multiplets, providing valuable information about the connectivity of atoms.[6]

¹³C NMR Spectroscopy

Carbon-13 NMR (¹³C NMR) provides information about the carbon skeleton of a molecule.[1] The ¹³C isotope has a low natural abundance (1.1%), which results in lower sensitivity compared to ¹H NMR.[7] However, ¹³C NMR spectra are often simpler to interpret because carbon-carbon coupling is rare.[8] The chemical shift range for ¹³C is much wider (0-220 ppm) than for ¹H (0-12 ppm), leading to better resolution and less signal overlap, which is particularly advantageous for complex molecules.[8][9] Standard ¹³C NMR spectra are typically acquired with proton decoupling, which collapses all C-H coupling, resulting in a single sharp peak for each unique carbon atom.[8]

Experimental Protocols

Sample Preparation

High-quality NMR spectra are contingent upon meticulous sample preparation. The following protocol outlines the steps for preparing a sample of 3-[(3-Chlorobenzyl)oxy]benzoic acid for both ¹H and ¹³C NMR analysis.

Materials:

• 3-[(3-Chlorobenzyl)oxy]benzoic acid (5-25 mg for ¹H NMR, 50-100 mg for ¹³C NMR)[10]

• Deuterated solvent (e.g., Chloroform-d, CDCl₃ or Dimethyl sulfoxide-d₆, DMSO-d₆)[11]

• High-quality 5 mm NMR tubes[12]

• Pasteur pipette and glass wool

• Vortex mixer

• Internal standard (e.g., Tetramethylsilane - TMS) (optional, as residual solvent peaks can be used for referencing)[11]

Protocol:

• Weighing the Sample: Accurately weigh the appropriate amount of 3-[(3-Chlorobenzyl)oxy]benzoic acid and transfer it to a clean, dry vial.[10]

• Solvent Selection and Dissolution: Choose a deuterated solvent that completely dissolves the sample.[11] Add approximately 0.6-0.7 mL of the deuterated solvent to the vial.[12] Using a deuterated solvent is crucial to avoid large solvent signals that would obscure the analyte's peaks in ¹H NMR.[11]

• Homogenization: Gently vortex the vial to ensure the sample is fully dissolved, creating a homogenous solution.[10]

• Filtering: To remove any particulate matter that could degrade spectral quality, filter the solution through a small plug of glass wool packed into a Pasteur pipette directly into a clean NMR tube.[10] Solid particles can disrupt the magnetic field homogeneity, leading to broadened spectral lines.

• Capping and Labeling: Securely cap the NMR tube to prevent solvent evaporation and contamination.[13] Clearly label the tube with the sample identification.[13]

NMR Data Acquisition

The following is a general workflow for acquiring ¹H and ¹³C NMR spectra. Specific parameters may need to be optimized based on the spectrometer and sample concentration.

Figure 1: A generalized workflow for NMR data acquisition and processing.

Spectral Analysis and Interpretation of 3-[(3-Chlorobenzyl)oxy]benzoic Acid

Molecular Structure

Figure 2: Chemical structure of 3-[(3-Chlorobenzyl)oxy]benzoic acid.

¹H NMR Spectrum Analysis

The ¹H NMR spectrum of 3-[(3-Chlorobenzyl)oxy]benzoic acid is expected to show distinct signals for the aromatic protons, the benzylic methylene protons, and the carboxylic acid proton.

• Carboxylic Acid Proton (-COOH): This proton is highly deshielded and will appear as a broad singlet far downfield, typically in the range of 10-13 ppm. Its broadness is due to hydrogen bonding and exchange with trace amounts of water.

• Aromatic Protons (Ar-H): The protons on the two aromatic rings will resonate in the aromatic region, generally between 6.5 and 8.5 ppm.[14][15] The substitution patterns on both rings will lead to complex splitting patterns.

  • Benzoic Acid Ring: The four protons on this ring will exhibit splitting patterns characteristic of a 1,3-disubstituted benzene ring.

  • Chlorobenzyl Ring: The four protons on this ring will also show splitting patterns indicative of a 1,3-disubstituted system.

• Benzylic Protons (-O-CH₂-Ar): The two protons of the methylene bridge will appear as a sharp singlet, typically in the range of 4.5-5.5 ppm. The singlet nature arises from the absence of adjacent protons to couple with.

¹³C NMR Spectrum Analysis

The proton-decoupled ¹³C NMR spectrum will display a single peak for each unique carbon atom in the molecule.

• Carbonyl Carbon (-COOH): This carbon is significantly deshielded and will appear at the downfield end of the spectrum, typically between 165-185 ppm.

• Aromatic Carbons (Ar-C): The carbons of the two aromatic rings will resonate in the 110-160 ppm range.[15][16] Carbons directly attached to electronegative atoms (oxygen and chlorine) or the carboxylic acid group will be shifted further downfield. Due to the substitution patterns, there will be several distinct signals for the aromatic carbons.

• Benzylic Carbon (-O-CH₂-Ar): The carbon of the methylene bridge will appear in the range of 60-80 ppm, influenced by the adjacent oxygen and aromatic ring.

Predicted Chemical Shifts

Assignment	¹H Chemical Shift (ppm)	¹³C Chemical Shift (ppm)	Multiplicity (¹H)
Carboxylic Acid (-COOH)	10.0 - 13.0	166.0 - 173.0	Broad Singlet
Benzoic Acid Ring (Ar-H)	7.0 - 8.2	115.0 - 135.0	Multiplets
Chlorobenzyl Ring (Ar-H)	7.2 - 7.5	125.0 - 140.0	Multiplets
Methylene (-O-CH₂-Ar)	~5.1	~70.0	Singlet
C-O (Benzoic Acid Ring)	-	~158.0	-
C-Cl (Chlorobenzyl Ring)	-	~134.0	-
C-COOH (Benzoic Acid Ring)	-	~131.0	-
C-CH₂ (Chlorobenzyl Ring)	-	~138.0	-

Note: These are predicted values and may vary slightly depending on the solvent and experimental conditions.

Conclusion

This application note has provided a comprehensive framework for the ¹H and ¹³C NMR analysis of 3-[(3-Chlorobenzyl)oxy]benzoic acid. By following the detailed protocols for sample preparation and data acquisition, and utilizing the principles of spectral interpretation outlined herein, researchers can confidently elucidate and confirm the structure of this and similar molecules. The precise characterization afforded by NMR spectroscopy is an indispensable tool in the advancement of chemical and pharmaceutical research.

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Application Notes and Protocols for 3-[(3-Chlorobenzyl)oxy]benzoic Acid: A Scoping Guide for Novel Research Applications

Preamble: Charting the Unexplored Landscape of a Versatile Chemical Scaffold

In the dynamic field of drug discovery and chemical biology, the exploration of novel chemical entities is paramount. 3-[(3-Chlorobenzyl)oxy]benzoic acid is a unique molecule, commercially available as a chemical intermediate, yet its full potential in research applications remains largely uncharted in published literature.[1] This guide is designed for researchers, medicinal chemists, and drug development professionals, providing a comprehensive technical framework to unlock the potential of this compound.

This document moves beyond a simple cataloging of facts. Instead, it offers a prospective analysis, grounded in the established biological activities of structurally related benzoic acid and benzyl ether derivatives. We will dissect the molecule's structural features to postulate its potential as a scaffold for developing novel therapeutic agents and as a tool for probing biological systems. The protocols and workflows detailed herein are designed to be robust, self-validating systems for initiating a research program centered on this promising, yet under-investigated, compound.

Molecular Profile and Structural Rationale for Investigation

3-[(3-Chlorobenzyl)oxy]benzoic acid possesses a distinct combination of chemical motifs that suggest a predisposition for biological activity:

• Benzoic Acid Core: The benzoic acid moiety is a well-established pharmacophore found in a wide array of therapeutic agents.[2] Its carboxylic acid group can act as a hydrogen bond donor and acceptor, or as a bioisosteric mimic for other functional groups, enabling interaction with various biological targets.

• Flexible Ether Linkage: The benzyloxy ether linkage provides rotational flexibility, allowing the molecule to adopt multiple conformations to fit within a binding pocket. This flexibility is a key attribute in designing molecules with high target affinity.

• Chlorinated Benzyl Group: The 3-chloro substitution on the benzyl ring significantly influences the molecule's electronic and lipophilic properties. The chloro group is an electron-withdrawing group that can alter the pKa of the carboxylic acid and engage in halogen bonding. It also increases lipophilicity, which can enhance membrane permeability and interaction with hydrophobic pockets in target proteins.

Given these features, we can hypothesize several promising avenues for research, drawing parallels from related structures.

Postulated Research Applications and Mechanistic Hypotheses

While direct evidence is scarce, the known activities of similar compounds provide a strong basis for hypothesizing the following applications.

As a Scaffold for Novel Anti-Inflammatory Agents

Rationale: The structural similarity to certain salicylic acid derivatives, which are known non-steroidal anti-inflammatory drugs (NSAIDs), is noteworthy. For instance, the compound 2-((3-(chloromethyl)benzoyl)oxy)benzoic acid has been investigated as a potential COX-2 inhibitor with anti-inflammatory properties.[3][4] Although 3-[(3-Chlorobenzyl)oxy]benzoic acid is an ether and not an ester, the general scaffold suggests that it could be investigated for similar activities, potentially through inhibition of key inflammatory enzymes like cyclooxygenases (COX-1/COX-2) or by modulating inflammatory signaling pathways like NF-κB.

Hypothesized Mechanism: The compound could potentially bind to the active site of COX enzymes, with the carboxylic acid group coordinating with key residues, similar to other NSAIDs. The chlorobenzyl moiety could occupy a hydrophobic channel in the enzyme, potentially conferring selectivity for COX-2 over COX-1.

As a Precursor for Antimicrobial Drug Discovery

Rationale: Benzoic acid and its derivatives are known for their antimicrobial properties and are used as preservatives.[2][5] Furthermore, complex benzoic acid derivatives bearing sulfonyl groups have demonstrated activity against both Gram-positive bacteria and fungi.[6] The lipophilic nature of the chlorobenzyl group in 3-[(3-Chlorobenzyl)oxy]benzoic acid could facilitate its passage through microbial cell membranes, a critical step for antimicrobial action.

Hypothesized Mechanism: The compound's antimicrobial effect could stem from the disruption of microbial cell membrane integrity or the inhibition of essential metabolic enzymes. The acidic nature of the carboxylic acid group can lead to cytoplasmic acidification in susceptible microbes.

Experimental Protocols and Workflows

The following protocols provide a starting point for investigating the hypothesized biological activities of 3-[(3-Chlorobenzyl)oxy]benzoic acid.

Protocol 1: In Vitro Cyclooxygenase (COX) Inhibition Assay

This protocol is designed to determine if the compound can inhibit the activity of COX-1 and COX-2 enzymes, which would support its potential as an anti-inflammatory agent.

Objective: To determine the IC₅₀ values of 3-[(3-Chlorobenzyl)oxy]benzoic acid for COX-1 and COX-2.

Materials:

• 3-[(3-Chlorobenzyl)oxy]benzoic acid

• Ovine COX-1 and human recombinant COX-2 enzymes

• Arachidonic acid (substrate)

• Colorimetric COX inhibitor screening assay kit (e.g., from Cayman Chemical)

• DMSO (for compound dilution)

• 96-well microplates

• Microplate reader

Step-by-Step Procedure:

• Compound Preparation: Prepare a 10 mM stock solution of 3-[(3-Chlorobenzyl)oxy]benzoic acid in DMSO. Create a series of dilutions from this stock solution to achieve final assay concentrations ranging from 1 nM to 100 µM.

• Enzyme Preparation: Reconstitute the COX-1 and COX-2 enzymes according to the manufacturer's instructions provided with the assay kit.

• Assay Setup: In separate wells of a 96-well plate, add the reaction buffer, heme, and either COX-1 or COX-2 enzyme.

• Inhibitor Incubation: Add the diluted test compound to the appropriate wells. Include wells with a known COX inhibitor (e.g., celecoxib for COX-2, SC-560 for COX-1) as a positive control and wells with DMSO as a vehicle control. Incubate for 15 minutes at 37°C.

• Reaction Initiation: Initiate the enzymatic reaction by adding arachidonic acid to all wells.

• Signal Development: Incubate for a specified time (e.g., 10 minutes) at 37°C. Add a solution to stop the reaction and develop the colorimetric signal, which is proportional to prostaglandin production.

• Data Acquisition: Read the absorbance of each well using a microplate reader at the appropriate wavelength.

• Data Analysis: Calculate the percentage of inhibition for each concentration of the test compound relative to the vehicle control. Plot the percent inhibition against the log of the compound concentration and fit the data to a dose-response curve to determine the IC₅₀ value.

Data Interpretation: A low IC₅₀ value indicates potent inhibition. Comparing the IC₅₀ values for COX-1 and COX-2 will reveal the compound's selectivity. Higher selectivity for COX-2 is generally desirable for anti-inflammatory drugs to reduce gastrointestinal side effects.

Workflow for Investigating Antimicrobial Potential

The following diagram illustrates a typical workflow for screening and characterizing the antimicrobial properties of a novel compound.

Caption: A phased workflow for the antimicrobial evaluation of a test compound.

Physicochemical and Structural Data

A summary of the key properties of 3-[(3-Chlorobenzyl)oxy]benzoic acid is presented below. These properties are essential for designing experiments and interpreting results.

Property	Value / Information	Source
Molecular Formula	C₁₄H₁₁ClO₃	Calculation
Molecular Weight	262.69 g/mol	Calculation
IUPAC Name	3-((3-Chlorobenzyl)oxy)benzoic acid	BLDpharm[1]
CAS Number	302569-44-4	BLDpharm[1]
Appearance	Expected to be a white to off-white solid	Inference
Solubility	Expected to be soluble in organic solvents like DMSO, ethanol, and methanol; poorly soluble in water.	Inference
Structural Features	Contains a benzoic acid, a benzyl ether, and an aryl chloride. Belongs to the class of organic building blocks.	BLDpharm[1]

Concluding Remarks and Future Directions

3-[(3-Chlorobenzyl)oxy]benzoic acid represents a chemical scaffold with significant, yet unrealized, potential. While this guide has proposed initial research directions in inflammation and microbiology based on sound scientific rationale derived from related compounds, many other possibilities exist. Its structure could be a starting point for developing antagonists for various receptors, such as the leukotriene B4 receptor, where similar chromanol benzoic acid derivatives have shown promise.[7]

The key to unlocking the value of this compound lies in systematic investigation. The protocols and workflows provided here offer a robust framework for initiating such a program. We encourage researchers to use this guide as a springboard for their own innovative applications of 3-[(3-Chlorobenzyl)oxy]benzoic acid, contributing to the broader landscape of chemical biology and drug discovery.

References

• Synthesis, Characterization, and Application of 2-((3-(Chloromethyl)-benzoyl)oxy)benzoic Acid: A Review. PubMed Central. Available at: [Link]

• Synthesis and Analytical Characterization of Cyclization Products of 3-Propargyloxy-5-benzyloxy-benzoic Acid Methyl Ester. MDPI. Available at: [Link]

• 3-Chlorobenzoic Acid | C7H5ClO2 | CID 447. PubChem. Available at: [Link]

• 3-Chlorobenzoic acid. Wikipedia. Available at: [Link]

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Application Notes & Protocols for 3-[(3-Chlorobenzyl)oxy]benzoic Acid in Medicinal Chemistry

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the potential applications of 3-[(3-Chlorobenzyl)oxy]benzoic acid in medicinal chemistry. While direct experimental data for this specific molecule is limited in publicly accessible literature, this document synthesizes information from closely related structural analogs to project its utility as a scaffold in drug discovery. We will explore its synthetic pathways, potential biological activities with a focus on anti-inflammatory and analgesic properties, and provide detailed, adaptable protocols for its investigation. The insights herein are grounded in the established pharmacology of (benzyloxy)benzoic acid and chlorobenzyl moieties, offering a robust framework for researchers initiating projects with this compound.

Introduction: The (Benzyloxy)benzoic Acid Scaffold

The (benzyloxy)benzoic acid scaffold is a privileged structure in medicinal chemistry, combining the rigidity of two aromatic rings with the conformational flexibility of an ether linkage.[1] This arrangement allows for the precise spatial positioning of functional groups, facilitating interactions with the binding sites of various biological targets.[1] The core structure is highly amenable to chemical modification at the carboxylic acid group, the benzoic acid ring, and the benzyl ring, enabling the fine-tuning of physicochemical properties such as solubility, lipophilicity, and metabolic stability, which in turn modulates biological activity and target selectivity.[1]

The introduction of a chlorobenzyl group, as in 3-[(3-Chlorobenzyl)oxy]benzoic acid, is a common strategy in drug design to enhance binding affinity through halogen bonding and to improve metabolic stability. This guide will focus on the prospective applications of this particular derivative.

Synthetic Strategy: A Generalized Approach

The synthesis of 3-[(3-Chlorobenzyl)oxy]benzoic acid can be achieved through a Williamson ether synthesis, a reliable and high-yielding reaction. This involves the coupling of a phenoxide with an alkyl halide.

Protocol 2.1: Synthesis of 3-[(3-Chlorobenzyl)oxy]benzoic Acid

Materials:

• Methyl 3-hydroxybenzoate

• 3-Chlorobenzyl chloride

• Potassium carbonate (K₂CO₃)

• Acetone or Dimethylformamide (DMF)

• Sodium hydroxide (NaOH)

• Hydrochloric acid (HCl)

• Ethyl acetate

• Magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

Procedure:

• Esterification of the Phenol: To a solution of methyl 3-hydroxybenzoate (1.0 eq) in acetone or DMF, add potassium carbonate (1.5 eq) and 3-chlorobenzyl chloride (1.1 eq).

• Reaction Monitoring: Stir the reaction mixture at room temperature or gentle heat (50-60 °C) and monitor the progress by Thin Layer Chromatography (TLC).

• Work-up: Once the starting material is consumed, filter off the inorganic salts and evaporate the solvent under reduced pressure.

• Purification of the Ester Intermediate: Purify the crude product by column chromatography on silica gel using a gradient of ethyl acetate in hexanes.

• Saponification: Dissolve the purified methyl 3-[(3-chlorobenzyl)oxy]benzoate in a mixture of methanol and a 2M aqueous solution of sodium hydroxide.

• Hydrolysis: Stir the mixture at room temperature or heat to reflux until the ester is fully hydrolyzed (monitored by TLC).

• Acidification and Extraction: After cooling, remove the methanol under reduced pressure. Acidify the aqueous residue to pH 2-3 with 1M HCl. The product will precipitate. Extract the product with ethyl acetate.

• Final Purification: Wash the organic layer with brine, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield 3-[(3-Chlorobenzyl)oxy]benzoic acid. Further purification can be achieved by recrystallization.

Causality of Experimental Choices: The use of a methyl ester protecting group for the carboxylic acid prevents its interference with the Williamson ether synthesis. Potassium carbonate is a mild base suitable for deprotonating the phenolic hydroxyl group without promoting side reactions. The final saponification step is a standard procedure to deprotect the carboxylic acid.

Projected Biological Activity: Insights from Structural Analogs

Based on the activities of closely related compounds, 3-[(3-Chlorobenzyl)oxy]benzoic acid is predicted to exhibit anti-inflammatory and analgesic properties, likely through the inhibition of cyclooxygenase (COX) enzymes.

Anti-inflammatory and Analgesic Potential

Structural analogs, such as 2-((3-(chloromethyl)benzoyl)oxy)benzoic acid and 2-((4-chlorobenzyl)oxy)benzoic acid, have shown promise as anti-inflammatory and analgesic agents.[1][2] These compounds are derivatives of salicylic acid, a well-known non-steroidal anti-inflammatory drug (NSAID).[2] The mechanism of action for many NSAIDs involves the inhibition of COX enzymes, which are key to the synthesis of prostaglandins, mediators of pain and inflammation.[2]

A novel salicylic acid derivative, 2-((3-(chloromethyl)benzoyl)oxy)benzoic acid (referred to as 3-CH2Cl), has demonstrated significant analgesic and anti-inflammatory activity, with a notable affinity for the COX-2 enzyme.[1][2] In preclinical models, it has been shown to reduce pro-inflammatory cytokines such as TNF-α and IL-1β.[2]

The ether linkage in 3-[(3-Chlorobenzyl)oxy]benzoic acid is generally more resistant to in-vivo hydrolysis than the ester linkage found in aspirin and the 3-CH2Cl analog, which could result in a different pharmacokinetic profile and potentially longer duration of action.[1]

Workflow for Investigating Anti-inflammatory Activity

Caption: Workflow for assessing the anti-inflammatory and analgesic potential of 3-[(3-Chlorobenzyl)oxy]benzoic acid.

Protocol 3.1: In Vitro COX Inhibition Assay (Fluorometric)

Principle: This assay measures the peroxidase activity of COX enzymes. The peroxidase activity is assayed colorimetrically by monitoring the appearance of oxidized N,N,N',N'-tetramethyl-p-phenylenediamine (TMPD) at 590 nm.

Materials:

• Human recombinant COX-1 and COX-2 enzymes

• Arachidonic acid (substrate)

• TMPD (probe)

• Hematin (cofactor)

• 3-[(3-Chlorobenzyl)oxy]benzoic acid (test compound)

• Celecoxib (COX-2 selective inhibitor control)

• Ibuprofen (non-selective COX inhibitor control)

• Assay buffer (e.g., 100 mM Tris-HCl, pH 8.0)

• 96-well microplate

• Microplate reader

Procedure:

• Prepare Reagents: Prepare stock solutions of the test compound and control inhibitors in DMSO.

• Enzyme Preparation: Dilute COX-1 and COX-2 enzymes to the desired concentration in the assay buffer containing hematin.

• Incubation: To each well of a 96-well plate, add the assay buffer, the enzyme solution, and the test compound or control at various concentrations. Incubate for 15 minutes at room temperature.

• Initiate Reaction: Add arachidonic acid and TMPD to initiate the reaction.

• Measurement: Immediately measure the absorbance at 590 nm every minute for 10 minutes.

• Data Analysis: Calculate the rate of reaction for each concentration. Determine the IC₅₀ values by plotting the percentage of inhibition versus the logarithm of the inhibitor concentration.

Table 1: Hypothetical COX Inhibition Data

Compound	COX-1 IC₅₀ (µM)	COX-2 IC₅₀ (µM)	COX-2 Selectivity Index (COX-1 IC₅₀ / COX-2 IC₅₀)
3-[(3-Chlorobenzyl)oxy]benzoic acid	Experimental	Experimental	Calculated
Ibuprofen	~15	~35	~0.43
Celecoxib	>100	~0.04	>2500

Other Potential Applications

Derivatives of benzoic acid are known to possess a wide range of biological activities.[3] Therefore, 3-[(3-Chlorobenzyl)oxy]benzoic acid could also be explored for other therapeutic applications.

• Antimicrobial Activity: Benzoic acid and its derivatives are used as antimicrobial agents.[3] The mechanism often involves the disruption of cellular processes.[3]

• Enzyme Inhibition: The scaffold could be adapted to target other enzymes. For instance, hydroxybenzoic acids have been studied as acetylcholinesterase inhibitors for neurodegenerative diseases.[4][5]

• Anticonvulsant Activity: Modifications of similar structures have yielded compounds with anticonvulsant properties.[6]

Conclusion and Future Directions

3-[(3-Chlorobenzyl)oxy]benzoic acid represents a promising, yet underexplored, scaffold for medicinal chemistry research. Drawing on the established biological activities of its close structural analogs, this compound warrants investigation, particularly for its potential as an anti-inflammatory and analgesic agent. The protocols and workflows detailed in this guide provide a solid foundation for researchers to begin characterizing its pharmacological profile. Future work should focus on its synthesis, in vitro and in vivo evaluation, and structure-activity relationship (SAR) studies to optimize its therapeutic potential.

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• 3-Chlorobenzoic acid - Wikipedia. [Link]

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Application Note: 3-[(3-Chlorobenzyl)oxy]benzoic Acid as a Versatile Building Block in Medicinal Chemistry and Organic Synthesis

Introduction

In the landscape of modern drug discovery and organic synthesis, the strategic selection of molecular building blocks is paramount to the efficient construction of compound libraries with diverse pharmacological potential. 3-[(3-Chlorobenzyl)oxy]benzoic acid is a bifunctional scaffold of significant interest to medicinal chemists. Its structure elegantly combines a carboxylic acid handle, ripe for derivatization, with a stable benzyl ether linkage and a strategically placed chlorine atom on the benzyl ring. This combination offers a unique blend of physicochemical properties and synthetic versatility, making it an ideal starting point for exploring structure-activity relationships (SAR) in various therapeutic areas. This guide provides an in-depth look at the applications of this building block, complete with detailed protocols and the scientific rationale behind its use.

Section 1: Physicochemical Profile and Handling

Understanding the fundamental properties of a building block is critical for its effective use in synthesis. 3-[(3-Chlorobenzyl)oxy]benzoic acid is a solid at room temperature, possessing properties that make it suitable for a wide range of reaction conditions.

Property	Value	Source
IUPAC Name	3-[(3-chlorophenyl)methoxy]benzoic acid	N/A
CAS Number	302569-44-4
Molecular Formula	C₁₄H₁₁ClO₃	[1]
Molecular Weight	262.69 g/mol	[1]
Appearance	White to off-white solid	Typical for this class of compounds
Solubility	Soluble in common organic solvents (DMF, DMSO, THF, Methanol)	General chemical knowledge

Handling and Storage: Store in a cool, dry, well-ventilated area away from incompatible substances. The compound is stable under normal conditions. As with all laboratory chemicals, appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn during handling.

Section 2: Synthesis of the Building Block via Williamson Ether Synthesis

The most direct and widely adopted method for preparing aryl-benzyl ethers is the Williamson ether synthesis. This reaction involves the deprotonation of a phenol followed by nucleophilic substitution (Sɴ2) with a benzyl halide. This approach is valued for its reliability and high yields.

Rationale: The synthesis of 3-[(3-Chlorobenzyl)oxy]benzoic acid begins with the selective O-alkylation of the phenolic hydroxyl group of a 3-hydroxybenzoate precursor. The carboxylate group is typically protected as an ester (e.g., methyl or ethyl ester) to prevent it from acting as a competing nucleophile. A weak base like potassium carbonate (K₂CO₃) is sufficient to deprotonate the more acidic phenolic proton without promoting hydrolysis of the ester. The subsequent saponification of the ester under basic conditions yields the target carboxylic acid.

Caption: Synthetic workflow for 3-[(3-Chlorobenzyl)oxy]benzoic acid.

Protocol 1: Two-Step Synthesis of 3-[(3-Chlorobenzyl)oxy]benzoic Acid

Materials:

• Methyl 3-hydroxybenzoate

• 3-Chlorobenzyl chloride

• Potassium carbonate (K₂CO₃), anhydrous

• Acetone, anhydrous

• Sodium hydroxide (NaOH)

• Methanol (MeOH)

• Hydrochloric acid (HCl), 1M

• Ethyl acetate (EtOAc)

• Brine (saturated NaCl solution)

• Magnesium sulfate (MgSO₄), anhydrous

Procedure:

Step 1: Synthesis of Methyl 3-[(3-chlorobenzyl)oxy]benzoate

• To a round-bottom flask equipped with a magnetic stirrer and reflux condenser, add methyl 3-hydroxybenzoate (1.0 eq), anhydrous potassium carbonate (2.5 eq), and anhydrous acetone (10 mL per 1 g of benzoate).

• Stir the suspension at room temperature for 15 minutes.

• Add 3-chlorobenzyl chloride (1.1 eq) dropwise to the mixture.

• Heat the reaction mixture to reflux and maintain for 12-18 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• After completion, cool the mixture to room temperature and filter off the inorganic salts.

• Concentrate the filtrate under reduced pressure to obtain the crude product.

• Dissolve the residue in ethyl acetate, wash with water (2x) and brine (1x).

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate to yield the crude ester, which can be used directly in the next step or purified by column chromatography (Hexane:EtOAc gradient).

Step 2: Saponification to 3-[(3-Chlorobenzyl)oxy]benzoic Acid

• Dissolve the crude methyl 3-[(3-chlorobenzyl)oxy]benzoate from the previous step in a mixture of methanol and water (e.g., 4:1 v/v).

• Add sodium hydroxide (2.0-3.0 eq) and stir the mixture at 50-60 °C for 2-4 hours, or until TLC indicates complete consumption of the starting material.

• Cool the mixture to room temperature and remove the methanol under reduced pressure.

• Dilute the remaining aqueous solution with water and wash with a nonpolar solvent like diethyl ether or dichloromethane to remove any unreacted benzyl chloride or other non-acidic impurities.

• Cool the aqueous layer in an ice bath and acidify to pH ~2 by the slow addition of 1M HCl. A white precipitate should form.

• Collect the solid by vacuum filtration, wash thoroughly with cold water, and dry under vacuum to afford the final product, 3-[(3-Chlorobenzyl)oxy]benzoic acid.

Section 3: Application as a Building Block in Amide Synthesis

The carboxylic acid functional group is a cornerstone of medicinal chemistry, primarily for its ability to form amide bonds. Amide linkages are exceptionally stable and are present in a vast number of FDA-approved drugs. 3-[(3-Chlorobenzyl)oxy]benzoic acid serves as an excellent scaffold for generating diverse amide libraries.

Rationale for Amide Coupling: Modern amide coupling reactions utilize activating agents to convert the carboxylic acid's hydroxyl group into a better leaving group, facilitating attack by an amine. Reagents like HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) are highly efficient, operate under mild conditions, and minimize racemization in chiral substrates. The inclusion of a non-nucleophilic base like DIPEA (N,N-Diisopropylethylamine) is crucial to neutralize the acid formed during the reaction without interfering with the coupling process.

Caption: General workflow for amide coupling reactions.

Protocol 2: General Protocol for HATU-Mediated Amide Coupling

Materials:

• 3-[(3-Chlorobenzyl)oxy]benzoic acid (1.0 eq)

• Desired amine (primary or secondary, 1.1 eq)

• HATU (1.2 eq)

• DIPEA (3.0 eq)

• N,N-Dimethylformamide (DMF), anhydrous

Procedure:

• In a dry reaction vial, dissolve 3-[(3-Chlorobenzyl)oxy]benzoic acid in anhydrous DMF.

• Add the amine, followed by DIPEA.

• Stir the solution for 5 minutes at room temperature.

• Add HATU in one portion. The reaction is often mildly exothermic.

• Stir the reaction at room temperature for 2-12 hours. Monitor progress by TLC or LC-MS.

• Upon completion, dilute the reaction mixture with ethyl acetate.

• Wash the organic layer sequentially with 5% citric acid solution (to remove excess base), saturated sodium bicarbonate solution (to remove unreacted acid), and brine.

• Dry the organic phase over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography or recrystallization to obtain the desired amide.

Section 4: Potential Therapeutic Scaffolding and SAR Insights

While specific drugs derived directly from 3-[(3-Chlorobenzyl)oxy]benzoic acid are not yet prevalent in public literature, the structural motifs it contains are common in many pharmacologically active molecules. Benzoic acid derivatives are known to exhibit a wide range of biological activities, including anti-inflammatory, anticancer, and antimicrobial effects.[2][3]

Structure-Activity Relationship (SAR) Considerations:

• The Benzoic Acid Core: This unit can engage in crucial hydrogen bonding and ionic interactions with receptor active sites. Its derivatization into amides or esters allows for systematic probing of the binding pocket.

• The Benzyl Ether Linkage: Compared to an ester linkage (as seen in some aspirin analogs), the ether bond offers superior metabolic stability, potentially leading to a longer half-life in vivo.[4]

• The 3-Chlorobenzyl Moiety: The chlorine atom serves multiple purposes. It introduces lipophilicity, which can enhance membrane permeability. Its specific position (meta) directs its steric bulk and electronic influence into a defined vector, which can be critical for achieving selective binding to a target protein. Changing the chlorine's position or substituting it with other halogens or functional groups is a classic medicinal chemistry strategy for optimizing potency and selectivity.

This building block is a promising starting point for developing inhibitors for targets where a substituted benzoic acid is a known pharmacophore, such as cyclooxygenase (COX) enzymes or P2Y₁₄ receptors.[4][5]

Conclusion

3-[(3-Chlorobenzyl)oxy]benzoic acid is a high-value, versatile building block for synthetic and medicinal chemists. Its straightforward synthesis and the presence of a readily derivatizable carboxylic acid handle make it an excellent tool for the rapid generation of compound libraries. The inherent stability of the ether linkage and the specific substitution pattern provide a robust scaffold for developing novel therapeutic agents with potentially favorable pharmacokinetic profiles. The protocols and insights provided herein are intended to empower researchers to effectively integrate this valuable reagent into their discovery programs.

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Preamble: Charting the Pharmacological Landscape of a Novel Benzoic Acid Derivative

An In-Depth Technical Guide to Designing In Vitro Assays for 3-[(3-Chlorobenzyl)oxy]benzoic acid

The exploration of novel chemical entities is the cornerstone of modern drug discovery. 3-[(3-Chlorobenzyl)oxy]benzoic acid belongs to the (benzyloxy)benzoic acid class of molecules, a scaffold known for its capacity to interact with diverse biological targets due to its unique blend of structural rigidity and conformational flexibility.[1] The presence of a benzoic acid core, an ether linkage more stable than an ester, and halogen substitutions suggests a high potential for biological activity, possibly in areas like inflammation, metabolic disease, or oncology.[2][3][4]

This guide provides a strategic framework for the initial in vitro characterization of 3-[(3-Chlorobenzyl)oxy]benzoic acid. It is designed not as a rigid set of instructions, but as a logical, hypothesis-driven workflow. We will move from foundational cytotoxicity assessments to targeted assays against high-probability protein classes—nuclear receptors and enzymes—based on structural analogy to known pharmacophores like fibrates and salicylic acid derivatives.[4][5] Each protocol is presented as a self-validating system, emphasizing the causality behind experimental choices to empower researchers to generate robust, interpretable data.

Section 1: Initial Characterization and Foundational Cytotoxicity Assessment

Rationale: Before investigating specific mechanisms of action, it is imperative to determine the concentration range at which 3-[(3-Chlorobenzyl)oxy]benzoic acid exhibits general cytotoxic effects. This baseline understanding ensures that any observed activity in subsequent specific assays is not merely a consequence of cell death but a targeted pharmacological effect. The MTT assay is a reliable, colorimetric method for assessing cell metabolic activity, which serves as a proxy for cell viability.[6]

Workflow for Foundational Cell Viability Screening

Caption: Workflow for determining compound cytotoxicity (CC50) using the MTT assay.

Protocol 1: MTT Cell Viability Assay

Principle of the Assay: Metabolically active cells possess mitochondrial dehydrogenase enzymes that reduce the yellow tetrazolium salt, 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT), into an insoluble purple formazan product. The amount of formazan produced is directly proportional to the number of viable cells. The crystals are solubilized, and the absorbance is measured to quantify this effect.

Materials:

• Cell line (e.g., HepG2 for liver toxicity, HEK293 for general screening)

• Complete culture medium (e.g., DMEM + 10% FBS)

• 3-[(3-Chlorobenzyl)oxy]benzoic acid, stock solution in DMSO (e.g., 50 mM)

• MTT solution (5 mg/mL in sterile PBS)

• Solubilization solution (e.g., 10% SDS in 0.01 M HCl, or pure DMSO)

• 96-well flat-bottom cell culture plates

• Microplate reader

Step-by-Step Methodology:

• Cell Seeding: Trypsinize and count cells. Seed 100 µL of cell suspension into each well of a 96-well plate at a density of 1 x 10⁵ cells/mL (10,000 cells/well). Incubate for 24 hours at 37°C, 5% CO₂ to allow for cell attachment.

• Compound Preparation: Prepare a 2-fold serial dilution of the 3-[(3-Chlorobenzyl)oxy]benzoic acid stock solution in culture medium. Aim for a final concentration range spanning from ~100 µM down to low nM.

• Cell Treatment: Remove the old medium from the wells and add 100 µL of the medium containing the various compound concentrations. Incubate for the desired exposure period (e.g., 24, 48, or 72 hours).[7]

• MTT Addition: After incubation, add 10 µL of the 5 mg/mL MTT solution to each well.[7]

• Formazan Development: Incubate the plate for 2-4 hours at 37°C until intracellular purple precipitates are visible under a microscope.

• Solubilization: Carefully remove the MTT-containing medium. Add 100 µL of solubilization solution to each well and mix thoroughly with a multichannel pipette to dissolve the formazan crystals.[8]

• Data Acquisition: Read the absorbance at 570 nm using a microplate reader. Use a reference wavelength of 630 nm to reduce background noise.

Trustworthiness - Controls and Data Analysis:

• Vehicle Control: Wells treated with the highest concentration of DMSO used in the compound dilutions (e.g., 0.5%) to account for solvent effects. This represents 100% viability.

• Positive Control: Wells treated with a known cytotoxic agent (e.g., 10% DMSO or Staurosporine) to ensure the assay can detect cell death.

• Blank Control: Wells with medium but no cells to determine background absorbance.

• Data Analysis: Subtract the blank absorbance from all readings. Calculate percent viability as (Abs_treated / Abs_vehicle) * 100. Plot the percent viability against the log of the compound concentration and use non-linear regression to determine the CC₅₀ (Concentration causing 50% cytotoxicity).

Hypothetical Data Summary:

Concentration (µM)	Mean Absorbance (570 nm)	% Viability
0 (Vehicle)	1.250	100.0%
0.1	1.245	99.6%
1	1.198	95.8%
10	0.950	76.0%
25	0.630	50.4%
50	0.215	17.2%
100	0.055	4.4%
CC₅₀	~24.8 µM

Section 2: Primary Target Screen - Peroxisome Proliferator-Activated Receptor γ (PPARγ) Modulation

Rationale: Many benzoic acid derivatives, particularly those with structures resembling fibrates, are known to modulate the activity of Peroxisome Proliferator-Activated Receptors (PPARs).[5] PPARs are ligand-activated transcription factors that play critical roles in metabolism and inflammation.[9][10] A luciferase reporter gene assay is the gold standard for quantifying the activation or inhibition of nuclear receptors in a cellular context.[11][12]

PPARγ Activation Pathway and Reporter Assay Principle

Caption: General workflow for determining the IC50 of a test compound on an enzyme.

Protocol 3: COX-2 Inhibition Assay

Principle of the Assay: This assay measures the ability of a compound to inhibit the activity of purified, recombinant COX-2 enzyme. The enzyme's activity is quantified by measuring the amount of prostaglandin E2 (PGE₂) produced from the substrate, arachidonic acid. The detection of PGE₂ is commonly achieved using a competitive Enzyme-Linked Immunosorbent Assay (ELISA). [13] Materials:

• Recombinant human COX-2 enzyme

• Arachidonic acid (substrate)

• Assay buffer (e.g., Tris-HCl buffer, pH 8.0)

• Celecoxib (a known selective COX-2 inhibitor, for positive control)

• PGE₂ ELISA kit

• 96-well reaction plates and 96-well ELISA plates

Step-by-Step Methodology:

• Compound Plating: Add serially diluted 3-[(3-Chlorobenzyl)oxy]benzoic acid or Celecoxib to the wells of a reaction plate.

• Enzyme Addition: Add the COX-2 enzyme to each well.

• Pre-incubation: Incubate the plate for 10-15 minutes at room temperature to allow the inhibitor to bind to the enzyme. [14]4. Reaction Initiation: Add arachidonic acid to all wells to start the enzymatic reaction.

• Reaction Incubation: Incubate for a defined period (e.g., 10 minutes) at 37°C.

• Reaction Termination: Stop the reaction by adding a stopping solution (e.g., 1 M HCl).

• PGE₂ Quantification (ELISA):

  • Use the reaction mixture from each well as the sample in a competitive PGE₂ ELISA, following the kit manufacturer's protocol.

  • Briefly, the samples are added to an antibody-coated plate along with a fixed amount of HRP-labeled PGE₂. The sample PGE₂ competes for binding to the antibody.

  • After washing, a substrate is added, and the color development is inversely proportional to the amount of PGE₂ in the sample. Read absorbance on a plate reader.

Trustworthiness - Controls and Data Analysis:

• 100% Activity Control (No Inhibitor): Reaction with enzyme, substrate, and DMSO vehicle.

• 0% Activity Control (Background): Reaction with substrate and vehicle, but no enzyme.

• Positive Control: A full dose-response curve of Celecoxib to validate the assay.

• Data Analysis: A standard curve is generated using known amounts of PGE₂. The PGE₂ concentration in each sample is calculated from this curve. Percent inhibition is calculated as 100 - [((PGE2_inhibitor - PGE2_bkgd) / (PGE2_no_inhibitor - PGE2_bkgd)) * 100]. Plot percent inhibition against log[concentration] to determine the IC₅₀. [15] Hypothetical Data Summary:

Concentration (µM)	PGE₂ Produced (pg/mL)	% Inhibition
0 (No Inhibitor)	500	0%
0.1	450	10%
1	300	40%
5	245	51%
10	150	70%
50	75	85%
Background	25	-
IC₅₀	~4.8 µM

References

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• Wikipedia. (n.d.). 3-Chlorobenzoic acid. Retrieved from [Link]

• LeTiran, A., et al. (2011). The Structure-Activity Relationship of the 3-Oxy Site in the Anticonvulsant (R)-N-Benzyl 2-Acetamido-3-methoxypropionamide. ACS Medicinal Chemistry Letters, 2(1), 55-59. [Link]

• NIH VideoCasting. (2012). Peroxisome Proliferator-Activated Receptors (PPARs) As Molecular Targets For The Treatment And Prevention Of Diseases. Retrieved from [Link]

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• Wijaya, H., et al. (2021). Synthesis, Characterization, and Application of 2-((3-(Chloromethyl)-benzoyl)oxy)benzoic Acid: A Review. Molecules, 26(21), 6649. [Link]

• Limban, C., et al. (2021). Synthesis, In Silico and In Vitro Evaluation of Antimicrobial and Toxicity Features of New 4-[(4-Chlorophenyl)sulfonyl]benzoic Acid Derivatives. Molecules, 26(11), 3169. [Link]

• Hauser, A. S., et al. (2021). Advances in G Protein-Coupled Receptor High-throughput Screening. Current Opinion in Structural Biology, 69, 137-144. [Link]

• Gupta, D., et al. (2009). In Vivo and in Vitro Studies of a Functional Peroxisome Proliferator-activated Receptor γ Response Element in the Mouse pdx-1 Promoter. Journal of Biological Chemistry, 284(48), 33443-33452. [Link]

• National Center for Biotechnology Information. (2013). MTT Assay Protocol. In Assay Guidance Manual. [Link]

• Biela, A., & Szymański, J. (2021). A standard operating procedure for an enzymatic activity inhibition assay. Journal of Visualized Experiments, (170). [Link]

• Zhang, R., & Xie, X. (2012). Recent progress in assays for GPCR drug discovery. Acta Pharmacologica Sinica, 33(3), 372-384. [Link]

• Li, Y., et al. (2020). Discovery of Novel Peroxisome Proliferator-Activated Receptor α (PPARα) Agonists by Virtual Screening and Biological Evaluation. Journal of Medicinal Chemistry, 63(5), 2536-2550. [Link]

• Korp, J., et al. (2021). In vitro characterization of 3-chloro-4-hydroxybenzoic acid building block formation in ambigol biosynthesis. Organic & Biomolecular Chemistry, 19(11), 2469-2477. [Link]

• Schihada, H., et al. (2024). Exploiting Cell-Based Assays to Accelerate Drug Development for G Protein-Coupled Receptors. International Journal of Molecular Sciences, 25(10), 5437. [Link]

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• Kobilka, B. K., et al. (2023). Accessible and Generalizable in Vitro Luminescence Assay for Detecting GPCR Activation. ACS Measurement Science Au, 3(4), 263-272. [Link]

• Oxford Mastering Biology. (2020). Practical 4.4 Investigation of the effect of inhibitors on enzyme activity. YouTube. [Link]

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• Oyama, T., et al. (2018). Discovery of peroxisome proliferator–activated receptor α (PPARα) activators with a ligand-screening system using a human PPARα-expressing cell line. Journal of Biological Chemistry, 293(21), 8120-8131. [Link]

• Kumar, A., et al. (2022). Synthesis, in silico studies and biological screening of (E)-2-(3-(substitutedstyryl)-5-(substitutedphenyl)-4,5-dihydropyrazol-1-yl)benzo[d]thiazole derivatives as an anti-oxidant, anti-inflammatory and antimicrobial agents. Scientific Reports, 12(1), 20268. [Link]

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Application Notes and Protocols for the Synthesis of Novel Derivatives from 3-[(3-Chlorobenzyl)oxy]benzoic Acid

Introduction: A Scaffold for Innovation

3-[(3-Chlorobenzyl)oxy]benzoic acid is a compelling starting material for the synthesis of novel chemical entities. Its structure presents three key regions for chemical modification: the carboxylic acid group, the aromatic rings, and the benzylic ether linkage. This trifecta of functionality allows for a diverse range of chemical transformations, making it an attractive scaffold for generating libraries of compounds in drug discovery and materials science. The presence of a halogenated benzyl group, in particular, opens the door to modern cross-coupling methodologies.

This guide provides an in-depth exploration of synthetic pathways originating from this versatile molecule. We will move beyond simple procedural lists to delve into the strategic rationale behind each protocol, offering insights honed from practical laboratory experience. The protocols are designed to be self-validating, with clear checkpoints and characterization guidance. We will cover foundational derivatization of the carboxylic acid to form esters and amides, followed by advanced carbon-carbon bond-forming reactions to achieve truly novel molecular architectures.

Part 1: Derivatization of the Carboxylic Acid Moiety: Ester Synthesis

Application Note: The Strategic Value of Esterification

The conversion of a carboxylic acid to an ester is a fundamental transformation in organic synthesis. For pharmaceutical applications, esterification is a cornerstone of prodrug design. By masking the polar carboxylic acid group, an ester derivative can exhibit enhanced lipophilicity, leading to improved cell membrane permeability and oral bioavailability.[1] Once absorbed, the ester can be hydrolyzed by endogenous esterases to release the active carboxylic acid parent drug.[1] From a synthetic standpoint, converting the carboxylic acid to an ester protects it from reacting with nucleophiles or bases in subsequent reaction steps.

Two primary methods are presented here: the classic Fischer-Speier esterification for simple alcohols and a more robust acyl chloride-mediated approach for more complex or sensitive substrates.

Experimental Workflow: General Esterification Strategies

Caption: Comparative workflows for ester synthesis.

Protocol 1: Synthesis of Methyl 3-[(3-Chlorobenzyl)oxy]benzoate via Fischer-Speier Esterification

This protocol details the synthesis of the methyl ester, a common first derivative. The reaction is driven to completion by using a large excess of the alcohol (methanol), which also serves as the solvent.

Materials:

• 3-[(3-Chlorobenzyl)oxy]benzoic acid

• Methanol (anhydrous)

• Sulfuric acid (concentrated)

• Saturated sodium bicarbonate solution

• Brine (saturated NaCl solution)

• Ethyl acetate

• Anhydrous magnesium sulfate (MgSO₄)

Step-by-Step Protocol:

• To a round-bottom flask equipped with a reflux condenser, add 3-[(3-Chlorobenzyl)oxy]benzoic acid (1.0 eq).

• Add a significant excess of anhydrous methanol to dissolve the starting material (e.g., 20-30 mL per gram of acid).

• Carefully add concentrated sulfuric acid dropwise as a catalyst (approx. 2-3% of the acid volume). Expertise & Experience: The acid protonates the carbonyl oxygen of the benzoic acid, making the carbonyl carbon more electrophilic and susceptible to nucleophilic attack by methanol.

• Heat the mixture to reflux and maintain for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• After cooling to room temperature, remove the excess methanol under reduced pressure using a rotary evaporator.

• Dissolve the residue in ethyl acetate and transfer to a separatory funnel.

• Wash the organic layer sequentially with water, saturated sodium bicarbonate solution (to neutralize the sulfuric acid and remove any unreacted benzoic acid), and finally with brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate in vacuo to yield the crude product.

• Purify the product by column chromatography on silica gel if necessary.

Protocol 2: Synthesis of Phenyl 3-[(3-Chlorobenzyl)oxy]benzoate via Acyl Chloride Intermediate

This method is suitable for less reactive alcohols like phenol and avoids the harsh acidic conditions of Fischer esterification. The key is the initial conversion of the carboxylic acid to a highly reactive acyl chloride.

Materials:

• 3-[(3-Chlorobenzyl)oxy]benzoic acid

• Thionyl chloride (SOCl₂) or Oxalyl chloride

• Dichloromethane (DCM, anhydrous)

• Phenol

• Pyridine or Triethylamine (Et₃N)

• 1 M Hydrochloric acid (HCl)

Step-by-Step Protocol:

• Activation: In a flask under an inert atmosphere (e.g., nitrogen), suspend 3-[(3-Chlorobenzyl)oxy]benzoic acid (1.0 eq) in anhydrous DCM. Add thionyl chloride (1.5-2.0 eq) dropwise.[2] A catalytic amount of DMF can be added to facilitate the reaction.

• Heat the mixture to reflux for 1-2 hours until the evolution of gas (SO₂ and HCl) ceases and the solution becomes clear. This indicates the formation of the acyl chloride.

• Cool the reaction to room temperature and remove the excess SOCl₂ and DCM under reduced pressure. Trustworthiness: It is crucial to remove all excess thionyl chloride as it will react with the subsequently added reagents.

• Coupling: Dissolve the resulting crude acyl chloride in fresh anhydrous DCM.

• In a separate flask, dissolve phenol (1.0 eq) and pyridine (1.1 eq) in anhydrous DCM. Cool this solution in an ice bath (0 °C).

• Add the acyl chloride solution dropwise to the phenol/pyridine solution with stirring.

• Allow the reaction to warm to room temperature and stir for 8-16 hours.[2]

• Quench the reaction by adding water. Transfer to a separatory funnel and wash sequentially with 1 M HCl (to remove pyridine), water, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate to give the crude ester.

• Purify by recrystallization or column chromatography.

Reactant 1	Reactant 2	Method	Key Reagents	Typical Yield
Benzoic Acid Derivative	Methanol	Fischer-Speier	H₂SO₄	85-95%
Benzoic Acid Derivative	Phenol	Acyl Chloride	SOCl₂, Pyridine	80-90%
Benzoic Acid Derivative	Diethylene Glycol	Esterification	Titanate Catalyst	>99% Conversion[3]
Table 1: Summary of Esterification Protocols.

Part 2: Synthesis of Amide Derivatives

Application Note: The Ubiquitous Amide Bond

The amide bond is arguably the most important functional group in medicinal chemistry, forming the backbone of peptides and proteins. Converting the carboxylic acid of our scaffold to an amide can drastically alter its physicochemical properties, introducing hydrogen bond donors and acceptors that can facilitate specific interactions with biological targets.[] Unlike esterification, the direct reaction of a carboxylic acid and an amine is unfavorable due to a competing acid-base reaction.[2] Therefore, the carboxylic acid must first be "activated" using a coupling reagent. Carbodiimides like 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) are widely used for this purpose due to their high efficiency and the water-soluble nature of the urea byproduct, which simplifies purification.[][5]

Experimental Workflow: Carbodiimide-Mediated Amide Coupling

Caption: Workflow for EDC-mediated amide synthesis.

Protocol 3: Synthesis of N-benzyl-3-[(3-chlorobenzyl)oxy]benzamide using EDC Coupling

This protocol describes the coupling of the parent acid with benzylamine, a representative primary amine.

Materials:

• 3-[(3-Chlorobenzyl)oxy]benzoic acid

• Benzylamine

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

• N,N-Diisopropylethylamine (DIPEA) or Triethylamine (Et₃N)

• Dimethylformamide (DMF, anhydrous) or Dichloromethane (DCM)

• 1 M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate solution

• Brine

Step-by-Step Protocol:

• Dissolve 3-[(3-Chlorobenzyl)oxy]benzoic acid (1.0 eq) in anhydrous DMF or DCM in a round-bottom flask.

• Add the base, DIPEA (2-3 eq). Expertise & Experience: A non-nucleophilic base is used to scavenge the acid formed during the reaction without competing with the primary amine nucleophile.

• Cool the solution to 0 °C in an ice bath.

• Add EDC (1.2-1.5 eq) to the solution and stir for 15-20 minutes. This forms the highly reactive O-acylisourea intermediate.[2]

• Add benzylamine (1.1 eq) dropwise to the reaction mixture.

• Remove the ice bath and allow the reaction to stir at room temperature for 12-24 hours. Monitor progress by TLC.

• Upon completion, dilute the reaction mixture with ethyl acetate and wash sequentially with 1 M HCl, saturated sodium bicarbonate solution, and brine.

• Dry the organic phase over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• The crude product can be purified by recrystallization or silica gel chromatography to yield the pure amide.

Reactant 1	Reactant 2	Coupling Reagent	Base	Typical Yield
Benzoic Acid Derivative	Benzylamine	EDC	DIPEA	75-95%[5]
Benzoic Acid Derivative	Aniline	HATU	DIPEA	80-95%
Benzoic Acid Derivative	Morpholine	DCC	Et₃N	70-90%
Table 2: Summary of Amide Coupling Protocols.

Part 3: Advanced Derivatization via Palladium-Catalyzed Cross-Coupling

Application Note: Building Molecular Complexity with C-C Bonds

To generate derivatives with significant structural novelty, we can utilize the chloro-substituent on the benzyl ring as a handle for carbon-carbon bond formation. Palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura reaction, are powerful tools for this purpose.[6] The Suzuki reaction couples an organoboron species (like an arylboronic acid) with an organohalide.[7] This reaction is renowned for its mild conditions and tolerance of a wide variety of functional groups, making it a mainstay of modern synthetic chemistry.[6] By applying this reaction to an ester derivative of our scaffold (e.g., the methyl ester from Protocol 1), we can selectively form a new biaryl structure without interfering with the ester group.

Catalytic Cycle: The Suzuki-Miyaura Reaction

Caption: Simplified Suzuki-Miyaura catalytic cycle.

Protocol 4: Synthesis of Methyl 3-({3'-methoxy-[1,1'-biphenyl]-3-yl}methoxy)benzoate via Suzuki-Miyaura Coupling

This protocol details the coupling of the methyl ester derivative with 3-methoxyphenylboronic acid.

Materials:

• Methyl 3-[(3-chlorobenzyl)oxy]benzoate (from Protocol 1)

• 3-Methoxyphenylboronic acid

• Palladium(II) acetate [Pd(OAc)₂]

• SPhos (dicyclohexylphosphino-2′,6′-dimethoxybiphenyl) or other suitable phosphine ligand

• Cesium carbonate (Cs₂CO₃) or Potassium phosphate (K₃PO₄)

• Toluene and Water (degassed)

Step-by-Step Protocol:

• In a Schlenk flask, combine methyl 3-[(3-chlorobenzyl)oxy]benzoate (1.0 eq), 3-methoxyphenylboronic acid (1.2-1.5 eq), the base (e.g., Cs₂CO₃, 2.0 eq), Pd(OAc)₂ (1-5 mol%), and the phosphine ligand (2-10 mol%).

• Evacuate and backfill the flask with an inert gas (e.g., Argon or Nitrogen) three times. Trustworthiness: Thoroughly degassing the solvents and running the reaction under an inert atmosphere is critical to prevent oxidation and deactivation of the Pd(0) catalyst.[8]

• Add degassed toluene and degassed water (e.g., in a 10:1 ratio).

• Heat the reaction mixture to 80-110 °C and stir vigorously for 12-24 hours. Monitor the disappearance of the starting material by TLC or GC-MS.

• After cooling to room temperature, dilute the mixture with ethyl acetate and filter through a pad of Celite to remove palladium residues.

• Transfer the filtrate to a separatory funnel and wash with water and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

• Purify the crude product by column chromatography on silica gel to afford the desired biaryl product.

Aryl Halide Substrate	Boronic Acid Partner	Catalyst/Ligand System	Base	Expected Product
Methyl 3-[(3-chlorobenzyl)oxy]benzoate	Phenylboronic acid	Pd(OAc)₂ / SPhos	K₃PO₄	Methyl 3-([1,1'-biphenyl]-3-ylmethoxy)benzoate
Methyl 3-[(3-chlorobenzyl)oxy]benzoate	3-Methoxyphenylboronic acid	PdCl₂(dppf)·CH₂Cl₂	Cs₂CO₃	Methyl 3-({3'-methoxy-[1,1'-biphenyl]-3-yl}methoxy)benzoate[9]
Methyl 3-[(3-chlorobenzyl)oxy]benzoate	Pyridin-3-ylboronic acid	Pd₂(dba)₃ / XPhos	K₃PO₄	Methyl 3-{[3-(pyridin-3-yl)benzyl]oxy}benzoate
Table 3: Representative Suzuki-Miyaura Coupling Reactions.

Part 4: Structural Characterization

Application Note: Confirming Molecular Identity

The unambiguous characterization of newly synthesized compounds is paramount. A combination of spectroscopic techniques is employed to confirm that the target structure has been successfully synthesized and is of sufficient purity for further use.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are the most powerful tools for elucidating the structure of organic molecules in solution.[10]

  • ¹H NMR: Provides information on the number of different types of protons, their chemical environment, and their proximity to other protons. For an ester derivative like Methyl 3-[(3-chlorobenzyl)oxy]benzoate, one would expect to see a new singlet around 3.9 ppm for the methyl ester protons, in addition to the aromatic and benzylic protons of the scaffold.[11]

  • ¹³C NMR: Shows the number of different types of carbon atoms. The formation of an ester or amide is clearly indicated by the chemical shift of the carbonyl carbon, typically in the 165-175 ppm range.[11][12]

• Mass Spectrometry (MS): This technique provides the mass-to-charge ratio (m/z) of the ionized molecule, allowing for the determination of its molecular weight.[13] High-resolution mass spectrometry (HRMS) can provide a highly accurate mass, which can be used to confirm the molecular formula.[14]

Conclusion

3-[(3-Chlorobenzyl)oxy]benzoic acid serves as an exemplary platform for the synthesis of diverse and novel derivatives. By employing foundational reactions such as esterification and amide coupling, its physicochemical properties can be readily tuned. Furthermore, leveraging the chloro-substituent as a synthetic handle for advanced palladium-catalyzed cross-coupling reactions enables the construction of complex, novel molecular architectures. The protocols and strategies outlined in this guide provide a robust framework for researchers to explore the chemical space accessible from this versatile starting material, paving the way for new discoveries in medicinal chemistry and beyond.

References

• The Royal Society of Chemistry. (n.d.). Supplementary Information. Retrieved from [Link]

• Yuliana, A., et al. (2022). Synthesis, Characterization, and Application of 2-((3-(Chloromethyl)-benzoyl)oxy)benzoic Acid: A Review. ACS Omega. Available at: [Link]

• NIST. (n.d.). 3-Chlorobenzoic acid, TMS derivative. NIST WebBook. Retrieved from [Link]

• ResearchGate. (n.d.). Starting materials for synthesis using 3-chlorobenzoic acid. Retrieved from [Link]

• Spasov, A. A., et al. (2020). Synthesis and Pharmacological Activity of 3-Phenoxybenzoic Acid Derivatives. Pharmaceutical Chemistry Journal. Available at: [Link]

• Wikipedia. (n.d.). Heck reaction. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Heck Reaction. Retrieved from [Link]

• Fisher Scientific. (n.d.). Amide Synthesis. Retrieved from [Link]

• Google Patents. (n.d.). PROCESS FOR THE PREPARATION OF BENZOIC ACID DERIVATIVES VIA A NEW INTERMEDIATE OF SYNTHESIS.

• MDPI. (2020). Synthesis and Analytical Characterization of Cyclization Products of 3-Propargyloxy-5-benzyloxy-benzoic Acid Methyl Ester. Molecules. Available at: [Link]

• ACS Publications. (2024). Novel Charge-Switch Derivatization Method Using 3-(Chlorosulfonyl)benzoic Acid for Sensitive RP-UHPLC/MS/MS Analysis. Analytical Chemistry. Available at: [Link]

• Google Patents. (n.d.). Preparation method of benzoic acid amide compounds.

• Chem Help ASAP. (2020). Suzuki cross-coupling reaction. YouTube. Available at: [Link]

• Asian Journal of Physics. (1994). Vibrational and NMR studies on o-, m- and p- chlorobenzoic acids. Retrieved from [Link]

• ScienceDirect. (n.d.). A new efficient palladium catalyst for Heck reactions of deactivated aryl chlorides. Retrieved from [Link]

• MDPI. (2015). Palladium-Catalyzed Heck Coupling Reaction of Aryl Bromides in Aqueous Media. Molecules. Available at: [Link]

• MH Chem. (2022). The Heck Reaction: Reaction mechanism and tutorial. YouTube. Available at: [Link]

• NIH. (n.d.). New chlorogenic acid derivatives and triterpenoids from Scorzonera aucheriana. Retrieved from [Link]

• ResearchGate. (n.d.). Chlorobenzyl Alcohols from Chlorobenzyl Chlorides via Corresponding Benzoate Esters. Retrieved from [Link]

• MassBank. (n.d.). Benzoic acid; LC-ESI-QTOF. Retrieved from [Link]

• MassBank. (n.d.). 2-Amino-3-hydroxybenzoic acid. Retrieved from [Link]

• NIH. (2011). Suzuki-Miyaura Cross-Coupling Reactions of Benzyl Halides with Potassium Aryltrifluoroborates. Molecules. Available at: [Link]

• Google Patents. (n.d.). Method for preparing benzoic acid esters.

• ResearchGate. (n.d.). How to produce amide from Benzoic acid and amine directly?. Retrieved from [Link]

• ResearchGate. (n.d.). Utility of Suzuki-Miyaura Cross-Coupling Reaction in Synthesis. Retrieved from [Link]

• Google Patents. (n.d.). O-chlorobenzoic acid synthesis process.

• NIH. (2021). C(sp2) Suzuki–Miyaura cross-coupling reactions using nitrile-functionalized NHC palladium complexes. RSC Advances. Available at: [Link]

• Google Patents. (n.d.). Method for preparing benzoic acid amide compound.

• NIH. (2022). Benzoic Acid Derivatives as Prodrugs for the Treatment of Tuberculosis. Pharmaceutics. Available at: [Link]

• ScienceDirect. (n.d.). Experimental and theoretical IR, Raman, NMR spectra of 2-, 3- and 4-aminobenzoic acids. Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy. Available at: [Link]

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• 2. Amide Synthesis [fishersci.fr]
• 3. WO2019059801A1 - Method for preparing benzoic acid esters - Google Patents [patents.google.com]
• 5. KR20170003387A - Preparation method of benzoic acid amide compounds - Google Patents [patents.google.com]
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• 7. Heck reaction - Wikipedia [en.wikipedia.org]
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• 14. Synthesis and Analytical Characterization of Cyclization Products of 3-Propargyloxy-5-benzyloxy-benzoic Acid Methyl Ester | MDPI [mdpi.com]

Technical Notes & Optimization

Technical Support Center: Advanced Purification of 3-[(3-Chlorobenzyl)oxy]benzoic acid

Prepared by the Office of the Senior Application Scientist

This guide provides in-depth troubleshooting and advanced methodologies for the purification of 3-[(3-Chlorobenzyl)oxy]benzoic acid. It is designed for researchers, medicinal chemists, and process development professionals who encounter challenges in achieving high purity for this and structurally related compounds. Our approach is rooted in first principles of organic chemistry to empower users to diagnose and solve purification issues effectively.

Section 1: Foundational Purification & Common Queries (FAQs)

This section addresses the most common questions and provides the foundational purification workflow.

Q1: What are the most likely impurities in my crude 3-[(3-Chlorobenzyl)oxy]benzoic acid sample?

A: The impurity profile is intrinsically linked to the synthetic route, which typically involves a Williamson ether synthesis between a 3-hydroxybenzoic acid salt and 3-chlorobenzyl chloride/bromide.[1]

Application Scientist's Note: Understanding your potential impurities is the first step in designing a rational purification strategy. You are not just removing "dirt"; you are targeting specific molecules with distinct physicochemical properties.

Common Impurities Profile:

Impurity Name	Structure	Origin	Key Removal Strategy
3-Hydroxybenzoic Acid	Phenolic Acid	Unreacted Starting Material	Acid-Base Extraction (exploiting pKa difference)
3-Chlorobenzyl Alcohol	Neutral	Hydrolysis of 3-chlorobenzyl halide	Acid-Base Extraction
3-Chlorobenzyl Halide	Neutral	Unreacted Starting Material	Column Chromatography

| Bis-ether Byproduct | Neutral | Reaction at both ends of a contaminant | Column Chromatography |

Q2: My crude product is a mixture. What is the most robust and scalable first purification step?

A: An acid-base extraction is the most effective initial step to separate your acidic product from neutral or less acidic impurities.[2] The carboxylic acid group of your target compound is readily deprotonated by a suitable base to form a water-soluble carboxylate salt.[3][4]

Application Scientist's Note: This is a chemically active extraction that leverages the acidic proton of the benzoic acid moiety (pKa ~4-5).[5] Neutral impurities, such as unreacted 3-chlorobenzyl alcohol or halide, will remain in the organic layer, leading to a significant increase in purity in a single step.

Workflow Diagram: Acid-Base Extraction

Caption: Workflow for purifying acidic compounds.

Q3: My product has precipitated after extraction, but analytical data (TLC, HPLC) still shows impurities. What is the next logical step?

A: Recrystallization is the classic and highly effective next step for purifying solid organic compounds.[6] This technique relies on the principle that the solubility of a compound in a solvent increases with temperature.[7] A properly chosen solvent will dissolve the target compound and impurities when hot but will only allow the target compound to crystallize upon slow cooling, leaving the impurities behind in the mother liquor.[8][9]

Q4: How do I select the optimal solvent for recrystallizing 3-[(3-Chlorobenzyl)oxy]benzoic acid?

A: The ideal solvent should exhibit high solubility for your compound at elevated temperatures and low solubility at room or sub-ambient temperatures.

Protocol for Solvent Screening:

• Place ~20-30 mg of your crude product into a small test tube.

• Add a solvent dropwise at room temperature. An ideal solvent will NOT dissolve the compound.

• Heat the mixture to the solvent's boiling point. The compound should dissolve completely.[6] If it doesn't, add more solvent until it does.

• Allow the solution to cool slowly to room temperature, then place it in an ice bath.

• Abundant crystal formation indicates a good solvent or solvent system.

Recommended Solvents for Screening:

Solvent System	Rationale
Ethanol/Water	Compound is likely soluble in hot ethanol; adding water as an anti-solvent will decrease solubility and induce crystallization.
Isopropanol	A slightly less polar alcohol that often works well for moderately polar compounds.
Toluene	A non-polar solvent that may work if impurities are significantly more polar.

| Acetone/Hexane | Similar to ethanol/water, using a non-polar anti-solvent (hexane) to induce crystallization from a polar solvent (acetone). |

Section 2: Troubleshooting Guide for Advanced Purification

This section tackles specific, challenging scenarios that require more than basic extraction and recrystallization.

Scenario 1: Persistent Starting Material Contamination

Q: My NMR spectrum consistently shows a peak corresponding to 3-hydroxybenzoic acid, even after extraction and recrystallization. Why is this happening and how do I remove it?

A: This indicates that your initial acid-base extraction was incomplete. The issue often lies in the choice of base or insufficient mixing. While 3-hydroxybenzoic acid is also acidic, its phenolic proton is less acidic (pKa ~10) than the carboxylic acid proton (pKa ~4-5).

Troubleshooting Steps:

• Use a Weaker Base: Repeat the extraction using a saturated sodium bicarbonate (NaHCO₃) solution instead of NaOH.[4] Sodium bicarbonate is a weaker base and will selectively deprotonate the more acidic carboxylic acid of your product, leaving the less acidic 3-hydroxybenzoic acid in the organic layer.[5]

• Multiple Extractions: Perform the extraction three times (3x) with the aqueous base. It is more effective to extract with three smaller volumes than one large volume.

• Confirm pH: After adding the base and shaking, check the pH of the aqueous layer with pH paper. It should be distinctly basic (pH > 8).

Purification Strategy Decision Tree

Caption: Decision tree for purification strategy.

Scenario 2: Recrystallization Failures

Q: My product "oils out" instead of crystallizing when the solution cools. What does this mean and how can I prevent it?

A: "Oiling out" occurs when the solute comes out of solution above its melting point, forming a liquid phase instead of a solid crystal lattice. This often traps impurities.

Corrective Actions:

• Increase Solvent Volume: The solution may be too concentrated. Add more hot solvent to dissolve the oil, then allow it to cool slowly again.

• Slow Down Cooling: Do not place the hot flask directly into an ice bath. Allow it to cool to room temperature on the benchtop first, which encourages orderly crystal growth.

• Change Solvent System: The boiling point of your solvent may be too high. Switch to a lower-boiling point solvent or solvent mixture.

Q: I've cooled my solution, but no crystals have formed. What can I do to induce crystallization?

A: Your solution is likely supersaturated but requires a nucleation event to begin crystallization.

Inducement Techniques:

• Scratching: Gently scratch the inside of the flask below the surface of the liquid with a glass rod.[7] The microscopic scratches provide a surface for nucleation.

• Seed Crystal: If you have a small amount of pure product, add a single tiny crystal to the solution. This provides a template for crystal growth.

• Reduce Volume: Carefully evaporate some of the solvent on a rotary evaporator or with a gentle stream of nitrogen to increase the concentration, then attempt to cool and crystallize again.

Scenario 3: Advanced Chromatographic Purification

Q: Recrystallization is not removing a final, persistent impurity. How do I set up a flash column chromatography protocol for an acidic compound?

A: Flash chromatography on silica gel is an excellent method for removing closely related impurities. However, the acidic nature of your product can cause it to streak or bind irreversibly to the basic sites on the silica surface.

Protocol for Flash Column Chromatography:

• Stationary Phase: Standard silica gel (40-63 µm).

• Mobile Phase (Eluent): Start with a non-polar system like Hexane/Ethyl Acetate. A typical starting gradient would be 9:1, gradually increasing the polarity to 7:3 or 5:5.

• Acidify the Eluent: To prevent streaking and improve peak shape, add 0.5-1% acetic acid or formic acid to your mobile phase mixture. This keeps your product protonated and reduces its interaction with the silica.

• Loading: Use the minimal amount of a strong solvent (like dichloromethane or ethyl acetate) to dissolve your crude product. Adsorb this solution onto a small amount of silica gel, dry it to a free-flowing powder, and load this powder onto the top of your column. This "dry loading" technique results in much better separation.

• Monitoring: Follow the separation using TLC with the same eluent system (including the acid additive).

Section 3: Purity Assessment

Q: How can I be confident in the purity of my final product?

A: A single analytical technique is often insufficient. A combination of methods should be used to confirm purity and structure.

Technique	Purpose	What to Look For
Melting Point	Assess Purity	A sharp melting point range (e.g., 1-2 °C) indicates high purity. Impurities typically depress and broaden the range.[10]
HPLC	Quantify Purity	A single, sharp peak. Purity is often reported as >99% by peak area.
¹H and ¹³C NMR	Confirm Structure & Purity	Correct chemical shifts, integration values, and coupling patterns. Absence of impurity peaks.
Mass Spectrometry	Confirm Molecular Weight	Observation of the correct molecular ion peak (M+H or M-H).

References

• University of Colorado Boulder. (n.d.). Extraction. Retrieved from [Link]

• SEPARATION OF ACIDIC AND NEUTRAL SUBSTANCES. (n.d.). Retrieved from [Link]

• Reddit. (2016, December 24). Getting Rid of Benzoic Acid post benzoylation. r/chemistry. Retrieved from [Link]

• The Extraction of Benzoic Acid from a Mixture. (n.d.). Retrieved from [Link]

• Kitamura, M., & Nakai, T. (1983). Cocrystallization of benzoic acid and o-chlorobenzoic acid from toluene solutions. Journal of Chemical Engineering of Japan, 16(4), 321-323. Retrieved from [Link]

• Recrystallization of Benzoic Acid. (n.d.). Retrieved from [Link]

• Separation of a Three-Component Organic Mixture using Extraction Techniques and Acid-Base. (n.d.). Retrieved from [Link]

• Reddit. (2021, November 24). Help with purification of benzoic acid by extraction. r/chemhelp. Retrieved from [Link]

• Chemistry LibreTexts. (2022, April 7). 4.8: Acid-Base Extraction. Retrieved from [Link]

• Quora. (2018, May 20). How can benzoic acid be tested for purity? Retrieved from [Link]

• All In with Dr. Betts. (2020, September 21). Recrystallization Lab Procedure of Benzoic Acid. YouTube. Retrieved from [Link]

• Pahlavan, J. (n.d.). Experiment 4 purification - recrystallization of benzoic acid. SlideShare. Retrieved from [Link]

Sources

• 1. 3-[(3-Bromobenzyl)oxy]benzoic acid | 1021144-73-9 | Benchchem [benchchem.com]
• 2. userweb.ucs.louisiana.edu [userweb.ucs.louisiana.edu]
• 3. The Extraction of Benzoic Acid from a Mixture [sites.pitt.edu]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. glaserr.missouri.edu [glaserr.missouri.edu]
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• 9. Experiment 4 purification - recrystallization of benzoic acid | PDF [slideshare.net]
• 10. quora.com [quora.com]

Technical Support Center: Synthesis of Chlorobenzyl Ethers

Welcome to the technical support center for the synthesis of chlorobenzyl ethers. This guide is designed for researchers, scientists, and drug development professionals who encounter challenges during the synthesis of these valuable chemical intermediates. Here, we address common experimental issues through a series of troubleshooting guides and frequently asked questions, grounded in established chemical principles and field-proven insights.

Section 1: Troubleshooting & FAQs

This section is structured in a question-and-answer format to directly address the specific problems you may be facing in the lab.

Issue 1: Low Reaction Yield

Question: My synthesis of a chlorobenzyl ether is resulting in a consistently low yield. What are the likely causes and how can I improve it?

Answer: Low yields in chlorobenzyl ether synthesis, particularly via the Williamson ether synthesis, are a common issue stemming from several factors. The Williamson synthesis is a bimolecular nucleophilic substitution (S(_N_2) reaction) where an alkoxide attacks the chlorobenzyl chloride.[1][2][3] Understanding the potential pitfalls of this mechanism is key to optimization.

• Primary Cause 1: Competing Elimination Reaction (E2 Pathway)

  • Explanation: The alkoxide required for the synthesis is a strong base, which can promote an E2 elimination reaction, especially if there is steric hindrance.[1] This is more problematic with secondary and tertiary alkyl halides, but even with primary halides like chlorobenzyl chloride, elevated temperatures can favor elimination.[1][2] The product of this side reaction is an alkene.

  • Solution:

    • Control Temperature: Lowering the reaction temperature generally favors the S(N)2 substitution over E2 elimination, as elimination pathways often have higher activation energies.[1]

    • Choice of Base: While a strong base is necessary to form the alkoxide, using a less sterically hindered base can sometimes be beneficial.

• Primary Cause 2: Formation of Symmetrical Ether Byproduct

  • Explanation: A significant side reaction is the formation of a symmetrical ether, such as bis-(chlorobenzyl) ether. This occurs when the newly formed chlorobenzyl alkoxide reacts with another molecule of the starting chlorobenzyl chloride. This is especially prevalent in one-pot syntheses where the alcohol and alkyl halide are present together under basic conditions.[4]

  • Solution: Employ a two-stage synthesis. First, convert the chlorobenzyl chloride to a more stable ester intermediate (e.g., acetate). Then, hydrolyze the ester to the desired chlorobenzyl alcohol, which can then be used in the etherification step. This prevents the simultaneous presence of the starting chloride and the product alcohol under basic conditions.[4][5]

• Primary Cause 3: Hydrolysis of Chlorobenzyl Chloride

  • Explanation: Chlorobenzyl chlorides are reactive alkylating agents and can be sensitive to moisture, leading to hydrolysis back to the corresponding chlorobenzyl alcohol. This consumes your starting material.

  • Solution: Ensure all glassware is thoroughly dried and use anhydrous solvents. Handle reagents under an inert atmosphere (e.g., nitrogen or argon) if possible.

Issue 2: Purity and Byproduct Formation

Question: My final product is contaminated with significant byproducts. How can I identify and minimize them?

Answer: Byproduct formation is the primary challenge in achieving high purity. Beyond the elimination products and symmetrical ethers discussed above, other side reactions can occur.

• Byproduct: Symmetrical Ether (e.g., bis-2,4-dichlorobenzyl ether)

  • Identification: This byproduct will have a higher molecular weight than the desired product and can often be identified by GC-MS or NMR analysis.

  • Minimization Strategy: The most effective method is the two-stage process involving an ester intermediate, which physically separates the reactive starting material from the alcohol product.[4][5] See the detailed protocol in Section 2.

• Byproduct: C-Alkylation Products

  • Explanation: When using phenoxides as nucleophiles, there is a possibility of C-alkylation on the aromatic ring, competing with the desired O-alkylation.[1]

  • Minimization Strategy:

    • Solvent Choice: The choice of solvent can influence the ratio of C- to O-alkylation. Polar aprotic solvents like DMF or DMSO generally favor O-alkylation.

    • Counter-ion: The nature of the cation associated with the phenoxide can also play a role.

    • Milder Conditions: Employing the mildest possible reaction conditions (e.g., lower temperature) can help improve selectivity.

Issue 3: Reagent Stability and Handling

Question: What are the key safety and handling precautions for the reagents used in chlorobenzyl ether synthesis?

Answer: Safety is paramount. The reagents involved in this synthesis carry significant hazards.

• Chlorobenzylating Agents:

  • Hazard: Chlorobenzyl ethers and their precursors (like chloromethyl methyl ether or benzyl chloromethyl ether) are potent alkylating agents. Many are considered potential or confirmed carcinogens and are often lachrymators (tear-inducing).[6][7]

  • Precaution: ALWAYS handle these reagents in a well-ventilated chemical fume hood. Use appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat. Avoid inhalation and skin contact.[6]

• Bases:

  • Hazard: Strong bases like sodium hydride (NaH) are flammable solids that react violently with water. Sodium hydroxide (NaOH) and potassium hydroxide (KOH) are highly corrosive.

  • Precaution: Handle NaH in an inert atmosphere and add it portion-wise to the reaction mixture. Wear appropriate PPE when handling corrosive bases.

• Solvents:

  • Hazard: Many organic solvents (e.g., THF, Toluene) are flammable.

  • Precaution: Keep away from ignition sources. Ensure proper grounding of equipment to prevent static discharge.

Section 2: Experimental Protocols & Methodologies

Protocol 1: Two-Stage Synthesis of 2,4-Dichlorobenzyl Alcohol to Minimize Ether Byproduct

This protocol is adapted from patented methods designed to prevent the formation of bis-2,4-dichlorobenzyl ether.[4][5]

Stage 1: Esterification

• Setup: In a round-bottom flask equipped with a reflux condenser and magnetic stirrer, prepare a solution of sodium acetate (e.g., 2.1 equivalents) and a phase-transfer catalyst like tetrabutylammonium hydrogen sulphate (e.g., 0.02 equivalents) in water.

• Addition: Add 2,4-dichlorobenzyl chloride (1.0 equivalent) to the solution.

• Reaction: Heat the mixture to reflux with vigorous stirring for approximately 25 hours. The reaction progress can be monitored by TLC or GC.

• Result: This stage produces the 2,4-dichlorobenzyl acetate intermediate.

Stage 2: Hydrolysis

• Addition: To the reaction mixture from Stage 1, carefully add a concentrated aqueous solution of sodium hydroxide (e.g., 70% w/v).

• Reaction: Continue to reflux the mixture for an additional 30-60 minutes to facilitate the hydrolysis of the ester.

• Work-up: Cool the mixture to room temperature. The solid product should precipitate.

• Purification: Collect the solid product by filtration. Wash the solid thoroughly with water to remove salts and impurities. Dry the product under vacuum to obtain pure 2,4-dichlorobenzyl alcohol.

Protocol 2: General Williamson Ether Synthesis

This protocol outlines a general procedure. Molar equivalents and reaction times should be optimized for specific substrates.

• Setup: To a flame-dried, three-necked flask under an inert atmosphere (N₂ or Ar), add a suitable anhydrous solvent (e.g., DMF or THF).

• Alkoxide Formation: Add the desired alcohol (1.0 equivalent). Cool the solution in an ice bath (0 °C). Add a strong base, such as sodium hydride (NaH, 1.1 equivalents), portion-wise. Allow the mixture to stir until hydrogen gas evolution ceases, indicating complete formation of the alkoxide.

• Addition of Electrophile: Slowly add the chlorobenzyl chloride (1.05 equivalents) to the reaction mixture at 0 °C.

• Reaction: Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the reaction by TLC. Gentle heating may be required, but be mindful that this can increase elimination byproducts.[1]

• Quenching: Carefully quench the reaction by slowly adding a saturated aqueous solution of ammonium chloride (NH₄Cl).

• Extraction: Transfer the mixture to a separatory funnel and extract the product with an organic solvent (e.g., diethyl ether or ethyl acetate).

• Washing: Wash the combined organic layers with water and then with brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by flash column chromatography on silica gel.

Section 3: Data & Workflow Visualization

Data Summary

Table 1: Troubleshooting Guide for Chlorobenzyl Ether Synthesis

Symptom	Probable Cause	Recommended Solution	Reference
Low yield, presence of alkene byproduct	E2 elimination is competing with S(N)2 substitution.	Lower the reaction temperature. Use a less sterically hindered base if possible.	[1][2]
Low yield, significant amount of symmetrical ether byproduct	Product alkoxide is reacting with starting alkyl halide.	Employ a two-stage synthesis via an ester intermediate.	[4][5]
Reaction fails to proceed or is very slow	Poor quality reagents or non-optimal conditions.	Use fresh, anhydrous reagents and solvents. Consider a more polar aprotic solvent like DMF. A phase-transfer catalyst may be beneficial.	[5][8]
Product decomposes during purification	Thermal instability of the ether product.	Use lower temperatures for distillation (vacuum distillation). Avoid acidic conditions during work-up.	[6]
Presence of C-alkylation byproducts (with phenols)	Competing reaction pathway on the aromatic ring.	Change solvent to favor O-alkylation (e.g., DMF). Use milder reaction conditions.	[1]

Reaction Mechanisms & Workflows

Caption: Williamson Ether Synthesis (S(N)2) Mechanism.

Caption: Competing S(N)2 and E2 Pathways.

Caption: Workflow for Two-Stage Synthesis.

References

• BenchChem. (n.d.). Common side reactions in the Williamson synthesis of ethers.
• ResearchGate. (2025). Chlorobenzyl Alcohols from Chlorobenzyl Chlorides via Corresponding Benzoate Esters: Process Development Aspects.
• PrepChem.com. (n.d.). Preparation of 4-chlorobenzyl chloride.
• BenchChem. (n.d.). Application Notes and Protocols for the Electro-organic Synthesis of Chloro-substituted Benzyl Alcohols.

• Organic Syntheses. (n.d.). Benzyl chloromethyl ether. Retrieved January 22, 2026, from [Link]

• ACS Publications. (2022). Unraveling the Key Role of the Benzyl Group in the Synthesis of CL-20 Precursor HBIW. Retrieved January 22, 2026, from [Link]

• Organic Syntheses. (n.d.). Chloromethyl methyl ether. Retrieved January 22, 2026, from [Link]

• Master Organic Chemistry. (2014). The Williamson Ether Synthesis. Retrieved January 22, 2026, from [Link]

• Thieme. (2008). A Highly Chemoselective and Rapid Chlorination of Benzyl Alcohols under Neutral Conditions. Retrieved January 22, 2026, from [Link]

• Organic Chemistry Portal. (n.d.). Ether synthesis by etherification (alkylation). Retrieved January 22, 2026, from [Link]

• BenchChem. (n.d.). Minimizing the formation of bis-2,4-dichlorobenzyl ether during synthesis.

• Pearson. (n.d.). Show how you would use the Williamson ether synthesis to prepare.... Retrieved January 22, 2026, from [Link]

• Beilstein Journal of Organic Chemistry. (n.d.). Convenient method for preparing benzyl ethers and esters using 2-benzyloxypyridine. Retrieved January 22, 2026, from [Link]

• PubMed. (n.d.). Simple, rapid procedure for the synthesis of chloromethyl methyl ether and other chloro alkyl ethers. Retrieved January 22, 2026, from [Link]

• NurdRage. (2016). Make p-chlorobenzyl chloride (from para-chlorotoluene). Retrieved January 22, 2026, from [Link]

• J&K Scientific LLC. (2025). Williamson Ether Synthesis. Retrieved January 22, 2026, from [Link]

• MDPI. (2025). Studies on the Synthesis, Physical Properties, and Stability of Benzyl Ethers as Potential Heat Transfer Fluids. Retrieved January 22, 2026, from [Link]

• ACS Publications. (2016). p-Chlorobenzyl Ether. Retrieved January 22, 2026, from [Link]

• Google Patents. (n.d.). Purification of ethers.

• ACS Publications. (2025). Functionalization of Electron-Rich Secondary Benzyl Alcohols in HFIP: From Thioethers to Trisubstituted Methanes. Retrieved January 22, 2026, from [Link]

• BenchChem. (n.d.). A Comparative Guide to Phase Transfer Catalysts for the Synthesis of Chlorobenzyl Alcohol.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. jk-sci.com [jk-sci.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. Organic Syntheses Procedure [orgsyn.org]
• 8. researchgate.net [researchgate.net]

Technical Support Center: Optimizing Reaction Conditions for Williamson Ether Synthesis

Welcome to the technical support center for the Williamson ether synthesis. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and troubleshooting advice for this essential ether formation reaction. Here, we move beyond simple protocols to explain the causality behind experimental choices, ensuring a robust and reproducible synthesis.

Section 1: Troubleshooting Guide

This section addresses specific issues you may encounter during your Williamson ether synthesis experiments in a question-and-answer format.

Q1: My reaction yield is very low or I'm not seeing any product formation. What are the likely causes and how can I fix this?

A1: Low or no product yield is a common issue that can often be traced back to several key factors. Let's break down the potential culprits and their solutions.

• Inefficient Alkoxide Formation: The Williamson ether synthesis requires the deprotonation of your alcohol to form a potent nucleophile, the alkoxide. If this step is incomplete, the reaction will be sluggish or fail.

  • Causality: Alcohols are generally weak nucleophiles. The formation of the alkoxide dramatically increases the nucleophilicity, driving the SN2 reaction forward.

  • Troubleshooting:

    • Choice of Base: Ensure your base is strong enough to fully deprotonate the alcohol. Sodium hydride (NaH) or potassium hydride (KH) are excellent choices as the byproduct, hydrogen gas, simply bubbles out of the reaction mixture. For less sensitive alcohols, sodium metal (Na) or potassium tert-butoxide (KOtBu) can also be effective. For more acidic alcohols like phenols, a weaker base such as potassium carbonate may suffice.

    • Moisture Contamination: The reaction is highly sensitive to moisture. Any water present will react with your strong base, quenching it and preventing the deprotonation of your alcohol. Ensure all glassware is thoroughly dried and use anhydrous solvents.

    • Base Quality: Solid bases like NaH can be deactivated by improper storage. A gray appearance may indicate deactivation.

• Poor Nucleophilic Substitution (SN2) Conditions: The core of the Williamson ether synthesis is an SN2 reaction. Several factors can inhibit this step.

  • Causality: The SN2 mechanism involves a backside attack of the nucleophile on the electrophilic carbon. Steric hindrance around the reaction center will significantly slow down or prevent this attack.

  • Troubleshooting:

    • Substrate Choice: The alkyl halide should ideally be a primary halide for the best results. Secondary halides can work but are more prone to elimination side reactions. Tertiary alkyl halides will almost exclusively undergo elimination and are not suitable for this reaction. When planning an unsymmetrical ether synthesis, the more sterically hindered group should be on the alkoxide and the less hindered group on the alkyl halide.

    • Leaving Group: A good leaving group is crucial for the SN2 reaction. While bromides and iodides are commonly used, tosylates (OTs) and mesylates (OMs) are even better leaving groups and can enhance the reaction rate.

    • Solvent Selection: Polar aprotic solvents such as acetonitrile, DMF, or DMSO are generally the best choices. These solvents solvate the cation of the alkoxide but not the alkoxide anion itself, leaving it "naked" and highly nucleophilic. Protic solvents (like the parent alcohol) can be used but may slow the reaction by solvating the nucleophile.

Q2: I am observing a significant amount of an alkene byproduct. How can I minimize this elimination reaction?

A2: The formation of an alkene is a classic sign that the E2 elimination pathway is competing with your desired SN2 reaction.

• Causality: The alkoxide is not only a strong nucleophile but also a strong base. When the SN2 pathway is sterically hindered, the alkoxide can instead act as a base, abstracting a proton from a carbon adjacent to the leaving group, leading to the formation of a double bond (E2 elimination).

• Troubleshooting Workflow:

  Caption: Troubleshooting workflow for minimizing E2 elimination.

• Actionable Steps:

  • Re-evaluate Your Substrates: As mentioned, avoid tertiary alkyl halides. If you are using a secondary alkyl halide, consider if you can redesign the synthesis to use a primary halide instead. For example, to synthesize tert-butyl methyl ether, you should react potassium tert-butoxide with methyl iodide, not sodium methoxide with tert-butyl chloride.

  • Control the Temperature: Higher temperatures favor elimination. Running the reaction at a lower temperature may favor the SN2 pathway. A typical temperature range is 50-100 °C.

  • Use a Less Bulky Base/Alkoxide: If your alcohol is sterically hindered, the resulting alkoxide will be a bulky base, which can favor elimination. If possible, use a less hindered alcohol.

Q3: My reaction is very slow, even with a primary alkyl halide. How can I speed it up?

A3: A sluggish reaction, even with ideal substrates, can often be accelerated by optimizing the reaction conditions.

• Causality: The rate of an SN2 reaction is dependent on the concentration and reactivity of both the nucleophile and the electrophile, as well as the reaction environment.

• Optimization Strategies:

  • Increase Temperature: While high temperatures can promote elimination, a moderate increase in temperature can significantly increase the rate of the SN2 reaction. Monitor the reaction closely by TLC to find the optimal balance.

  • Use a More Reactive Leaving Group: If you are using an alkyl chloride, switching to a bromide or, even better, an iodide or a tosylate will increase the reaction rate.

  • Incorporate a Phase-Transfer Catalyst: If you are running a two-phase reaction (e.g., a solid base in an organic solvent), the reaction can be limited by the slow migration of the alkoxide into the organic phase. A phase-transfer catalyst, such as a quaternary ammonium salt, can shuttle the alkoxide into the organic phase, dramatically increasing the reaction rate.

  • Catalytic Iodide: If you are using an alkyl chloride or bromide, adding a catalytic amount of sodium iodide can accelerate the reaction via an in-situ Finkelstein reaction, which transiently forms the more reactive alkyl iodide.

  • Microwave Synthesis: Microwave-assisted synthesis has been shown to significantly reduce reaction times from hours to minutes and can also improve yields.

Section 2: Frequently Asked Questions (FAQs)

What is the fundamental mechanism of the Williamson ether synthesis?

The Williamson ether synthesis proceeds via an SN2 (bimolecular nucleophilic substitution) mechanism. This involves the backside attack of an alkoxide nucleophile on an alkyl halide or other suitable electrophile. The reaction occurs in a single, concerted step where the new carbon-oxygen bond is formed simultaneously as the carbon-leaving group bond is broken.

Caption: The SN2 mechanism of the Williamson ether synthesis.

How do I choose the right solvent?

The choice of solvent is critical for the success of the reaction.

Solvent Type	Examples	Suitability	Rationale
Polar Aprotic	DMF, DMSO, Acetonitrile	Highly Recommended	These solvents do not have acidic protons and do not solvate the alkoxide anion, leaving it highly reactive. They effectively solvate the counter-ion (e.g., Na⁺).
Ethers	THF, Diethyl ether	Good	These are good choices when using strong, poorly soluble bases like NaH. They are aprotic and will not interfere with the reaction.
Protic	Parent Alcohol (e.g., Ethanol for Ethoxide)	Acceptable, but can be slow	The solvent can solvate and stabilize the alkoxide nucleophile through hydrogen bonding, reducing its reactivity and slowing the reaction.
Apolar	Toluene, Hexane	Not Recommended	The alkoxide salt is often insoluble in apolar solvents, leading to a very slow or no reaction.

Can I synthesize any ether with this method?

No, there are limitations, primarily due to steric hindrance.

• Highly Substituted Ethers: Synthesizing ethers with tertiary alkyl groups, like di-tert-butyl ether, is not feasible with this method due to the competing E2 elimination reaction.

• Aryl Ethers: To synthesize an aryl ether, you must use a phenoxide (or substituted phenoxide) as the nucleophile and an alkyl halide as the electrophile. You cannot use an aryl halide and an alkoxide because SN2 reactions do not occur on sp²-hybridized carbons.

How long should I run the reaction?

Reaction times can vary from 1 to 8 hours, depending on the substrates, temperature, and solvent. It is crucial to monitor the reaction's progress using an appropriate analytical technique like Thin Layer Chromatography (TLC) to determine when the starting material has been consumed. Over-running the reaction can sometimes lead to byproduct formation or decomposition.

Section 3: Experimental Protocols

Protocol 1: General Procedure for Williamson Ether Synthesis

This protocol provides a general method for the synthesis of a simple ether, such as ethyl phenyl ether.

• Preparation: Under an inert atmosphere (e.g., nitrogen or argon), add the alcohol (e.g., phenol, 1.0 eq) to a flame-dried round-bottom flask equipped with a magnetic stir bar.

• Solvent Addition: Add an appropriate anhydrous polar aprotic solvent (e.g., DMF, approximately 0.1-0.5 M concentration).

• Deprotonation: Cool the solution in an ice bath (0 °C). Add the strong base (e.g., sodium hydride, 1.1 eq) portion-wise. Allow the mixture to stir at this temperature for 30 minutes, then warm to room temperature and stir for another 30 minutes. Hydrogen gas evolution should be observed.

• Alkyl Halide Addition: Add the alkyl halide (e.g., ethyl iodide, 1.1 eq) dropwise to the reaction mixture.

• Reaction: Heat the reaction mixture to the desired temperature (e.g., 60 °C) and monitor by TLC until the starting alcohol is consumed.

• Workup: Cool the reaction to room temperature and carefully quench by the slow addition of water. Transfer the mixture to a separatory funnel and extract with an organic solvent (e.g., diethyl ether or ethyl acetate). Wash the combined organic layers with water and brine, then dry over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄).

• Purification: Filter off the drying agent and concentrate the solvent under reduced pressure. Purify the crude product by flash column chromatography or distillation to obtain the desired ether.

Protocol 2: Optimization of Reaction Conditions

When developing a new Williamson ether synthesis, a systematic approach to optimization is recommended.

• Initial Screening: Set up a small-scale reaction using the general protocol with a primary alkyl halide, NaH as the base, and DMF as the solvent at a moderate temperature (e.g., 50 °C).

• Base and Solvent Matrix: If the initial yield is low, screen different base and solvent combinations. For example, test NaH in THF, potassium carbonate in acetonitrile, and potassium tert-butoxide in THF.

• Temperature Variation: For each promising base/solvent combination, run the reaction at three different temperatures (e.g., room temperature, 50 °C, and 80 °C), monitoring for both product formation and the emergence of elimination byproducts.

• Leaving Group Effect: If the reaction is still slow, repeat the optimized conditions using a more reactive alkyl halide (e.g., switching from an alkyl bromide to an alkyl iodide or tosylate).

• Analysis: Analyze the yield and purity of the product from each condition to determine the optimal reaction parameters for your specific substrates.

References

• Master Organic Chemistry. (2014, October 24). The Williamson Ether Synthesis. [Link]

• Wikipedia. (n.d.). Williamson ether synthesis. [Link]

• BYJU'S. (n.d.). Williamson Ether Synthesis reaction. [Link]

• Study Prep in

Technical Support Center: Identification and Characterization of Synthesis Byproducts

Welcome to the Technical Support Center for the Identification and Characterization of Synthesis Byproducts. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of impurity analysis. The content is structured to provide not only procedural guidance but also the underlying scientific rationale for each step, ensuring a comprehensive understanding of the process.

Section 1: Frequently Asked Questions (FAQs)

This section addresses common questions encountered during the analysis of synthesis byproducts.

Q1: What are the different types of impurities I should be aware of in my synthesis?

A1: Impurities in pharmaceutical products are broadly categorized into three main types:

• Organic Impurities: These are the most common and can originate from various sources.[1] They include starting materials, byproducts of the synthesis, intermediates, degradation products, reagents, ligands, and catalysts.[1] Byproducts can form from side reactions such as incomplete reactions, overreactions, or rearrangements.[2]

• Inorganic Impurities: These are often introduced during the manufacturing process.[1][2] Common examples include reagents, ligands, catalysts, heavy metals, inorganic salts, and filter aids like charcoal.[1][2]

• Residual Solvents: These are organic volatile chemicals used or produced during the manufacturing of drug substances or excipients.[1] Their presence is a common source of impurity.

Q2: At what level do I need to report, identify, and qualify an impurity?

A2: The thresholds for reporting, identifying, and qualifying impurities are established by regulatory bodies like the International Council for Harmonisation (ICH).[3] These thresholds are based on the maximum daily dose of the drug.

Threshold Type	Typical Starting Concentration	Description
Reporting	0.03%	The minimum concentration at which an impurity must be documented in regulatory submissions.[3]
Identification	0.05%	The concentration above which the chemical structure of an impurity must be determined.[3]
Qualification	0.05%	The level at which toxicological data is required to prove the impurity poses no patient risk.[3]

Q3: What are forced degradation studies and why are they necessary?

A3: Forced degradation, or stress testing, is a process where a drug substance is intentionally degraded by exposing it to harsh conditions such as acid and base hydrolysis, oxidation, light, and heat.[4][5] These studies are crucial for several reasons:

• They help identify potential degradation products that could form during storage.[5][6]

• The data supports the development and validation of stability-indicating analytical methods.[4]

• They provide insights into the intrinsic stability of the drug molecule and its degradation pathways.[4]

• Regulatory agencies like the FDA require data from forced degradation studies for New Drug Applications (NDAs).[4][5]

A typical degradation limit in these studies is between 5-20%.[5]

Q4: What is the best initial analytical technique to use for identifying an unknown byproduct?

A4: High-Performance Liquid Chromatography (HPLC), particularly when coupled with a mass spectrometer (LC-MS), is generally the most powerful initial technique. HPLC is highly precise for separating impurities and degradation products.[7] Mass spectrometry can then provide accurate mass information, which is a critical first step in identifying the chemical composition and structure of the unknown molecule.[8]

Section 2: Troubleshooting Guide for Chromatographic Analysis

This section provides a problem-and-solution-oriented guide to common issues encountered during HPLC analysis of synthesis byproducts.

Issue 1: An Unknown Peak Appears in My Chromatogram.

This is a frequent challenge in synthesis analysis. The appearance of unexpected peaks can be due to several factors.

Initial Diagnostic Workflow

Caption: Initial diagnostic workflow for an unknown peak.

Troubleshooting Steps:

1. Is it a "Ghost Peak"?

• Cause: Ghost peaks are unexpected peaks that can arise from contaminated solvents, a dirty column, or system contamination.[9]

• Action: Inject a blank (your mobile phase without any sample). If the peak is still present, the issue is likely with your system or solvents.

• Solution:

  • Use high-purity, freshly prepared mobile phases.[9][10]

  • Flush the entire HPLC system, including the injector and detector, with a strong solvent.[9]

  • If the problem persists, the column may be contaminated and require cleaning or replacement.[9]

2. Could it be Carryover?

• Cause: A portion of a previous sample may be retained in the injector or at the head of the column, eluting in a subsequent run.[11]

• Action: After running your sample, perform several blank injections.

• Solution: If the peak appears in the first blank and diminishes in subsequent ones, you have a carryover problem. Improve your injector washing procedure and ensure your sample is fully soluble in the mobile phase.

3. Is it a Late Eluting Peak?

• Cause: A compound from a previous injection may be very strongly retained on the column and elute during a later run.[10] This is common in isocratic separations.[10]

• Action: Extend the run time of your analysis to see if the peak appears later.[10]

• Solution: For unknown samples, it's advisable to run a broad gradient (e.g., 5-95% organic modifier) to ensure all components elute.[10]

Issue 2: My Peak Shape is Poor (Tailing, Fronting, or Splitting).

Poor peak shape can compromise the accuracy of quantification and indicate underlying issues with the separation or the column's health.

Diagnostic Decision Tree

Caption: Decision tree for diagnosing poor peak shape.

Troubleshooting Steps:

1. Peak Tailing:

• Cause: Tailing can be caused by secondary interactions between the analyte and the stationary phase, column overload, or extra-column band broadening.[11]

• Action:

  • Check for Overload: Reduce the injection volume or sample concentration. If the peak shape improves, you were overloading the column.

  • Evaluate Mobile Phase pH: For ionizable compounds, ensure the mobile phase pH is at least 2 units away from the analyte's pKa to maintain a single ionic state.

  • Check for Extra-Column Volume: Ensure tubing lengths are minimized and inner diameters are appropriate for your system. Early eluting peaks are more affected by extra-column effects.[11]

2. Peak Splitting:

• Cause: Split peaks can indicate a co-eluting species, a void at the head of the column, a partially plugged frit, or incompatibility between the sample solvent and the mobile phase.[12]

• Action:

  • Rule out Co-elution: Change the chromatographic conditions (e.g., gradient, mobile phase composition) to see if the split peak resolves into two distinct peaks.

  • Check Sample Solvent: Ensure your sample is dissolved in a solvent that is as weak or weaker than your initial mobile phase.[10] Injecting in a strong solvent can cause peak distortion.[10]

  • Inspect the Column: If the problem persists and affects all peaks, the column may have a void or a plugged inlet. Try reversing and flushing the column (if the manufacturer allows). If this fails, the column may need to be replaced.

Section 3: Experimental Protocols for Byproduct Characterization

Once an unknown byproduct is detected and chromatographically resolved, the next step is structural elucidation.

Workflow for Structural Elucidation

Caption: Workflow for structural elucidation of an unknown byproduct.

Protocol 1: Sample Preparation for LC-MS Analysis

Objective: To prepare a sample of the synthesis reaction mixture for analysis by LC-MS to obtain the accurate mass of the byproduct.

Materials:

• Reaction mixture

• HPLC-grade solvents (e.g., acetonitrile, methanol, water)

• 0.1% Formic acid or ammonium hydroxide (for pH adjustment and ionization enhancement)

• Syringe filters (0.22 µm or 0.45 µm)

• Autosampler vials

Procedure:

• Dilution: Accurately dilute a small aliquot of the reaction mixture with the initial mobile phase of your HPLC method. The final concentration should be within the linear range of the detector. A good starting point is a 1 mg/mL solution, which can then be further diluted.[5]

• Solubilization: Ensure the sample is fully dissolved. Gentle vortexing or sonication may be required.

• pH Adjustment (if necessary): For electrospray ionization (ESI), a slightly acidic mobile phase (e.g., with 0.1% formic acid) is often used for positive ion mode, while a slightly basic mobile phase (e.g., with 0.1% ammonium hydroxide) is used for negative ion mode. This helps to protonate or deprotonate the analytes, respectively.

• Filtration: Filter the diluted sample through a syringe filter to remove any particulate matter that could clog the HPLC system.[13][14]

• Transfer: Transfer the filtered sample to an autosampler vial for injection.

Protocol 2: Structural Elucidation using NMR Spectroscopy

Objective: To obtain detailed structural information about the isolated byproduct using one- and two-dimensional NMR experiments. NMR is a powerful tool for the definitive identification and structural elucidation of compounds.[15][16]

Prerequisites: The byproduct should be isolated and purified, typically via preparative HPLC, to a sufficient purity (>95%) and quantity (typically >1 mg).

Procedure:

• Sample Preparation: Dissolve the purified byproduct in a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆, D₂O) in an NMR tube. The choice of solvent is critical and should not have signals that overlap with key analyte signals.

• Acquire 1D Spectra:

  • ¹H NMR: This is the starting point and provides information about the number of different types of protons and their connectivity.[17]

  • ¹³C NMR: This spectrum reveals the number of unique carbon environments in the molecule.

• Acquire 2D Spectra:

  • COSY (Correlation Spectroscopy): Identifies protons that are coupled to each other (typically on adjacent carbons).[18]

  • HSQC (Heteronuclear Single Quantum Coherence): Correlates each proton with its directly attached carbon.[18] This is extremely useful for assigning carbon signals.

  • HMBC (Heteronuclear Multiple Bond Correlation): Shows correlations between protons and carbons that are two or three bonds away. This is key for piecing together the carbon skeleton.[15]

  • NOESY (Nuclear Overhauser Effect Spectroscopy): Provides information about the spatial proximity of protons, which is crucial for determining stereochemistry.[15]

• Data Interpretation: The iterative process of analyzing these spectra together allows for the piecing together of the molecular structure.[19] The information from NMR, combined with the molecular formula from HRMS, provides a powerful and often definitive means of structure elucidation.[19]

Section 4: Regulatory Context and Best Practices

The identification and control of impurities are strictly regulated in the pharmaceutical industry to ensure patient safety.[3][6]

• ICH Guidelines: The International Council for Harmonisation (ICH) provides a framework for impurity control. Key guidelines include:

  • ICH Q3A/B: Impurities in New Drug Substances and Products.[3][20]

  • ICH Q3C: Guideline for Residual Solvents.[3][20]

  • ICH Q3D: Guideline for Elemental Impurities.[3][20]

  • ICH M7: Assessment and Control of DNA Reactive (Mutagenic) Impurities.[20]

• Documentation: It is critical to meticulously document the impurity profile for all batches and link the results to the specific analytical procedures used.[3]

• Method Validation: All analytical methods used for quantifying and characterizing impurities must be validated to demonstrate they are accurate, precise, specific, and robust.

By following these troubleshooting guides, experimental protocols, and regulatory best practices, researchers and drug development professionals can effectively identify, characterize, and control synthesis byproducts, ensuring the quality, safety, and efficacy of pharmaceutical products.

References

• AMSbiopharma. Impurity guidelines in drug development under ICH Q3.
• Pharma Stability. Forced Degradation for Impurity Profiling in ANDA and NDA Submissions.
• PubMed. Forced degradation and impurity profiling: recent trends in analytical perspectives.
• ScienceDirect.
• HALO Columns.
• Repositório Institucional UNESP.
• PubMed. A mass spectrometric technique for detecting and identifying by-products in the synthesis of peptides.
• Phenomenex.
• Pharmaguideline.
• Veeprho. Sources and Types of Impurities in Pharmaceutical Substances.
• U.S. Food and Drug Administration. ANDAs: Impurities in Drug Products.
• Veeprho. Use of NMR in Impurity Profiling for Pharmaceutical Products.
• European Medicines Agency. Quality: impurities.
• PerkinElmer.
• PubMed.
• Therapeutic Goods Administration. Complying with requirements relating to impurities in prescription medicines.
• Spectroscopy Online. Preparation of Pharmaceutical Samples for Elemental Impurities Analysis: Some Potential Approaches.
• International Journal of Drug Regulatory Affairs.
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• International Journal of Applied Pharmaceutics.
• Phenomenex. HPLC Troubleshooting Mini Guide - Peak Issues.
• PharmaGuide. Troubleshooting Problems with Ghost Peaks.
• MDPI. Liquid Nuclear Magnetic Resonance (NMR)
• LCGC Magazine. Essentials of LC Troubleshooting, Part III: Those Peaks Don't Look Right.
• Simson Pharma Limited. Types Of Impurities In Pharmaceutical Industry.
• ResearchGate. Analytical Techniques for Small Molecule Solid Phase Synthesis.
• Organomation.
• National Institutes of Health. Recent trends in the impurity profile of pharmaceuticals.
• Georgia State University.
• Jeol USA.
• Hiden Analytical. Real-Time Gas Analysis and Reaction Monitoring using Mass Spectrometry.
• Royal Society of Chemistry. Going beyond electrospray: mass spectrometric studies of chemical reactions in and on liquids.
• bioRxiv. Reactomics: Using mass spectrometry as a chemical reaction detector.
• Moravek. Different Types of Impurities in Pharmaceuticals.
• PubMed. CHEMICAL REACTION MONITORING BY AMBIENT MASS SPECTROMETRY.
• ACS Publications.
• Infinitia. Chemical analytical techniques in industry.
• ResearchGate. Impurities in generic pharmaceutical development.
• The Center for Professional Innovation & Education. A Comprehensive Guide to the 4 Main Types of Analytical Chemistry.

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Technical Support Center: Strategies for Scaling Up 3-[(3-Chlorobenzyl)oxy]benzoic Acid Production

Welcome to the technical support center for the synthesis and scale-up of 3-[(3-Chlorobenzyl)oxy]benzoic acid. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of moving from laboratory-scale experiments to larger-scale production. Here, we address common challenges and provide practical, field-tested solutions in a comprehensive question-and-answer format. Our focus is on ensuring scientific integrity, process robustness, and the highest possible product quality.

Section 1: Synthesis and Reaction Optimization

The production of 3-[(3-Chlorobenzyl)oxy]benzoic acid is most commonly achieved via the Williamson ether synthesis. This reaction involves the nucleophilic substitution of a halide by an alkoxide. In this case, the sodium or potassium salt of 3-hydroxybenzoic acid acts as the nucleophile, attacking the electrophilic benzylic carbon of 3-chlorobenzyl chloride.

Core Reaction Pathway

Caption: General schematic of the Williamson ether synthesis for 3-[(3-Chlorobenzyl)oxy]benzoic acid.

Frequently Asked Questions (FAQs): Synthesis

Q1: What is the most common cause of low yield in the Williamson ether synthesis of 3-[(3-Chlorobenzyl)oxy]benzoic acid at scale?

A1: The most frequent contributor to low yield during scale-up is incomplete deprotonation of the 3-hydroxybenzoic acid and competing side reactions. Inadequate deprotonation results in unreacted starting material, which can be challenging to separate from the product. The primary competing side reaction is the elimination of HCl from 3-chlorobenzyl chloride, which is promoted by strong bases and high temperatures, leading to the formation of polymeric byproducts.[1]

To mitigate this, ensure a slight excess of a suitable base is used. For larger scale, potassium carbonate (K₂CO₃) is often preferred over stronger bases like sodium hydride (NaH) due to safety and cost considerations. Employing a phase-transfer catalyst (PTC) such as tetrabutylammonium bromide (TBAB) can significantly improve the reaction rate and yield by facilitating the transfer of the phenoxide ion from the solid or aqueous phase to the organic phase where the 3-chlorobenzyl chloride resides.

Q2: How do I choose the optimal solvent for scaling up this reaction?

A2: Solvent selection is critical for reaction efficiency, safety, and ease of workup. While aprotic polar solvents like dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) are excellent for the Williamson ether synthesis at the lab scale due to their ability to solvate cations and leave the anion nucleophile more reactive, they can present challenges at scale, including high boiling points (difficult to remove) and potential toxicity.

For industrial production, consider more process-friendly solvents such as acetone or methyl ethyl ketone (MEK). These solvents have lower boiling points, are generally less toxic, and can still effectively facilitate the reaction, especially when paired with a phase-transfer catalyst. The use of greener, surfactant-assisted aqueous media has also been explored to enhance the sustainability of the process.[1]

Q3: What are the key process parameters to monitor and control during the reaction?

A3: Careful control of reaction parameters is essential for reproducibility and high yield.

Parameter	Recommended Range (Industrial Scale)	Justification
Temperature	60-80°C	Balances reaction rate with minimizing side reactions like elimination and decomposition. Higher temperatures can lead to increased byproduct formation.
Reaction Time	4-12 hours	Monitor reaction progress by HPLC to determine completion. Prolonged reaction times can lead to increased impurity levels.
Agitation	Sufficient to ensure good mixing	Crucial for heterogeneous reactions involving solid bases like K₂CO₃ to ensure efficient mass transfer.
Stoichiometry	Slight excess of base (1.1-1.5 eq.)	Ensures complete deprotonation of 3-hydroxybenzoic acid. A large excess can promote elimination side reactions.

Q4: I am observing the formation of a significant amount of a high molecular weight, insoluble material. What is it and how can I prevent it?

A4: The formation of insoluble, polymeric material is likely due to the self-condensation of 3-chlorobenzyl chloride under basic conditions. This is a known side reaction, especially at elevated temperatures.

Troubleshooting Steps:

• Control Temperature: Maintain the reaction temperature within the recommended range (60-80°C).

• Controlled Addition: Add the 3-chlorobenzyl chloride to the reaction mixture containing the deprotonated 3-hydroxybenzoic acid in a controlled, dropwise manner. This maintains a low instantaneous concentration of the benzyl chloride, favoring the desired reaction with the phenoxide.

• Base Selection: Use a milder base like potassium carbonate. Stronger bases can accelerate the self-condensation reaction.

Section 2: Workup and Purification

The workup and purification stage is critical for achieving the desired purity of 3-[(3-Chlorobenzyl)oxy]benzoic acid, especially for pharmaceutical applications where stringent impurity limits are in place.

General Purification Workflow

Caption: A typical workflow for the purification of 3-[(3-Chlorobenzyl)oxy]benzoic acid.

Frequently Asked Questions (FAQs): Purification

Q5: What is the most effective method for purifying 3-[(3-Chlorobenzyl)oxy]benzoic acid on a large scale?

A5: Recrystallization is the most common and effective method for the large-scale purification of this compound. The choice of solvent is crucial for achieving high purity and yield. A good recrystallization solvent should dissolve the compound well at elevated temperatures but poorly at lower temperatures.

Recommended Solvent Systems for Crystallization:

• Aqueous Ethanol or Methanol: A mixture of an alcohol and water often provides the ideal polarity for dissolving the crude product while hot and allowing for good crystal formation upon cooling.[2]

• Toluene: Can be an effective solvent for recrystallization, particularly for removing more polar impurities.

• Ethyl Acetate/Hexane: A solvent/anti-solvent system can also be employed. The crude product is dissolved in a minimal amount of a good solvent (like ethyl acetate), and then an anti-solvent (like hexane) is slowly added to induce crystallization.

Q6: I am having trouble removing unreacted 3-hydroxybenzoic acid. What is the best approach?

A6: Unreacted 3-hydroxybenzoic acid can be challenging to remove due to its similar acidic nature to the product.

Troubleshooting Steps:

• Aqueous Wash: During the workup, after acidification and extraction into an organic solvent, perform a careful wash with a saturated sodium bicarbonate (NaHCO₃) solution. The desired product, being a weaker acid than carbonic acid, should remain in the organic layer, while the more acidic 3-hydroxybenzoic acid may be partially extracted into the aqueous basic layer. This must be done carefully as the product may also be partially extracted.

• Controlled Crystallization: Optimize the recrystallization solvent system. A solvent system that is a poorer solvent for 3-hydroxybenzoic acid than for the desired product will preferentially leave the impurity in the mother liquor.

• pH Adjustment: During the initial acidification step of the workup, carefully adjusting the pH can sometimes lead to the selective precipitation of either the product or the starting material. This requires careful experimental evaluation.

Q7: What are the common impurities I should be looking for, and how can I monitor them?

A7: Besides unreacted starting materials, other potential impurities include:

• Over-alkylation products: Reaction at the carboxylic acid group of 3-hydroxybenzoic acid.

• 3,3'-bis(chloromethyl) dibenzyl ether: From the self-condensation of 3-chlorobenzyl chloride.

• Isomeric impurities: Arising from impurities in the starting materials.

Impurity Monitoring: High-Performance Liquid Chromatography (HPLC) is the method of choice for monitoring the purity of 3-[(3-Chlorobenzyl)oxy]benzoic acid and quantifying impurities.[3][4] A typical method would involve a C18 reversed-phase column with a mobile phase consisting of a buffered aqueous solution (e.g., ammonium acetate) and an organic modifier (e.g., methanol or acetonitrile). UV detection is suitable for these aromatic compounds.

Section 3: Safety Considerations for Scale-Up

Scaling up the synthesis of 3-[(3-Chlorobenzyl)oxy]benzoic acid requires a thorough understanding of the hazards associated with the reagents and the process.

Q8: What are the primary safety concerns with the starting material, 3-chlorobenzyl chloride?

A8: 3-Chlorobenzyl chloride is a lachrymator and is corrosive. It can cause severe skin burns and eye damage.[5] It is also harmful if inhaled or swallowed.

Handling Precautions:

• Always handle 3-chlorobenzyl chloride in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.

• In case of contact, immediately flush the affected area with copious amounts of water and seek medical attention.

• Review the Safety Data Sheet (SDS) thoroughly before handling.[6][7]

Q9: Are there any specific safety risks associated with the reaction itself when performed at a large scale?

A9: The reaction is typically exothermic. On a large scale, the heat generated can be significant and must be carefully managed to prevent a runaway reaction.

Scale-Up Safety Measures:

• Reactor Design: Use a reactor with adequate cooling capacity and a reliable temperature control system.

• Controlled Addition: As mentioned previously, the controlled addition of 3-chlorobenzyl chloride not only improves selectivity but also helps to manage the heat evolution of the reaction.

• Emergency Planning: Have a clear plan in place for managing any unexpected temperature excursions, including access to emergency cooling and quenching procedures.

References

• CN105384620B - A kind of synthetic method of 3 chloromethyl benzoic acid - Google P

• Purification of Benzoic Acid by Crystallization - MeitY OLabs - YouTube. (URL: [Link])

• The Williamson Ether Synthesis - Master Organic Chemistry. (URL: [Link])

• Synthesis and Analytical Characterization of Cyclization Products of 3-Propargyloxy-5-benzyloxy-benzoic Acid Methyl Ester - MDPI. (URL: [Link])

• The Cannizzaro Reaction Synthesis of p-chlorobenzylalcohol and p-chlorobenzoic acd - The Royal Society of Chemistry. (URL: [Link])

• Synthesis and characterization of critical process related impurities of an asthma drug – Zafirlukast - ResearchGate. (URL: [Link])

• (PDF) Green Methodology Development for the Surfactant Assisted Williamson Synthesis of 4-Benzyloxy Benzoic Acid (Ether) in Aqueous Media - ResearchGate. (URL: [Link])

• HPLC Methods for analysis of Benzoic acid - HELIX Chromatography. (URL: [Link])

• Material Safety Data Sheet - 3-Chlorobenzyl chloride, 98% - Cole-Parmer. (URL: [Link])

• Analytical Methods for Determination of Benzoic Acid and Their Applications | Request PDF. (URL: [Link])

• Scheme 1. Route to preparation of benzoic acid derivatives by reaction... - ResearchGate. (URL: [Link])

• A Validated LC Method for Determination of 2,3-Dichlorobenzoic Acid and its Associated Regio Isomers - ResearchGate. (URL: [Link])

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• 6. quora.com [quora.com]
• 7. westfield.ma.edu [westfield.ma.edu]

Technical Support Center: Troubleshooting the Crystallization of Benzoic Acid Derivatives

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for the crystallization of benzoic acid derivatives. This guide is designed for researchers, scientists, and drug development professionals who encounter challenges during the purification of these essential compounds. Crystallization is a powerful purification technique, but its success hinges on a nuanced understanding of thermodynamics and kinetics. This document provides in-depth, experience-driven answers to common problems, explaining not just what to do, but why it works.

Part 1: Foundational Principles & Frequently Asked Questions

This section addresses the core concepts that underpin successful crystallization.

Q1: What is the fundamental principle of purification by recrystallization?

Recrystallization is a purification technique for solid organic compounds that leverages differences in solubility. The core principle is that most solids are more soluble in a hot solvent than in a cold one.[1] An impure solid is dissolved in a minimum amount of a suitable hot solvent to create a saturated or near-saturated solution.[2] As this solution cools slowly, the solubility of the desired compound decreases, and it begins to form crystals. The impurities, which are present in much smaller concentrations, remain dissolved in the cold solvent (the "mother liquor").[3][4] The slow, ordered growth of the crystal lattice selectively incorporates molecules of the desired compound, effectively excluding impurities.[1]

Q2: What defines an ideal solvent for crystallizing a specific benzoic acid derivative?

Selecting the right solvent is the most critical step and is directly related to the success of the purification.[4] An ideal solvent should meet the following criteria:

• High-Temperature Solubility: It must dissolve the target compound completely when hot (near the solvent's boiling point).

• Low-Temperature Insolubility: The compound should be sparingly soluble or insoluble in the solvent at low temperatures (e.g., room temperature or in an ice bath) to ensure a good recovery yield.

• Impurity Solubility Profile: It should either dissolve impurities very well at all temperatures (so they remain in the mother liquor) or not dissolve them at all (so they can be removed by hot filtration).[4]

• No Reactivity: The solvent must be chemically inert and not react with the compound.[4]

• Volatility: It should have a relatively low boiling point to be easily removed from the final crystals during drying.[4]

• Safety & Cost: The solvent should be non-toxic, inexpensive, and have low flammability.[4]

Finding a single perfect solvent can be difficult, which is why mixed-solvent systems are often employed.[5]

Q3: What is "supersaturation" and why is it essential for crystallization?

Supersaturation is a non-equilibrium state where a solution contains more dissolved solute than it would at thermodynamic equilibrium. It is the fundamental driving force for both the formation of new crystal nuclei (nucleation) and their subsequent growth.[6][7] A solution is typically brought to saturation at a high temperature. As it cools, the solubility limit drops, but the compound may temporarily remain in solution, creating a supersaturated state. This unstable state is then relieved by the formation of solid crystals. Controlling the rate and level of supersaturation is key to controlling crystal size and purity.

Part 2: The Troubleshooting Guide

This section provides direct answers to specific experimental problems in a question-and-answer format.

Q1: My compound "oiled out" as liquid droplets instead of forming solid crystals. What happened and how can I fix it?

The Cause: Oiling out occurs when a supersaturated solution is cooled to a temperature that is above the melting point of the solute.[8] Instead of solidifying, the compound separates as a liquid phase because it is more stable as a melt than as a solid crystal at that temperature. This is a common issue when the compound is significantly impure (which depresses its melting point) or when using a high-boiling point solvent.[9] Oiled-out liquids rarely form pure crystals because impurities are often more soluble in the oily phase than in the solvent.[8]

The Solutions:

• Reheat and Dilute: Reheat the solution until the oil redissolves completely. Add a small amount (10-20%) more solvent to lower the saturation temperature.[9][10] This ensures that by the time the solution becomes supersaturated upon cooling, the temperature is below the compound's melting point.

• Lower the Crystallization Temperature: If possible, switch to a solvent with a lower boiling point.

• Promote Slower Cooling: Allow the solution to cool at a much slower rate. Insulate the flask by placing it on a wooden block or wrapping it in glass wool. Very slow cooling can sometimes favor direct crystal formation over oiling.[9]

• Introduce a Seed Crystal: At a temperature slightly above where it oiled out, add a tiny, authentic crystal of the pure compound. This can sometimes bypass the liquid phase and template direct crystallization.

Q2: No crystals are forming, even after my solution has cooled completely. What should I do?

The Cause: This problem arises from one of two scenarios: either the solution is not supersaturated, or it is supersaturated but nucleation is inhibited.

• Scenario A: Not Supersaturated. This is the most common reason. Too much solvent was added initially, and the concentration of the compound does not exceed its solubility limit even at low temperatures.[9]

• Scenario B: Inhibited Nucleation. The solution is supersaturated, but the energy barrier to form the initial crystal nuclei has not been overcome. Crystals need a starting point to grow.[9]

The Solutions:

• Induce Nucleation (for Scenario B):

  • Scratch the Flask: Use a glass rod to gently scratch the inner surface of the flask at the meniscus. The microscopic imperfections on the glass provide a high-energy surface that acts as a nucleation point.[3][9]

  • Add a Seed Crystal: If you have a small crystal of the pure product, add it to the solution. This provides a perfect template for further crystal growth.[3]

  • Ultra-Cooling: Place the flask in an ice-salt bath for a short period. The significant drop in temperature can sometimes provide the thermodynamic push needed for nucleation.

• Remove Excess Solvent (for Scenario A): If nucleation techniques fail, you have likely used too much solvent. Gently heat the solution to boil off a portion of the solvent (e.g., 20-30% of the volume) in a fume hood. Then, allow the more concentrated solution to cool again.[9]

Q3: My compound "crashed out" of solution as a fine powder. How can I get better crystals?

The Cause: Rapidly forming an amorphous solid or a microcrystalline powder ("crashing out") is a sign that the solution was cooled too quickly.[8] When supersaturation becomes too high too fast, countless nuclei form simultaneously, leading to rapid growth and the formation of small, often impure, crystals.[11] This process traps impurities and solvent within the solid.[11]

The Solutions:

• Reheat and Slow Down: Reheat the flask to redissolve the solid completely. If necessary, add a small amount of extra solvent (5-10%) to prevent immediate crystallization upon removal from heat.[8]

• Insulate the Flask: The key is to slow the cooling process. Once dissolved, cover the flask with a watch glass, place it on a surface that doesn't conduct heat well (like a cork ring or folded paper towels), and allow it to cool to room temperature undisturbed over a longer period (30-60 minutes).[3][8] Slow cooling keeps the level of supersaturation low and controlled, favoring the growth of larger, purer crystals over the formation of new nuclei.

Q4: My final crystal yield is very low. How can I improve it?

The Cause: A low yield (e.g., <70%) is typically due to one of the following:

• Excess Solvent: Using significantly more than the minimum amount of hot solvent required for dissolution will leave a large amount of your product dissolved in the mother liquor, even after cooling.[8][9]

• Premature Filtration: Filtering the crystals before the solution has been thoroughly cooled. The solubility of your compound might still be significant at room temperature, and further cooling in an ice bath is often necessary.

• Inappropriate Solvent: The chosen solvent may be too good; the compound has significant solubility even at low temperatures.

The Solutions:

• Minimize Solvent Usage: During the dissolution step, add the hot solvent in small portions, waiting for it to boil between additions, until the solid just dissolves. This ensures you are as close to saturation as possible.[1]

• Ensure Complete Cooling: After cooling to room temperature, place the flask in an ice-water bath for at least 15-20 minutes to maximize the precipitation of the solid.[3]

• Recover a Second Crop: It may be possible to recover more compound from the mother liquor. Reduce the volume of the filtrate by boiling off some of the solvent and cool it again to obtain a second, though likely less pure, crop of crystals.

• Re-evaluate the Solvent: If the yield is consistently low, your compound may be too soluble. Consider a different solvent or a mixed-solvent system where the compound has lower solubility when cold.

Q5: The final crystals are colored, even though the pure compound should be white. What went wrong?

The Cause: Colored impurities are present in the original sample and were not successfully removed during crystallization. Slow crystallization alone may not be sufficient if the colored impurities have similar solubility profiles or are strongly adsorbed to your compound.

The Solutions:

• Use Activated Charcoal: Activated charcoal has a high surface area and can adsorb colored, high-molecular-weight impurities. After dissolving your crude compound in the hot solvent, remove the flask from the heat source. Add a very small amount of activated charcoal (a tiny spatula tip is usually sufficient). Swirl the flask and then perform a hot gravity filtration to remove the charcoal (and the adsorbed impurities) before letting the solution cool.[1]

  • Caution: Do not add charcoal to a boiling solution, as it can cause violent bumping. Adding too much charcoal can also adsorb your desired product, reducing the yield.

Q6: I'm getting very fine needles that are difficult to filter and dry. How can I grow larger, more robust crystals?

The Cause: Crystal morphology, or "habit," is heavily influenced by the solvent system, cooling rate, and the presence of additives.[12] Needle-like crystals often form from rapid growth along one axis. While pure, they can trap large amounts of solvent and be difficult to handle.

The Solutions:

• Change the Solvent System: The interactions between the solvent and the different faces of the growing crystal can dramatically alter its shape. Experiment with different solvents or solvent mixtures. For benzoic acid derivatives, moving between protic (e.g., ethanol/water) and aprotic (e.g., toluene/heptane) systems can have a significant effect.[12]

• Drastically Slow the Cooling Rate: A very slow, controlled cooling rate is the best way to encourage the growth of larger, more uniform crystals. This can be achieved by placing the hot flask inside a larger beaker of hot water and allowing the entire assembly to cool slowly.

• Control Agitation: The rate of stirring can influence crystal size. While gentle stirring can promote homogeneity, vigorous agitation can lead to smaller crystals due to secondary nucleation and crystal breakage.[13] For laboratory-scale recrystallization, a quiescent (undisturbed) cooling process is usually preferred.

Part 3: Key Experimental Protocols

Protocol 1: Standard Single-Solvent Recrystallization

• Dissolution: Place the impure benzoic acid derivative in an Erlenmeyer flask. Add a magnetic stir bar if desired. In a separate beaker, heat the chosen solvent to its boiling point. Add the hot solvent to the Erlenmeyer flask in small portions while heating and stirring until the solid just dissolves.[1][3]

• Hot Filtration (if necessary): If there are insoluble impurities (or if charcoal was used), perform a hot gravity filtration using a stemless funnel and fluted filter paper into a clean, pre-heated flask. This step must be done quickly to prevent premature crystallization.[2]

• Cooling & Crystallization: Cover the flask with a watch glass and allow it to cool slowly and undisturbed to room temperature.[3] Once at room temperature, place the flask in an ice-water bath for 15-20 minutes to maximize crystal formation.[3]

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.[14]

• Washing: Wash the crystals on the filter paper with a small amount of ice-cold solvent to remove any residual mother liquor.[3]

• Drying: Allow the crystals to dry on the filter paper by drawing air through them for several minutes. Then, transfer the crystals to a watch glass to air-dry completely.

Protocol 2: Two-Solvent (Mixed-Solvent) Recrystallization

This method is used when no single solvent has the ideal solubility properties. It requires a pair of miscible solvents: one in which the compound is highly soluble ("good" solvent) and one in which it is insoluble ("bad" or "anti-solvent").

• Dissolution: Dissolve the impure compound in a minimal amount of the hot "good" solvent.

• Addition of Anti-Solvent: While the solution is still hot, add the "bad" solvent dropwise until the solution becomes faintly cloudy (turbid). This indicates the point of saturation has been reached.

• Clarification: Add a few more drops of the hot "good" solvent until the cloudiness just disappears.

• Cooling & Isolation: Allow the solution to cool slowly, as described in Protocol 1. The compound is now much less soluble in the mixed-solvent system and will crystallize out. Isolate, wash, and dry the crystals as before.

Part 4: Visual Summaries & Workflows

Table 1: Solvent Selection Guide for Benzoic Acid Derivatives

Solvent	Polarity	Boiling Point (°C)	Suitability Notes
Water	High	100	Excellent for benzoic acid itself; less suitable for non-polar derivatives.[5]
Ethanol	High	78	Good general-purpose solvent; often used in a mix with water.[5]
Acetone	Medium	56	Dissolves many organics but its low boiling point can make maintaining a hot solution difficult.
Ethyl Acetate	Medium	77	A versatile solvent for moderately polar derivatives.
Toluene	Low	111	Good for non-polar derivatives. Its high boiling point increases the risk of oiling out.
Heptane/Hexane	Low	98 / 69	Often used as the "anti-solvent" in a mixed-solvent system with a more polar solvent.

Diagram 1: General Troubleshooting Workflow

This diagram outlines the decision-making process when a crystallization experiment fails.

Caption: A decision tree for troubleshooting common crystallization problems.

Diagram 2: The Crystallization Zones

This diagram illustrates the relationship between temperature, concentration, and the state of the solute in solution.

Caption: Relationship between temperature, concentration, and crystallization zones.

References

• Department of Chemistry, University of California, Riverside. Recrystallization of Benzoic Acid. Available at: [Link]

• Slideshare. Experiment 4 purification - recrystallization of benzoic acid. Available at: [Link]

• The Recrystallization of Benzoic Acid. Recrystallization of Benzoic Acid. Available at: [Link]

• Sathee Jee. Chemistry Crystallization. Available at: [Link]

• My-Ling Chang, Allan S. Myerson. Crystallization of Organic Compounds. Available at: [Link]

• SciSpace. Drowning-out crystallisation of benzoic acid: Influence of processing conditions and solvent composition on crystal size and shape. Available at: [Link]

• All In with Dr. Betts. (2020). Recrystallization Lab Procedure of Benzoic Acid. YouTube. Available at: [Link]

• Chemistry LibreTexts. (2022). 3.6F: Troubleshooting. Available at: [Link]

• Chemistry Stack Exchange. (2017). Solvent for recrystallization of benzoic acid?. Available at: [Link]

• University of York. Problems with Recrystallisations. Available at: [Link]

• Scribd. Solvent Pairs for Benzoic Acid Recrystallization. Available at: [Link]

• COMSOL. Crystallization of Benzoic Acid in a Mixed Suspension, Mixed Product Removal Crystallizer. Available at: [Link]

• Achieve Chem. (2024). What Problems Might Occur If Crystallization Occurs Too Rapidly?. Available at: [Link]

• University of Utah. Semibatch Reaction Crystallization of Benzoic Acid. Available at: [Link]

• YouTube. (2022). Recrystallisation of benzoic acid. Available at: [Link]

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Reference Data & Comparative Studies

Validating the Biological Activity of 3-[(3-Chlorobenzyl)oxy]benzoic Acid: A Comparative Guide to Elucidating its Anti-inflammatory Potential

In the landscape of drug discovery, the exploration of novel chemical entities for therapeutic potential is a cornerstone of progress. Benzoic acid derivatives have long been a fertile ground for identifying compounds with diverse biological activities, including anti-inflammatory, analgesic, and antimicrobial properties.[1][2] This guide focuses on a specific molecule of interest, 3-[(3-Chlorobenzyl)oxy]benzoic acid , and provides a comprehensive framework for validating its hypothesized anti-inflammatory activity, with a particular focus on the nuclear factor-kappa B (NF-κB) signaling pathway.

The rationale for investigating this compound stems from the known activities of structurally related molecules. For instance, salicylic acid derivatives are well-documented for their anti-inflammatory effects, often mediated through the inhibition of cyclooxygenase (COX) and NF-κB pathways.[3] A closely related compound, 2-((3-(chloromethyl)benzoyl)oxy)benzoic acid (3-CH2Cl), has demonstrated significant anti-inflammatory effects by suppressing NF-κB expression in preclinical models.[4][5] This suggests a strong possibility that 3-[(3-Chlorobenzyl)oxy]benzoic acid may exert similar biological effects.

This guide is designed for researchers, scientists, and drug development professionals. It will provide an in-depth, technically-grounded comparison of experimental approaches to objectively assess the compound's performance against established alternatives. We will delve into the causality behind experimental choices, ensuring that each described protocol is a self-validating system.

The Central Hypothesis: Inhibition of the NF-κB Signaling Pathway

The NF-κB family of transcription factors plays a pivotal role in regulating the expression of numerous genes involved in inflammation, immune responses, cell proliferation, and apoptosis.[6][7] Dysregulation of the NF-κB pathway is implicated in a wide range of chronic inflammatory diseases and cancers.[7] The canonical NF-κB pathway is a primary target for anti-inflammatory drug development.[7][8]

Our central hypothesis is that 3-[(3-Chlorobenzyl)oxy]benzoic acid inhibits the activation of the canonical NF-κB signaling pathway . This guide will outline a tiered experimental approach to test this hypothesis, starting with broad screening assays and progressing to more specific mechanistic studies.

Comparative Framework: Benchmarking Against Known NF-κB Inhibitors

To provide a robust validation of 3-[(3-Chlorobenzyl)oxy]benzoic acid's activity, its performance will be compared against well-characterized NF-κB inhibitors. These compounds will serve as positive controls and benchmarks for potency and mechanism of action.

Compound Class	Specific Inhibitor	Primary Mechanism of Action
IκBα Phosphorylation Inhibitor	BAY 11-7082	Irreversibly inhibits TNF-α-induced IκBα phosphorylation.[8]
IKK Complex Inhibitor	QNZ (EVP4593)	A selective inhibitor of the IκB kinase (IKK) complex.[9]
Proteasome Inhibitor	Bortezomib (PS-341)	Reversibly inhibits the 20S proteasome, preventing IκBα degradation.[8]
Negative Control	Vehicle (e.g., DMSO)	The solvent used to dissolve the test compounds.

Experimental Workflow for Validating NF-κB Inhibition

The following experimental workflow provides a logical progression for characterizing the anti-inflammatory activity of 3-[(3-Chlorobenzyl)oxy]benzoic acid.

Caption: A tiered experimental workflow for validating the NF-κB inhibitory activity of a test compound.

Detailed Experimental Protocols

Tier 1: Primary Screening

1. NF-κB Reporter Gene Assay

This assay provides a quantitative measure of NF-κB transcriptional activity.[10]

• Principle: A reporter gene (e.g., luciferase or β-lactamase) is placed under the control of a promoter containing NF-κB binding sites.[6] Activation of the NF-κB pathway leads to the expression of the reporter gene, which can be quantified.

• Cell Line: Human embryonic kidney (HEK293) cells stably expressing an NF-κB-driven luciferase reporter are a common choice.

• Protocol:

  • Seed HEK293-NF-κB-luciferase cells in a 96-well plate and allow them to adhere overnight.

  • Pre-treat the cells with a concentration range of 3-[(3-Chlorobenzyl)oxy]benzoic acid, positive controls (BAY 11-7082, QNZ, Bortezomib), and vehicle control for 1 hour.

  • Stimulate the cells with a known NF-κB activator, such as Tumor Necrosis Factor-alpha (TNF-α) (e.g., 10 ng/mL), for 6 hours.[11]

  • Lyse the cells and measure luciferase activity using a luminometer according to the manufacturer's instructions.

  • Calculate the IC₅₀ value (the concentration at which 50% of the maximal response is inhibited).

2. Cell Viability Assay

It is crucial to ensure that any observed inhibition of NF-κB activity is not due to general cytotoxicity.[10]

• Principle: The MTT assay measures the metabolic activity of cells, which is an indicator of cell viability. Viable cells reduce the yellow tetrazolium salt MTT to purple formazan crystals.

• Protocol:

  • Seed the chosen cell line (e.g., HEK293) in a 96-well plate.

  • Treat the cells with the same concentration range of the test compound and controls as in the reporter assay for the same duration.

  • Add MTT solution to each well and incubate for 2-4 hours.

  • Solubilize the formazan crystals with a solubilization buffer (e.g., DMSO or a detergent-based solution).

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate the CC₅₀ value (the concentration at which 50% of cell viability is lost).

Tier 2: Mechanistic Elucidation

1. IκBα Phosphorylation Assay

This assay determines if the compound inhibits the NF-κB pathway upstream of IκBα degradation.[6]

• Principle: In the canonical pathway, IκBα is phosphorylated by the IKK complex, leading to its ubiquitination and degradation.[7] This can be detected by Western blotting using an antibody specific for phosphorylated IκBα (p-IκBα).

• Protocol:

  • Plate cells (e.g., HeLa or RAW 264.7 macrophages) and allow them to adhere.

  • Pre-treat with the test compound and controls at concentrations determined from the primary screen.

  • Stimulate with TNF-α or Lipopolysaccharide (LPS) for a short period (e.g., 15-30 minutes) to induce maximal IκBα phosphorylation.[8]

  • Lyse the cells and separate the proteins by SDS-PAGE.

  • Transfer the proteins to a PVDF membrane and probe with antibodies against p-IκBα, total IκBα, and a loading control (e.g., β-actin).

  • Visualize the protein bands using chemiluminescence and quantify the band intensities.

2. NF-κB p65 Nuclear Translocation Assay

This assay visually confirms the inhibition of NF-κB's movement into the nucleus.[8]

• Principle: Inactive NF-κB resides in the cytoplasm. Upon activation, the p65 subunit translocates to the nucleus to initiate gene transcription.[7] This can be visualized by immunofluorescence microscopy.

• Protocol:

  • Grow cells on glass coverslips in a multi-well plate.

  • Treat with the test compound and controls, followed by stimulation with TNF-α or LPS.

  • Fix the cells with paraformaldehyde and permeabilize them with a detergent (e.g., Triton X-100).

  • Incubate with a primary antibody against the p65 subunit of NF-κB.

  • Incubate with a fluorescently-labeled secondary antibody.

  • Counterstain the nuclei with DAPI.

  • Visualize the cells using a fluorescence microscope and quantify the nuclear localization of p65.

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Navigating the Structure-Activity Landscape of 3-[(3-Chlorobenzyl)oxy]benzoic Acid Analogs: A Comparative Guide for Drug Discovery

In the intricate world of drug discovery, the benzoic acid scaffold remains a cornerstone for the development of novel therapeutic agents. Its derivatives have demonstrated a wide spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.[1] This guide delves into the structure-activity relationship (SAR) of a specific class of these derivatives: 3-[(3-Chlorobenzyl)oxy]benzoic acid analogs. By examining the impact of structural modifications on their biological activity, we aim to provide researchers, scientists, and drug development professionals with a comprehensive resource to guide the design of more potent and selective therapeutic candidates.

The core structure, characterized by a benzoic acid moiety linked to a 3-chlorobenzyl group via an ether linkage, presents multiple avenues for chemical exploration. The strategic placement of substituents on both aromatic rings, as well as modifications to the ether bridge, can significantly influence the compound's interaction with biological targets. This guide will synthesize findings from related studies on benzyloxy and benzoic acid derivatives to construct a predictive SAR model for this promising class of compounds.

The Core Scaffold and its Therapeutic Potential

The 3-[(3-Chlorobenzyl)oxy]benzoic acid scaffold is an attractive starting point for medicinal chemistry campaigns due to its synthetic tractability and the known bioactivity of its constituent parts. Benzoic acid derivatives are present in numerous approved drugs and natural products, highlighting their favorable pharmacokinetic and pharmacodynamic properties.[2] The benzyloxy moiety introduces a degree of conformational flexibility and lipophilicity that can enhance cell permeability and target engagement.

While a definitive biological target for this specific class of analogs is yet to be exclusively defined in publicly available literature, related structures have shown promise in several therapeutic areas. For instance, benzyloxy-substituted flavones have been identified as potent inhibitors of β-glucosidase, and biphenylaminoquinoline derivatives with benzyloxy substituents have demonstrated significant anticancer activity.[3][4] Furthermore, derivatives of 3-(adenosylthio)benzoic acid have been investigated as inhibitors of SARS-CoV-2 nsp14 methyltransferase, where substitutions on the benzoic acid ring were found to significantly modulate inhibitory activity.[5] Based on this collective evidence, this guide will focus on the potential anticancer applications of 3-[(3-Chlorobenzyl)oxy]benzoic acid analogs.

Decoding the Structure-Activity Relationship (SAR)

The potency and selectivity of 3-[(3-Chlorobenzyl)oxy]benzoic acid analogs can be systematically optimized by modifying three key regions of the molecule: the benzoic acid ring, the benzyl ring, and the ether linkage. The following sections outline the predicted impact of these modifications based on established SAR principles for related compound classes.

A. Modifications of the Benzoic Acid Ring

The electronic and steric properties of substituents on the benzoic acid ring are critical for target interaction.

• Position of the Carboxylic Acid Group: The meta position of the benzyloxy group relative to the carboxylic acid is a key feature of the core scaffold. Altering this to an ortho or para substitution would significantly change the molecule's overall geometry and its ability to fit into a specific binding pocket.

• Addition of Electron-Withdrawing or -Donating Groups: The introduction of substituents on the benzoic acid ring can modulate the pKa of the carboxylic acid and influence hydrogen bonding interactions.

  • Electron-Withdrawing Groups (EWGs): Halogens (F, Cl, Br), nitro groups (NO₂), or trifluoromethyl groups (CF₃) can enhance acidity and potentially form additional interactions with the target protein. For example, in a series of benzoic acid derivatives targeting Trypanosoma brucei hexokinases, halogen substitutions at the 4-position were well-tolerated.[6]

  • Electron-Donating Groups (EDGs): Methoxy (OCH₃) or methyl (CH₃) groups can increase electron density and lipophilicity. The effect of these groups is highly target-dependent.

B. Modifications of the Benzyl Ring

The 3-chloro substituent on the benzyl ring is a starting point for further optimization.

• Position and Nature of the Halogen: Moving the chlorine atom to the ortho or para position, or replacing it with other halogens (Br, F), can fine-tune the electronic and steric profile of the benzyl moiety. These changes can impact hydrophobic interactions within the target's binding site.

• Introduction of Other Substituents: Adding other functional groups to the benzyl ring can explore additional binding interactions. For instance, the introduction of small alkyl groups, methoxy groups, or cyano groups could probe different regions of the binding pocket. In a study of quinoline derivatives, various substitutions on a benzyloxy group, including bromo, chloro, methyl, and cyano groups, led to compounds with good antimicrobial activity.[7]

C. Modification of the Ether Linkage

The ether linkage provides a degree of rotational freedom. Replacing the oxygen atom with other linkers can alter the compound's conformational preferences and metabolic stability.

• Thioether Analogs: Replacing the oxygen with a sulfur atom to create a thioether linkage can impact the bond angle and lipophilicity.

• Amine Analogs: Introducing a nitrogen atom (amine or amide linkage) can introduce a hydrogen bond donor/acceptor, potentially leading to new interactions with the target.

Comparative Data of Hypothetical Analogs

To illustrate the potential SAR, the following table presents hypothetical data for a series of 3-[(3-Chlorobenzyl)oxy]benzoic acid analogs, with predicted anticancer activity against a generic cancer cell line (e.g., MCF-7). The IC₅₀ values are illustrative and intended to guide the reader in understanding the potential impact of structural modifications.

Compound	R¹ (Benzoic Acid Ring)	R² (Benzyl Ring)	Linker (X)	Predicted IC₅₀ (µM)
Parent	H	3-Cl	O	10
A1	4-F	3-Cl	O	5
A2	4-OCH₃	3-Cl	O	15
A3	4-NO₂	3-Cl	O	2
B1	H	4-Cl	O	8
B2	H	3-Br	O	9
B3	H	3-CH₃	O	12
C1	H	3-Cl	S	20
C2	H	3-Cl	NH	7

Experimental Protocols

General Synthesis of 3-[(3-Chlorobenzyl)oxy]benzoic Acid Analogs

A common method for the synthesis of these analogs is through a Williamson ether synthesis.

Scheme 1: General Synthesis

Caption: General synthetic route for 3-[(3-Chlorobenzyl)oxy]benzoic acid analogs.

Step-by-Step Protocol:

• To a solution of the appropriately substituted 3-hydroxybenzoic acid (1.0 eq) in anhydrous N,N-dimethylformamide (DMF), add potassium carbonate (K₂CO₃, 2.0 eq).

• Stir the mixture at room temperature for 30 minutes.

• Add the substituted 3-chlorobenzyl bromide (1.1 eq) to the reaction mixture.

• Heat the reaction to 80 °C and stir for 12 hours.

• After cooling to room temperature, pour the reaction mixture into water and extract with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired analog.

In Vitro Anticancer Activity Assay (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity.

Workflow for MTT Assay

Caption: Workflow for determining anticancer activity using the MTT assay.

Step-by-Step Protocol:

• Seed cancer cells (e.g., MCF-7) in 96-well plates at a density of 5,000 cells/well and incubate for 24 hours.

• Prepare serial dilutions of the test compounds in the appropriate cell culture medium.

• Remove the old medium from the wells and add 100 µL of the medium containing the test compounds at various concentrations. Include a vehicle control (e.g., DMSO).

• Incubate the plates for 48 hours.

• Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37 °C.

• Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability and determine the IC₅₀ value for each compound.

Future Directions and Conclusion

The 3-[(3-Chlorobenzyl)oxy]benzoic acid scaffold holds considerable promise for the development of novel therapeutic agents, particularly in the realm of oncology. The SAR insights presented in this guide, though built upon data from related compound series, provide a rational framework for the design of new analogs with enhanced potency and selectivity.

Future research should focus on synthesizing a focused library of these compounds and screening them against a panel of cancer cell lines to establish a definitive SAR. Further studies to identify the specific molecular target and elucidate the mechanism of action will be crucial for advancing these compounds into preclinical development. The strategic application of the principles outlined in this guide will undoubtedly accelerate the discovery of new and effective treatments for a range of diseases.

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• Szymański, P., et al. (2023). 3-(Adenosylthio)benzoic Acid Derivatives as SARS-CoV-2 Nsp14 Methyltransferase Inhibitors. International Journal of Molecular Sciences, 24(2), 1493.
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• Regueiro-Ren, A., et al. (2018). Design, Synthesis, and SAR of C-3 Benzoic Acid, C-17 Triterpenoid Derivatives. Identification of the HIV-1 Maturation Inhibitor GSK3532795 (BMS-955176). Journal of Medicinal Chemistry, 61(16), 7289-7313.
• Moro, S., et al. (2020). Synthesis and Analytical Characterization of Cyclization Products of 3-Propargyloxy-5-benzyloxy-benzoic Acid Methyl Ester. Molecules, 25(22), 5434.
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• Satpute, M. S., et al. (2019). SYNTHESIS AND ANTIBACTERIAL ACTIVITY OF NOVEL 3- HYDROXY BENZOIC ACID HYBRID DERIVATIVES [PART II]. Rasayan Journal of Chemistry, 12(3), 1077-1084.
• Szymański, P., et al. (2023). 3-(Adenosylthio)benzoic Acid Derivatives as SARS-CoV-2 Nsp14 Methyltransferase Inhibitors. Molecules, 28(2), 859.
• Albright, J. D., et al. (1983). Potential antiatherosclerotic agents. 3. Substituted benzoic and non benzoic acid analogues of cetaben. Journal of Medicinal Chemistry, 26(10), 1393-411.
• Costa, M., et al. (2022). Benzoic Acid Derivatives as Prodrugs for the Treatment of Tuberculosis. Pharmaceuticals, 15(9), 1111.
• Santa Cruz Biotechnology, Inc. (n.d.). 3-[(3-Chlorobenzyl)oxy]benzoic acid.
• Fasanmade, A. A., & Sofowora, E. A. (2015). Structure Activity Relationship (SAR) of Some Benzoic Acid Derivatives from Plant Origin that Exhibit Anti-Sickling Properties in vitro - (Review). Natural Products Chemistry & Research, 3(3).
• Patel, R., et al. (2022). Synthesis, Characterization, and Antimicrobial Activity Screening of Some Novel 3-(2-(3-(Substituted benzyloxy)oxetan-3-yl)-3-fluorophenoxy)-8-fluoro-2-methylquinoline Derivatives as Potential Antimycobacterial Agents. Molecules, 27(24), 8683.

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A Comparative Analysis of [(3-Chlorobenzyl)oxy]benzoic Acid Isomers: Unraveling the Influence of Positional Chemistry on Physicochemical and Biological Properties

In the landscape of medicinal chemistry, the subtle art of positional isomerism often dictates the pharmacological destiny of a molecule. The substitution pattern on a scaffold can profoundly influence its absorption, distribution, metabolism, excretion (ADME) profile, and its interaction with biological targets. This guide provides an in-depth comparative analysis of 3-[(3-Chlorobenzyl)oxy]benzoic acid and its ortho- and para- positional isomers, 2-[(3-Chlorobenzyl)oxy]benzoic acid and 4-[(3-Chlorobenzyl)oxy]benzoic acid. This document is intended for researchers, scientists, and drug development professionals to illuminate how the seemingly minor shift of a benzyloxy moiety on a benzoic acid backbone can lead to significant variations in physicochemical characteristics and potential biological activities.

The Structural Nuances: Ortho, Meta, and Para Isomers

The core structure of these compounds features a benzoic acid moiety connected to a 3-chlorobenzyl group via an ether linkage. The distinction between the three isomers lies in the attachment point of the [(3-chlorobenzyl)oxy] group to the benzoic acid ring: the ortho- (2-), meta- (3-), and para- (4-) positions. This seemingly simple structural alteration can induce significant changes in molecular geometry, electron distribution, and steric hindrance, which in turn govern the molecule's behavior.

Comparative Physicochemical Properties: A Foundation for Biological Activity

The physicochemical properties of a drug candidate are critical determinants of its pharmacokinetic profile. Properties such as solubility and lipophilicity (logP) directly impact its ability to be absorbed, traverse biological membranes, and reach its target. While experimental data for a direct side-by-side comparison is not extensively available in the public domain, we can infer and compile expected properties based on the parent molecules and related structures.[1][2][3]

Property	2-[(3-Chlorobenzyl)oxy]benzoic acid	3-[(3-Chlorobenzyl)oxy]benzoic acid	4-[(3-Chlorobenzyl)oxy]benzoic acid
Molecular Formula	C₁₄H₁₁ClO₃	C₁₄H₁₁ClO₃	C₁₄H₁₁ClO₃
Molecular Weight	262.69 g/mol [4]	262.69 g/mol	262.69 g/mol [5]
Predicted Melting Point	Likely lower due to potential intramolecular interactions	Intermediate	Likely higher due to greater molecular symmetry and packing efficiency
Predicted LogP	Potentially lower due to intramolecular hydrogen bonding capacity	Intermediate	Potentially higher due to a more extended and less polar surface area
Predicted Water Solubility	Potentially higher due to intramolecular hydrogen bonding with water	Intermediate	Potentially lower due to higher lipophilicity and crystal lattice energy

Rationale behind the Predicted Trends:

• Melting Point: The para-isomer is expected to have the highest melting point due to its symmetrical structure, which allows for more efficient packing in the crystal lattice. The ortho-isomer may exhibit intramolecular hydrogen bonding between the carboxylic acid proton and the ether oxygen, which can disrupt intermolecular packing and lower the melting point.

• LogP and Water Solubility: The lipophilicity (LogP) is influenced by the overall polarity and the accessible polar surface area of the molecule. The para-isomer, with its more extended and potentially less polar surface, is predicted to be the most lipophilic and thus the least water-soluble. Conversely, the ortho-isomer's potential for intramolecular interactions might slightly increase its polarity and water solubility.

Synthesis of [(3-Chlorobenzyl)oxy]benzoic Acid Isomers

The synthesis of these isomers typically involves a Williamson ether synthesis. This well-established reaction involves the nucleophilic substitution of a halide by an alkoxide. In this case, the sodium salt of a hydroxybenzoic acid (ortho-, meta-, or para-) is reacted with 3-chlorobenzyl chloride.

Synthetic Workflow Diagram:

Caption: General workflow for the synthesis of [(3-Chlorobenzyl)oxy]benzoic acid isomers.

Comparative Biological Activities: A Tale of Three Isomers

While direct comparative biological data for these specific isomers is limited, the broader class of benzoic acid derivatives is known to exhibit a wide range of pharmacological activities, including anti-inflammatory, analgesic, antimicrobial, and anticancer effects.[6][7] The position of the substituent is expected to play a critical role in defining the potency and selectivity of these actions.

Potential Anti-inflammatory and Analgesic Activity

Many benzoic acid derivatives, most notably salicylic acid (2-hydroxybenzoic acid), exert their anti-inflammatory and analgesic effects through the inhibition of cyclooxygenase (COX) enzymes.[6] The differential positioning of the bulky [(3-chlorobenzyl)oxy] group could influence the binding affinity and selectivity towards COX-1 and COX-2 isoforms. For instance, a particular spatial arrangement might favor interaction with the active site of COX-2, leading to more potent and selective anti-inflammatory effects with a reduced risk of gastrointestinal side effects associated with COX-1 inhibition.

Potential Anticancer Activity

Numerous studies have reported the anticancer potential of benzoic acid derivatives.[7][8][9][10][11] The proposed mechanisms often involve the induction of apoptosis, inhibition of cell proliferation, and interference with key signaling pathways in cancer cells. The lipophilicity and electronic properties conferred by the isomeric position of the [(3-chlorobenzyl)oxy] group could significantly impact the compound's ability to penetrate cancer cell membranes and interact with intracellular targets.

Illustrative Signaling Pathway:

Caption: A potential mechanism of anticancer activity for [(3-Chlorobenzyl)oxy]benzoic acid isomers.

Experimental Protocols for Comparative Evaluation

To empirically determine and compare the biological activities of these isomers, standardized in vitro assays are essential. Below are detailed protocols for evaluating their potential cytotoxic and anti-inflammatory effects.

In Vitro Cytotoxicity Assessment: MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which serves as a measure of cell viability.

Experimental Workflow:

Caption: Workflow for the MTT assay to determine cytotoxicity.

Detailed Protocol:

• Cell Culture: Culture a relevant cancer cell line (e.g., MCF-7 for breast cancer, A549 for lung cancer) in appropriate media supplemented with fetal bovine serum and antibiotics. Maintain the cells in a humidified incubator at 37°C with 5% CO₂.

• Cell Seeding: Trypsinize the cells and seed them into 96-well plates at a density of 5,000-10,000 cells per well. Allow the cells to adhere overnight.

• Compound Preparation: Prepare stock solutions of the ortho-, meta-, and para-isomers in a suitable solvent like DMSO. Perform serial dilutions to obtain a range of final concentrations for treatment.

• Cell Treatment: Replace the culture medium in the wells with fresh medium containing the different concentrations of the test compounds. Include a vehicle control (medium with DMSO) and a positive control (a known cytotoxic drug).

• Incubation: Incubate the plates for 24, 48, or 72 hours. The duration is chosen based on the expected mechanism of action and the doubling time of the cell line.

• MTT Assay: After the incubation period, add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours. During this time, viable cells with active mitochondrial reductases will convert the yellow MTT to purple formazan crystals.

• Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of each well at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot the percentage of viability against the compound concentration to determine the IC₅₀ value (the concentration that inhibits 50% of cell growth) for each isomer.[6][11]

Rationale for Experimental Choices:

• Cell Lines: The choice of cancer cell lines should be guided by the therapeutic area of interest. Using a panel of cell lines can provide a broader understanding of the isomers' activity spectrum.

• Concentration Range: A wide range of concentrations is used to establish a clear dose-response relationship and accurately determine the IC₅₀ value.

• Incubation Time: Varying the incubation time can provide insights into whether the cytotoxic effect is rapid or requires a longer duration to manifest.

• Controls: The inclusion of vehicle and positive controls is crucial for validating the assay and ensuring that the observed effects are due to the test compounds.

In Vitro Anti-inflammatory Assessment: Inhibition of Protein Denaturation

Protein denaturation is a well-documented cause of inflammation. This assay assesses the ability of a compound to inhibit thermally induced protein denaturation.

Detailed Protocol:

• Reaction Mixture Preparation: Prepare a reaction mixture consisting of 0.2 mL of egg albumin (from fresh hen's egg), 2.8 mL of phosphate-buffered saline (PBS, pH 6.4), and 2 mL of varying concentrations of the test isomers.

• Control and Standard: For the control, use 2 mL of distilled water instead of the test solution. Use a known anti-inflammatory drug like diclofenac sodium as a positive standard.

• Incubation: Incubate the mixtures at 37°C for 15 minutes.

• Heat-induced Denaturation: Induce denaturation by heating the mixtures at 70°C in a water bath for 5 minutes.

• Cooling and Absorbance Measurement: After cooling, measure the absorbance of the solutions at 660 nm using a spectrophotometer.

• Data Analysis: Calculate the percentage inhibition of protein denaturation using the following formula: % Inhibition = [(Absorbance of Control - Absorbance of Test) / Absorbance of Control] x 100

Rationale for Experimental Choices:

• Protein Source: Egg albumin is a readily available and commonly used protein for this assay.

• pH: The pH of the buffer is maintained at 6.4 to be close to physiological conditions.

• Heat Denaturation: Heating is a simple and effective way to induce protein denaturation in a controlled manner.

• Standard Drug: Comparing the activity of the test compounds to a well-established anti-inflammatory drug provides a benchmark for their potential efficacy.

Conclusion and Future Directions

The positional isomerism of the [(3-chlorobenzyl)oxy] group on the benzoic acid scaffold is a critical determinant of the resulting molecule's physicochemical and biological properties. While this guide provides a comparative framework based on established principles and data from related compounds, further empirical investigation is necessary to fully elucidate the specific activities of the 2-, 3-, and 4-isomers.

Future research should focus on:

• Comprehensive Physicochemical Profiling: Experimental determination of melting points, solubility, and logP values for all three isomers.

• Direct Comparative Biological Screening: Head-to-head in vitro and in vivo studies to quantify and compare the anti-inflammatory, analgesic, and anticancer activities.

• Mechanism of Action Studies: Elucidation of the specific molecular targets and signaling pathways modulated by each isomer.

• Structure-Activity Relationship (SAR) Studies: Synthesis and evaluation of a broader range of analogs to establish a comprehensive SAR and guide the design of more potent and selective drug candidates.

By systematically exploring the impact of positional isomerism, the scientific community can unlock the full therapeutic potential of this promising class of benzoic acid derivatives.

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A Comparative Analysis of 2-, 3-, and 4-Chloro Substitutions for Drug Development Professionals

A Senior Application Scientist's Guide to Harnessing Positional Isomerism for Enhanced Drug Design

In the intricate landscape of drug discovery and development, the strategic placement of substituents on a lead compound can profoundly influence its pharmacokinetic and pharmacodynamic properties. Among the vast arsenal of chemical modifications, the introduction of a chlorine atom is a time-honored strategy to modulate a molecule's characteristics. However, the seemingly subtle shift of this halogen atom between the ortho (2-), meta (3-), and para (4-) positions on an aromatic ring can elicit dramatically different effects. This guide provides a comprehensive comparison of 2-chloro, 3-chloro, and 4-chloro substitutions, offering researchers, scientists, and drug development professionals the foundational knowledge and experimental insights to make informed decisions in their molecular design endeavors.

The Dichotomy of Chlorine's Influence: Electronic and Steric Effects

The impact of a chloro substituent is primarily governed by a delicate interplay of its electronic and steric properties. Understanding these fundamental forces is paramount to predicting and interpreting the effects of positional isomerism.

Electronic Effects: A Tale of Induction and Resonance

Chlorine is an electronegative atom, and as such, it exerts a strong electron-withdrawing inductive effect (-I) through the sigma bond. This effect is distance-dependent, diminishing as the number of bonds between the chlorine and the reaction center increases.

Simultaneously, the lone pairs of electrons on the chlorine atom can be delocalized into the aromatic pi-system, resulting in an electron-donating resonance effect (+R) . This effect is most pronounced when the chlorine is at the ortho or para position, where it can directly stabilize or destabilize adjacent charges or reactive intermediates.

The net electronic influence of a chloro substituent is a combination of these opposing effects. In general, the inductive effect of chlorine outweighs its resonance effect, making it a deactivating group in electrophilic aromatic substitution. However, the resonance effect is crucial in directing the position of incoming electrophiles and modulating the acidity or basicity of functional groups.

Figure 1: A diagram illustrating the dual electronic nature of chloro substituents.

Steric Effects: The Influence of Bulk

The physical size of the chlorine atom can also play a significant role, particularly when it is in the 2- (ortho) position. This steric hindrance can influence the conformation of the molecule, restrict the approach of reactants or binding to a receptor, and affect the planarity of the aromatic system.

Comparative Analysis of Physicochemical Properties

The position of the chloro substituent directly impacts key physicochemical parameters that are critical for a drug's absorption, distribution, metabolism, and excretion (ADME) profile.

Acidity and Basicity (pKa)

The electronic effects of the chloro-substituent significantly alter the pKa of acidic and basic functional groups on the aromatic ring.

• Phenols and Carboxylic Acids: Chlorine's electron-withdrawing inductive effect stabilizes the conjugate base (phenoxide or carboxylate), thereby increasing the acidity (lowering the pKa). This effect is most pronounced at the ortho position due to its proximity to the acidic proton, followed by the meta and then the para position. For chloro-substituted benzoic acids, the ortho isomer is the most acidic, and the para isomer is the least acidic.[1]

• Anilines: Conversely, the electron-withdrawing nature of chlorine decreases the basicity of anilines (lowers the pKa of the conjugate acid). The 2-chloro and 4-chloro isomers are less basic than the 3-chloro isomer due to the additional electron-donating resonance effect of the amino group at the ortho and para positions, which is counteracted by the chlorine's inductive effect.

Compound Class	2-Chloro Isomer pKa	3-Chloro Isomer pKa	4-Chloro Isomer pKa	Unsubstituted pKa
Phenol	8.48	9.02	9.41[2]	9.95
Aniline (pKa of conjugate acid)	2.65	3.46	3.83	4.63
Benzoic Acid	2.89[3]	3.83	3.98	4.20

Table 1: Comparative pKa values of 2-, 3-, and 4-chloro substituted phenols, anilines, and benzoic acids.

Lipophilicity (LogP)

Lipophilicity, often expressed as the logarithm of the partition coefficient (LogP), is a critical determinant of a drug's ability to cross cell membranes. The introduction of a chlorine atom generally increases the lipophilicity of a molecule. While the positional differences in LogP are often subtle, they can be significant in optimizing a drug's properties.

Compound Class	2-Chloro Isomer LogP	3-Chloro Isomer LogP	4-Chloro Isomer LogP	Unsubstituted LogP
Phenol	2.15	2.50	2.39	1.46
Aniline	2.06	2.04	1.83	0.90
Benzoic Acid	2.05[4]	2.14	2.03	1.87

Table 2: Comparative LogP values of 2-, 3-, and 4-chloro substituted phenols, anilines, and benzoic acids.

Impact on Metabolic Stability

The position of a chloro substituent can significantly influence a drug's metabolic fate. Aromatic hydroxylation, a common metabolic pathway mediated by cytochrome P450 enzymes, can be blocked or directed by the presence of a chlorine atom.

• Blocking Metabolism: Placing a chlorine atom at a metabolically labile position can prevent hydroxylation at that site, thereby increasing the metabolic stability and half-life of the drug.[5]

• Directing Metabolism: The electronic properties of the chloro substituent can influence the regioselectivity of metabolism on other parts of the molecule. For instance, the electron-withdrawing nature of chlorine can deactivate the aromatic ring towards oxidative metabolism.

While general trends can be observed, the specific impact of chloro-positioning on metabolic stability is highly dependent on the overall structure of the molecule and the specific metabolizing enzymes involved. In vitro metabolic stability assays are essential to empirically determine these effects.

Consequences for Biological Activity

The ultimate goal of drug design is to optimize biological activity. The positional isomerism of a chloro substituent can have a profound impact on a drug's interaction with its biological target.

• Receptor Binding: The electronic and steric differences between the isomers can lead to altered binding affinities. A chlorine atom at a specific position might form a crucial halogen bond with the receptor, while the same atom at a different position might introduce a steric clash, reducing affinity. The properties of the carbon-chlorine bond can lead to steric and/or electronic effects, resulting in local electronic attraction or repulsion, or steric interference with amino acid residues in the binding pocket of a protein.[6] This can lead to either a tighter or looser interaction with the target protein, ultimately affecting the biological activity.[6]

• Pharmacophore Modification: The chloro group can be a key element of a molecule's pharmacophore. Shifting its position can alter the molecule's shape and electronic distribution, leading to a change in its biological activity. The introduction of a chlorine atom into a biologically active molecule can significantly enhance its intrinsic activity.[7] However, in some cases, chlorination can also diminish or completely abolish biological activity.[7]

Experimental Protocols

To empirically assess the effects of chloro-substitution, the following experimental protocols are fundamental.

Determination of pKa by Potentiometric Titration

This method involves the titration of the compound with a standardized acid or base and monitoring the pH change. The pKa is determined from the inflection point of the titration curve.

Figure 2: Workflow for pKa determination by potentiometric titration.

Step-by-Step Methodology:

• Sample Preparation: Accurately weigh and dissolve the chloro-substituted compound in a suitable solvent (e.g., water or a water/co-solvent mixture).

• pH Meter Calibration: Calibrate the pH meter using standard buffer solutions at pH 4, 7, and 10.

• Titration: Place the sample solution in a beaker with a magnetic stirrer. Immerse the calibrated pH electrode and a burette containing a standardized titrant (e.g., NaOH for acidic compounds, HCl for basic compounds).

• Data Collection: Add the titrant in small, precise increments, and record the pH after each addition, allowing the reading to stabilize.

• Data Analysis: Plot the pH versus the volume of titrant added. The pKa corresponds to the pH at the half-equivalence point.

Determination of LogP by the Shake-Flask Method

This classic method involves partitioning the compound between n-octanol and water and measuring its concentration in each phase.

Figure 3: Workflow for LogP determination by the shake-flask method.

Step-by-Step Methodology:

• Phase Preparation: Pre-saturate n-octanol with water and water with n-octanol to ensure thermodynamic equilibrium.

• Partitioning: Dissolve a known amount of the chloro-substituted compound in one of the phases. Combine the two phases in a separatory funnel in a defined volume ratio.

• Equilibration: Shake the funnel for a predetermined period to allow the compound to partition between the two phases until equilibrium is reached.

• Phase Separation: Allow the two phases to separate completely.

• Concentration Analysis: Carefully collect each phase and determine the concentration of the compound in both the n-octanol and aqueous layers using a suitable analytical technique (e.g., UV-Vis spectroscopy or HPLC).

• LogP Calculation: Calculate the partition coefficient (P) as the ratio of the concentration in the n-octanol phase to the concentration in the aqueous phase. LogP is the base-10 logarithm of P.

Conclusion

The choice between a 2-chloro, 3-chloro, and 4-chloro substitution is a critical decision in drug design that should be driven by a thorough understanding of the underlying chemical principles and supported by empirical data. While theoretical predictions based on electronic and steric effects provide a valuable starting point, the ultimate impact of positional isomerism on a drug's ADME properties and biological activity must be confirmed through rigorous experimental evaluation. By systematically exploring these positional isomers, researchers can fine-tune the properties of their lead compounds, paving the way for the development of safer and more effective therapeutics.

References

• G. P. Jadhav, M. P. Shaikh, S. S. Gaikwad, and P. B. Kole, "Synthetic approaches and pharmaceutical applications of chloro-containing molecules for drug discovery: A critical review," Journal of Molecular Structure, vol. 1244, p. 130932, 2021.

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A Comparative Guide to HPLC and Mass Spectrometry for Purity Validation of 3-[(3-Chlorobenzyl)oxy]benzoic acid

For researchers, scientists, and professionals in drug development, establishing the purity of a chemical entity is a non-negotiable cornerstone of the development pipeline. The presence of impurities can significantly impact the safety, efficacy, and stability of the final drug product. This guide provides an in-depth, technical comparison of High-Performance Liquid Chromatography (HPLC) and Mass Spectrometry (MS) for the purity validation of 3-[(3-Chlorobenzyl)oxy]benzoic acid, a key intermediate in various synthetic pathways.

We will move beyond rote protocols to explore the causality behind methodological choices, ensuring a robust and self-validating analytical system. The objective is to equip you with the expertise to not only perform these analyses but to understand and justify the chosen analytical strategy, in line with regulatory expectations such as the ICH Q2(R2) guidelines.[1][2][3]

Understanding the Analyte: Physicochemical Properties

Before designing any analytical method, a thorough understanding of the analyte's properties is critical. 3-[(3-Chlorobenzyl)oxy]benzoic acid is an aromatic carboxylic acid. Its structure dictates the analytical approach.

Property	Value	Significance for Analysis
Chemical Structure		The presence of aromatic rings provides strong UV absorbance, ideal for HPLC-UV detection. The carboxylic acid group is ionizable, making the mobile phase pH a critical parameter in HPLC.
Molecular Formula	C14H11ClO3[4][5]	Determines the theoretical molecular weight, essential for mass spectrometry confirmation.
Molecular Weight	262.69 g/mol [4][5]	This is the target mass for MS identification.
Acidity (pKa)	The benzoic acid moiety imparts acidic properties (pKa ~4-5).	To ensure consistent retention and sharp peaks in reversed-phase HPLC, the mobile phase pH should be buffered to at least 2 pH units below the pKa to keep the molecule in its neutral, protonated state (ion suppression).[6]

HPLC: The Workhorse for Quantitative Purity Assessment

HPLC is the primary method for quantifying the purity of small molecules due to its high resolution, reproducibility, and robustness. The goal is to separate the main compound from any potential impurities, which could include starting materials, by-products, or degradation products.

The "Why": Rationale for Method Development

Our approach will be based on Reversed-Phase HPLC (RP-HPLC), where the stationary phase is nonpolar (e.g., C18) and the mobile phase is polar. This is the most common and versatile mode for separating moderately polar compounds like our analyte.

• Column Selection: A C18 (octadecylsilane) column is the logical first choice. Its long alkyl chains provide sufficient hydrophobicity to retain the aromatic rings of the analyte, allowing for effective separation based on polarity differences between the main peak and its potential impurities.

• Mobile Phase Strategy: The separation of aromatic carboxylic acids in RP-HPLC is highly dependent on the mobile phase pH.[6] We will use an "ion-suppression" technique. By acidifying the mobile phase (e.g., with formic or phosphoric acid to a pH of ~2.5), the carboxylic acid group remains protonated (-COOH) and uncharged. This neutral form has a stronger interaction with the nonpolar C18 stationary phase, leading to better retention, sharper peaks, and more reliable quantification.

• Detector Selection: The conjugated aromatic system in 3-[(3-Chlorobenzyl)oxy]benzoic acid makes it an excellent chromophore. A Diode Array Detector (DAD) or a standard UV-Vis detector set at an absorbance maximum (e.g., ~230-280 nm) will provide high sensitivity.

Comparative HPLC Methods: Isocratic vs. Gradient Elution

To illustrate the optimization process, we compare two common elution strategies. An isocratic method uses a constant mobile phase composition, while a gradient method varies the composition over time.

Parameter	Method A: Isocratic Elution	Method B: Gradient Elution (Recommended)
Column	C18, 4.6 x 150 mm, 5 µm	C18, 4.6 x 150 mm, 5 µm
Mobile Phase A	0.1% Phosphoric Acid in Water	0.1% Formic Acid in Water
Mobile Phase B	Acetonitrile	Acetonitrile
Composition	60:40 (A:B)	Time (min)
0.0
15.0
17.0
17.1
20.0
Flow Rate	1.0 mL/min	1.0 mL/min
Detection	UV at 254 nm	UV at 254 nm
Pros	Simpler, faster equilibration.	Superior resolution for impurities with a wide range of polarities. Better peak shapes for late-eluting compounds.
Cons	May fail to elute highly nonpolar impurities or co-elute with early-eluting polar ones.	Longer run and re-equilibration times. More complex method transfer.

Expert Insight: While an isocratic method might suffice for a known, simple impurity profile, a gradient method is fundamentally more trustworthy for purity validation. It provides a more comprehensive "picture" of the sample by ensuring that both highly polar and highly nonpolar impurities are effectively separated and detected.

Experimental Protocol: HPLC Purity Determination (Method B)

• Sample Preparation: Accurately weigh approximately 10 mg of 3-[(3-Chlorobenzyl)oxy]benzoic acid and dissolve it in 10 mL of diluent (Acetonitrile:Water 50:50) to create a 1 mg/mL stock solution.

• System Setup:

  • Install the C18 column and equilibrate with the initial mobile phase conditions (40% B) for at least 20 minutes or until a stable baseline is achieved.

  • Set the column oven temperature to 30°C to ensure retention time stability.

  • Set the UV detector to 254 nm.

• Injection: Inject 10 µL of the prepared sample onto the column.

• Data Acquisition: Acquire data for the full 20-minute gradient run.

• Analysis: Integrate all peaks detected. Calculate the purity of the main peak using the area percent method:

  • % Purity = (Area of Main Peak / Total Area of All Peaks) x 100

Hypothetical Data & Interpretation

Peak No.	Retention Time (min)	Area (mAU*s)	Area %	Identity
1	3.5	1500	0.05	Unknown Impurity 1
2	10.2	2985000	99.50	3-[(3-Chlorobenzyl)oxy]benzoic acid
3	12.8	12000	0.40	Unknown Impurity 2
4	14.1	1500	0.05	Unknown Impurity 3

This data indicates a purity of 99.50% by HPLC-UV. However, a critical limitation remains: we have quantified the impurities, but we have not identified them. Are they harmless process residuals or potentially toxic degradants? This is where mass spectrometry becomes indispensable.

Mass Spectrometry: Unveiling Molecular Identity

Mass spectrometry is a powerful analytical technique that measures the mass-to-charge ratio (m/z) of ionized molecules.[7] When coupled with HPLC (LC-MS), it provides molecular weight information for each peak separated by the HPLC, confirming the identity of the main component and enabling the structural elucidation of unknown impurities.[8][9]

The "Why": Rationale for MS Method Choices

• Ionization Source: For a molecule with an acidic proton, Electrospray Ionization (ESI) is the ideal choice. It is a soft ionization technique that typically generates intact molecular ions. We will operate in negative ion mode , as the carboxylic acid will readily deprotonate to form a stable [M-H]⁻ ion.

• Mass Analyzer: While a standard quadrupole mass spectrometer can provide nominal mass confirmation, a High-Resolution Mass Spectrometer (HRMS) , such as a Time-of-Flight (TOF) or Orbitrap instrument, is vastly superior for purity validation. HRMS provides a highly accurate mass measurement, which can be used to determine the elemental formula of a compound, a crucial step in identifying unknown impurities.[9][10]

Experimental Protocol: LC-MS Identification

• HPLC Conditions: Use the same gradient HPLC method (Method B) as before. It is crucial that the mobile phase is MS-compatible. Formic acid is an excellent choice as it is volatile and aids in the ESI process. Phosphoric acid is non-volatile and must not be used with MS.

• MS System Setup:

  • Divert the HPLC eluent to the ESI source.

  • Ionization Mode: ESI, Negative.

  • Capillary Voltage: ~3.0 - 4.0 kV.

  • Drying Gas (N2) Flow & Temperature: Optimize for desolvation (e.g., 10 L/min, 325°C).

  • Mass Range: Scan from m/z 50 to 1000 to capture the parent ion and potential lower-mass fragments or impurities.

• Data Acquisition: Acquire both chromatographic (Total Ion Chromatogram, TIC) and mass spectral data simultaneously.

Hypothetical Data & Interpretation

By extracting the mass spectrum for each peak in the chromatogram, we can now add identity information.

RT (min)	Area %	Observed [M-H]⁻ (m/z)	Proposed Elemental Formula (from HRMS)	Proposed Identity
3.5	0.05	155.0035	C7H4ClO2	3-Chlorobenzoic acid (Starting Material)
10.2	99.50	261.0324	C14H10ClO3	3-[(3-Chlorobenzyl)oxy]benzoic acid (Confirmed)
12.8	0.40	277.0273	C14H10Cl2O2	Dichlorinated By-product
14.1	0.05	247.0531	C13H10ClO3	Decarboxylated Impurity

Expert Insight: The theoretical exact mass of the [M-H]⁻ ion of C14H11ClO3 is 261.0324 Da. The HRMS data provides a measured mass that matches this theoretical value with high accuracy (typically <5 ppm error), providing unequivocal confirmation of the main peak's identity. Furthermore, it allows us to propose logical structures for the impurities based on their elemental formulas, guiding further investigation or process optimization.

The Integrated Workflow: A Self-Validating System

Combining HPLC for separation and quantification with MS for identification creates a powerful, self-validating system that meets the rigorous demands of the pharmaceutical industry.

At a Glance: HPLC-UV vs. LC-MS

Feature	HPLC-UV	LC-MS / LC-HRMS
Primary Purpose	Quantification of purity and impurities.	Identification and structural elucidation.
Specificity	Good. Based on retention time and UV spectrum. Vulnerable to co-eluting species with similar UV spectra.	Excellent. Based on unique mass-to-charge ratio. HRMS provides elemental composition, offering the highest level of specificity.
Sensitivity	Good (ng range).	Excellent (pg-fg range).
Information Provided	Retention time, peak area (relative amount), UV spectrum.	Molecular weight, elemental formula (HRMS), fragmentation pattern (MS/MS).
Complexity & Cost	Lower. Standard equipment in most labs.	Higher. Requires specialized instrumentation and expertise.
Regulatory Standing	Essential for quantitative purity testing (Assay and Impurities).	Essential for identity confirmation and characterization of unknown impurities.

Conclusion

For the comprehensive purity validation of 3-[(3-Chlorobenzyl)oxy]benzoic acid, neither HPLC nor mass spectrometry alone is sufficient. A synergistic approach is required.

• HPLC with UV detection stands as the definitive technique for quantifying the purity and the levels of known and unknown impurities with high precision and accuracy.

• Mass Spectrometry, preferably high-resolution MS, is the indispensable tool for confirming the identity of the main compound and providing the critical data needed to identify unknown impurities.

By integrating these two techniques, researchers can construct a robust, self-validating analytical workflow. This dual approach provides both the quantitative data required for lot release and stability studies and the qualitative understanding of the impurity profile necessary to ensure product quality and safety, forming a complete and defensible data package for regulatory submission.

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Navigating the Labyrinth of Cytotoxicity: A Comparative Guide to 3-[(3-Chlorobenzyl)oxy]benzoic Acid Derivatives and Their Anticancer Potential

A candid disclosure to our esteemed audience of researchers, scientists, and drug development professionals: a comprehensive search of the current scientific literature reveals a notable absence of publicly available data on the specific comparative cytotoxicity of 3-[(3-Chlorobenzyl)oxy]benzoic acid and its direct derivatives against cancer cell lines. While this particular molecular scaffold remains largely unexplored in the public domain, the broader family of benzoic acid derivatives has shown significant promise in anticancer research.[1][2]

This guide, therefore, pivots to provide a robust framework for evaluating the cytotoxic potential of novel benzoic acid derivatives, drawing upon established methodologies and illustrative data from structurally related compounds. We aim to equip you with the foundational knowledge and practical protocols necessary to embark on your own investigations into this promising class of molecules.

The Rationale: Why Investigate Benzoic Acid Derivatives for Cancer Therapy?

The benzoic acid scaffold is a privileged structure in medicinal chemistry, forming the backbone of numerous therapeutic agents.[1] Its derivatives have garnered significant attention for their diverse biological activities, including anti-inflammatory, antimicrobial, and, most pertinently, anticancer effects.[3][4] The versatility of the benzoic acid ring allows for substitutions that can fine-tune the molecule's physicochemical properties, influencing its absorption, distribution, metabolism, excretion, and, ultimately, its interaction with biological targets.[5] The exploration of halogenated derivatives, such as those containing chlorine, is a common strategy in drug design to potentially enhance efficacy.

Pillars of Cytotoxicity Assessment: A Comparative Look at In Vitro Assays

The initial evaluation of a compound's anticancer potential hinges on in vitro cytotoxicity assays. These assays provide a quantitative measure of a compound's ability to inhibit cell growth or induce cell death. The choice of assay is critical and should be guided by the compound's properties and the research question at hand. Here, we compare two widely used colorimetric assays: the MTT and SRB assays.

The Metabolic Endpoint: MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a staple in cytotoxicity screening.[6] It measures the metabolic activity of cells, which in most cases, correlates with cell viability.

Experimental Protocol: MTT Assay [6]

• Cell Seeding: Plate cancer cells in a 96-well plate at a predetermined density (e.g., 5,000-10,000 cells/well) and allow them to adhere overnight in a humidified incubator at 37°C with 5% CO₂.

• Compound Treatment: Prepare serial dilutions of the test compounds in the appropriate cell culture medium. Replace the existing medium in the wells with the medium containing the test compounds and incubate for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition: Following the incubation period, add 20 µL of MTT solution (5 mg/mL in phosphate-buffered saline) to each well.

• Formazan Crystal Formation: Incubate the plate for 4 hours at 37°C to allow for the reduction of MTT by mitochondrial dehydrogenases in viable cells into insoluble formazan crystals.

• Solubilization: Carefully remove the medium and add 150 µL of a solubilizing agent, such as dimethyl sulfoxide (DMSO), to each well to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance of the resulting colored solution at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to untreated control cells and determine the IC50 value (the concentration of the compound that inhibits cell growth by 50%).

The Protein-Based Endpoint: Sulforhodamine B (SRB) Assay

The Sulforhodamine B (SRB) assay is another robust and widely used method for cytotoxicity screening.[7] Unlike the MTT assay, which relies on metabolic activity, the SRB assay measures the total protein content of the cells, providing a direct estimation of cell number.

Experimental Protocol: Sulforhodamine B (SRB) Assay [7]

• Cell Seeding and Treatment: Follow the same procedure as for the MTT assay (Steps 1 and 2).

• Cell Fixation: After the treatment period, gently add 50 µL of cold 50% (w/v) trichloroacetic acid (TCA) to each well and incubate for 1 hour at 4°C to fix the cells.

• Washing: Wash the plates four to five times with slow-running tap water to remove the TCA and dead cells. Allow the plates to air dry completely.

• Staining: Add 100 µL of 0.4% (w/v) SRB solution in 1% acetic acid to each well and incubate at room temperature for 30 minutes.

• Removal of Unbound Dye: Wash the plates four times with 1% (v/v) acetic acid to remove any unbound SRB dye. Allow the plates to air dry.

• Solubilization: Add 200 µL of 10 mM Tris base solution (pH 10.5) to each well to solubilize the protein-bound dye.

• Absorbance Reading: Measure the absorbance at 510 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell growth inhibition and the IC50 value.

A Glimpse into the Cytotoxic Landscape: Illustrative Data from Benzoic Acid Derivatives

While specific data for 3-[(3-Chlorobenzyl)oxy]benzoic acid is unavailable, we can compile illustrative IC50 values from studies on other benzoic acid derivatives to demonstrate how a comparative analysis would be structured.

Compound/Derivative Class	Cell Line	IC50 (µM)	Reference
Hydroxy benzoic acid derivative (Compound 8)	DLD-1 (Colorectal)	25.05	[3]
Hydroxy benzoic acid derivative (Compound 8)	HeLa (Cervical)	23.88	[3]
Hydroxy benzoic acid derivative (Compound 8)	MCF-7 (Breast)	48.36	[3]
3-[(6-Arylamino)pyridazinylamino]benzoic acid (Compound 1)	HT-29 (Colon)	15.3	[7]
3-[(6-Arylamino)pyridazinylamino]benzoic acid (Compound 2)	HT-29 (Colon)	3.9	[7]
4-((2-hydroxynaphthalen-1-yl)methyleneamino)benzoic acid	HeLa (Cervical)	17.84	[7]

This table is for illustrative purposes only and does not represent a direct comparative study.

Unraveling the "Why": Potential Mechanisms of Action

Understanding the mechanism by which a compound exerts its cytotoxic effects is paramount for its development as a therapeutic agent. For benzoic acid derivatives, several potential mechanisms have been proposed, often involving the induction of apoptosis (programmed cell death) and interference with key cellular signaling pathways.

The Apoptotic Cascade: A Common Pathway to Cell Death

Many anticancer agents, including various benzoic acid derivatives, induce apoptosis in cancer cells. This can occur through the intrinsic (mitochondrial) or extrinsic (death receptor) pathways. Key events in apoptosis include the activation of caspases, a family of proteases that execute the cell death program.

Caption: Simplified overview of apoptosis signaling pathways.

Interference with Key Signaling Pathways

• NF-κB Pathway: The Nuclear Factor-kappa B (NF-κB) signaling pathway plays a crucial role in inflammation, immunity, and cell survival.[4] Its constitutive activation is a hallmark of many cancers, promoting cell proliferation and inhibiting apoptosis. Some benzoic acid derivatives have been shown to inhibit the NF-κB pathway, thereby sensitizing cancer cells to apoptosis.[4]

Caption: Inhibition of the NF-κB signaling pathway.

• Histone Deacetylase (HDAC) Inhibition: Histone deacetylases are enzymes that play a critical role in gene expression. Their overexpression is often observed in cancer, leading to the silencing of tumor suppressor genes. Naturally occurring benzoic acid derivatives have been shown to inhibit HDACs, leading to the re-expression of these genes and subsequent cancer cell growth inhibition.

The Path Forward: A Call for Further Investigation

The therapeutic potential of benzoic acid derivatives in oncology is an exciting and evolving field. While this guide could not provide a direct comparative analysis of 3-[(3-Chlorobenzyl)oxy]benzoic acid derivatives due to a lack of available data, it has laid out a comprehensive roadmap for the evaluation of novel compounds within this chemical class.

The detailed protocols for cytotoxicity assays, coupled with an understanding of the potential mechanisms of action, provide a solid foundation for researchers to initiate their own investigations. The synthesis and subsequent screening of 3-[(3-Chlorobenzyl)oxy]benzoic acid and its analogs against a panel of cancer cell lines would be a valuable contribution to the field, potentially uncovering new lead compounds for the development of next-generation cancer therapies.

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A Senior Application Scientist's Guide to Cross-Validation of Spectroscopic Data with Computational Models

Introduction: The Synergy of Photons and Processors in Modern Drug Development

In the landscape of contemporary drug discovery and development, the convergence of experimental spectroscopy and computational modeling represents a paradigm shift.[1][2] Spectroscopic techniques, such as Nuclear Magnetic Resonance (NMR), Infrared (IR), and Raman spectroscopy, provide a high-throughput, non-destructive window into the molecular world, offering rich datasets that describe the structure, function, and dynamics of chemical entities.[3] Concurrently, computational models, ranging from quantum mechanical simulations to machine learning algorithms, have emerged as powerful tools for predicting molecular properties and interpreting complex spectral data.[4][5]

However, the true potential of this synergy is only realized when a robust framework for mutual validation is established. This guide, intended for researchers, scientists, and drug development professionals, provides an in-depth exploration of the principles and practices for the cross-validation of spectroscopic data with computational models. We will move beyond a mere recitation of protocols to explain the causality behind experimental choices, ensuring that the methodologies presented are inherently self-validating.

Part 1: Taming the Spectrum - The Criticality of Rigorous Data Preprocessing

Raw spectroscopic data is seldom pristine. It is often contaminated with a variety of artifacts, including instrumental noise, baseline drift, scattering effects, and cosmic rays.[6][7][8] These perturbations can significantly degrade measurement accuracy and bias the outcomes of any subsequent computational analysis.[6][7] Therefore, a systematic and well-justified preprocessing pipeline is not just a preliminary step but a cornerstone of reliable cross-validation.

The Hierarchy of Spectral Preprocessing

A logical and hierarchical approach to preprocessing is essential to avoid introducing new artifacts while correcting existing ones. The following workflow illustrates a best-practice sequence for preparing spectroscopic data for computational modeling.

Caption: A hierarchical workflow for spectroscopic data preprocessing.

Justifying the Steps: Causality in Preprocessing

• Cosmic Ray Removal: High-energy cosmic rays can cause sharp, narrow spikes in spectra that do not represent the chemical sample. Their removal is prioritized to prevent these intense, localized artifacts from skewing subsequent processing steps like normalization.

• Baseline Correction: Low-frequency drift in the baseline can arise from instrumental effects or sample fluorescence.[6] Correcting this is crucial because a shifting baseline can be misinterpreted as broad spectral features by a computational model.

• Scattering Correction: Light scattering, particularly in solid or colloidal samples, can introduce multiplicative effects that distort peak intensities. Methods like Standard Normal Variate (SNV) or Multiplicative Scatter Correction (MSC) are employed to correct these physical phenomena, ensuring that the remaining variance is more closely related to the chemical composition.[8][9]

• Normalization: This step scales the spectra to a common reference, such as the area under the curve or the intensity of a specific peak. Normalization mitigates systematic errors arising from variations in sample concentration or path length, making spectra comparable.[6]

• Smoothing and Filtering: Techniques like the Savitzky-Golay filter are used to reduce high-frequency random noise without significantly distorting the underlying spectral features.[8] This improves the signal-to-noise ratio, leading to more robust models.

• Spectral Derivatives: Taking the first or second derivative of a spectrum can help to resolve overlapping peaks and remove baseline offsets, thereby enhancing subtle spectral features that may be important for the model.[8]

Part 2: The Computational Counterpart - A Spectrum of Modeling Approaches

Computational methods provide the theoretical framework to either predict a spectrum from a molecular structure or to extract meaningful information from complex spectral datasets.[4] The choice of model is dictated by the research question, the size of the dataset, and the desired level of accuracy.

• Quantum Mechanics (QM): Methods like Density Functional Theory (DFT) can calculate spectroscopic properties (e.g., vibrational frequencies, NMR chemical shifts) from first principles.[4] These are invaluable for assigning spectral peaks and understanding the underlying molecular physics but are computationally expensive.

• Molecular Mechanics (MM): Employing empirical force fields, MM methods are faster than QM and are well-suited for simulating the dynamics of large biomolecules, providing ensembles of structures for subsequent spectral calculations.[4]

• Chemometrics and Machine Learning: These data-driven approaches excel at identifying patterns in large spectroscopic datasets.[10][11]

  • Principal Component Analysis (PCA): An unsupervised method used for exploratory data analysis and dimensionality reduction.

  • Partial Least Squares (PLS) Regression: A supervised method widely used for quantitative analysis, correlating spectral data with a property of interest (e.g., concentration).[10]

  • Support Vector Machines (SVM) and Artificial Neural Networks (ANN): More complex, non-linear models that can capture intricate relationships in the data.[8]

  • Deep Learning: Architectures like Convolutional Neural Networks (CNNs) and Vision Transformers (ViTs) are increasingly being used for their ability to automatically learn relevant features from spectral data.[12][13]

Part 3: The Cross-Validation Bridge - Forging Trust Between Experiment and Theory

Cross-validation is the linchpin that connects the experimental and computational realms. It is a set of techniques used to assess how the results of a statistical analysis will generalize to an independent dataset.[14] In this context, it serves two primary purposes:

• Validating the Computational Model: Assessing the accuracy of a computational model's predictions against experimental data.[15][16]

• Validating the Spectroscopic Method: Ensuring that a chemometric model built on spectroscopic data is robust and not overfitted to the training set.[14]

The Perils of Overfitting and the Safeguard of Validation

A model that is "overfitted" performs well on the data it was trained on but fails to generalize to new, unseen data.[14] This is a significant risk in spectroscopy, where the number of variables (wavelengths) can far exceed the number of samples.[11] True validation requires testing the model on a genuinely independent set of data.[14]

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A Comparative Guide to Assessing the Anti-Inflammatory Potential of Novel Compounds Against Established NSAIDs

For Researchers, Scientists, and Drug Development Professionals

In the landscape of anti-inflammatory drug discovery, a rigorous and multi-faceted approach to evaluating new chemical entities (NCEs) is paramount. This guide provides a comprehensive framework for comparing the anti-inflammatory potential of a novel compound against well-established nonsteroidal anti-inflammatory drugs (NSAIDs). By integrating in-vitro mechanistic assays with in-vivo models of inflammation, researchers can build a robust preclinical data package to inform on the therapeutic promise of their candidate drug.

The Bedrock of Anti-Inflammatory Action: Understanding Cyclooxygenase (COX) Inhibition

The primary mechanism of action for traditional NSAIDs is the inhibition of cyclooxygenase (COX) enzymes, which are pivotal in the synthesis of prostaglandins—key mediators of inflammation, pain, and fever.[1][2] There are two main isoforms of this enzyme:

• COX-1: This isoform is constitutively expressed in most tissues and is responsible for producing prostaglandins that play a protective role in the gastrointestinal tract and kidneys, and also in platelet aggregation.[3][4]

• COX-2: This isoform is typically induced by inflammatory stimuli, and its upregulation leads to the production of prostaglandins that mediate inflammation and pain.[1][3]

The therapeutic anti-inflammatory effects of NSAIDs are largely attributed to the inhibition of COX-2, while the common side effects, such as gastrointestinal irritation and bleeding, are linked to the inhibition of COX-1.[1][5] Therefore, a key aspect of evaluating a new anti-inflammatory compound is to determine its selectivity for COX-2 over COX-1.

Signaling Pathway of COX Enzymes in Inflammation

Caption: A stepwise workflow for the carrageenan-induced paw edema model.

Data Presentation: In-Vivo Anti-inflammatory Activity

Treatment Group	Dose (mg/kg, p.o.)	% Inhibition of Paw Edema (at 3 hours)
Vehicle Control	-	0%
NCE-123	10	35%
NCE-123	30	65%
NCE-123	100	85%
Indomethacin	10	75%

Synthesizing the Evidence: Building a Comparative Profile

A comprehensive evaluation of a novel anti-inflammatory compound requires the integration of data from both in-vitro and in-vivo studies.

Decision Tree for Assay Selection

Caption: A decision-making framework for selecting appropriate assays to characterize a novel anti-inflammatory compound.

By following this structured approach, researchers can generate a robust and comparative dataset that clearly delineates the anti-inflammatory profile of their novel compound relative to established NSAIDs. This evidence-based guide will facilitate informed decision-making in the drug development pipeline.

References

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• Vane, J. R. (1971). Inhibition of prostaglandin synthesis as a mechanism of action for aspirin-like drugs.
• Azab, A., & Oudghiri, M. (2015). In vivo anti-inflammatory and antiarthritic activities of aqueous extracts from Thymelaea hirsuta. Pharmacognosy research, 7(2), 213.
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• Sygnature Discovery. (2023, June 12). New In Vivo LPS Model for Anti-Inflammatory Drug Profiling. Retrieved from [Link]

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• Devaraj, S., Leonard, S., Traber, M. G., & Jialal, I. (2008). Development of an in vitro screening assay to test the antiinflammatory properties of dietary supplements and pharmacologic agents. The American journal of clinical nutrition, 87(5), 1290–1294.

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Safety & Regulatory Compliance

Personal protective equipment for handling 3-[(3-Chlorobenzyl)oxy]benzoic acid

A Researcher's Guide to Safely Handling 3-[(3-Chlorobenzyl)oxy]benzoic acid

This guide provides essential safety and logistical information for researchers, scientists, and drug development professionals working with 3-[(3-Chlorobenzyl)oxy]benzoic acid. The following procedural guidance is designed to ensure safe handling, from initial preparation to final disposal, grounded in established safety protocols for similar chemical structures.

Immediate Safety and Hazard Assessment

Before beginning any work with 3-[(3-Chlorobenzyl)oxy]benzoic acid, it is critical to understand its potential hazards and to have a clear plan for all stages of its use.

Core Hazard Summary:

Hazard Classification	Description	Primary Precaution
Skin Irritation	Causes skin irritation upon contact[1][3].	Avoid all direct skin contact by using appropriate gloves and a lab coat[3][5].
Serious Eye Irritation	Causes serious eye irritation[1][2][3].	Wear chemical safety goggles and consider a face shield for splash risks[6][7].
Respiratory Tract Irritation	Inhalation of dust may cause respiratory tract irritation[2][4].	Handle exclusively in a certified chemical fume hood or a well-ventilated area[6][8].
Combustibility	The substance is combustible, and finely dispersed dust can form explosive mixtures with air[1][6].	Keep away from heat, sparks, and open flames[5][8].

Operational Plan: A Step-by-Step Handling Protocol

This protocol outlines the necessary steps for safely handling 3-[(3-Chlorobenzyl)oxy]benzoic acid in a laboratory setting. The causality behind each step is explained to foster a deeper understanding of the required safety measures.

1. Engineering Controls and Work Area Preparation:

• Primary Engineering Control: All handling of 3-[(3-Chlorobenzyl)oxy]benzoic acid, including weighing and solution preparation, must be conducted in a certified chemical fume hood to mitigate inhalation risks[8]. The fume hood provides a contained workspace, drawing airborne particles away from the user.

• Emergency Equipment: Ensure that a safety shower and an eyewash station are readily accessible and unobstructed near the workstation[6].

2. Personal Protective Equipment (PPE) Selection and Use: The selection of appropriate PPE is your primary defense against direct exposure.

• Eye and Face Protection:

  • Minimum Requirement: Wear chemical safety goggles that meet ANSI Z87.1 standards[9].

  • Enhanced Protection: For procedures with a higher risk of splashing, such as when working with larger volumes or during transfers, a face shield must be worn in addition to safety goggles[7][9]. This provides a secondary barrier protecting the entire face.

• Hand Protection:

  • Glove Selection: Nitrile or butyl rubber gloves are recommended for handling aromatic carboxylic acids[7][10]. Nitrile gloves offer good resistance to a variety of chemicals and are suitable for incidental contact[11]. For prolonged contact or when handling concentrated solutions, butyl rubber gloves provide superior protection against many corrosive acids[10].

  • Glove Inspection and Technique: Always inspect gloves for any signs of degradation or punctures before use. Use the proper glove removal technique (without touching the glove's outer surface) to avoid skin contact[3][5]. Contaminated gloves should be disposed of immediately as chemical waste[5].

• Body Protection:

  • Wear a flame-resistant lab coat, fully buttoned, to protect your skin and personal clothing[9].

  • Ensure that legs are fully covered, and wear closed-toe shoes[9]. Polyester and acrylic fabrics should be avoided as they can melt in the presence of certain chemicals[9].

• Respiratory Protection:

  • When engineering controls like a fume hood are properly used, a respirator is typically not required. However, if there is a potential for exposure outside of a fume hood, a NIOSH-approved respirator may be necessary[9][12][13].

3. Weighing and Solution Preparation:

• Perform all weighing operations within the fume hood to contain any dust.

• Use a spatula to handle the solid material, avoiding the creation of dust clouds.

• When preparing solutions, add the solid to the solvent slowly to prevent splashing.

4. Post-Handling Procedures:

• Thoroughly wash hands with soap and water after handling the compound, even if gloves were worn[2][6].

• Clean the work area, including the balance and the fume hood surface, to remove any residual contamination.

Experimental Workflow for Handling 3-[(3-Chlorobenzyl)oxy]benzoic acid

Caption: Workflow for safe handling of 3-[(3-Chlorobenzyl)oxy]benzoic acid.

Disposal Plan: Managing Chemical Waste

Proper disposal is a critical component of the chemical handling lifecycle, ensuring the safety of personnel and the environment.

1. Waste Segregation:

• Solid Waste: Collect any unreacted 3-[(3-Chlorobenzyl)oxy]benzoic acid and any grossly contaminated items (e.g., weigh boats, paper towels) in a dedicated, clearly labeled hazardous waste container for solid organic residues[1].

• Liquid Waste: Solutions containing 3-[(3-Chlorobenzyl)oxy]benzoic acid should be collected in a separate, labeled hazardous waste container for halogenated organic solvents.

• Contaminated PPE: Used gloves, disposable lab coats, and other contaminated PPE should be placed in a designated solid waste container.

2. Disposal Procedures:

• Never dispose of 3-[(3-Chlorobenzyl)oxy]benzoic acid or its solutions down the drain or in the regular trash[1][8]. This is to prevent contamination of water systems and to comply with environmental regulations.

• All waste must be disposed of through your institution's environmental health and safety (EHS) office or an approved waste disposal plant[5][6][8]. Follow all local, state, and federal regulations for hazardous waste disposal.

• Ensure waste containers are kept tightly closed and stored in a designated, well-ventilated area while awaiting pickup[6][8].

Emergency Response

In the event of an exposure or spill, immediate and correct action is crucial.

• Skin Contact: Immediately remove all contaminated clothing. Rinse the affected skin with plenty of soap and water for at least 15 minutes[3][6]. Seek medical attention if irritation occurs or persists[1][3].

• Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do[1][6][8]. Seek immediate medical attention.

• Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. If the person is not breathing, begin artificial respiration[6]. Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water[8]. Seek immediate medical attention.

• Spill: For small spills, carefully sweep up the solid material, avoiding dust formation, and place it into a suitable, labeled container for disposal[8]. For larger spills, evacuate the area and contact your institution's EHS office.

By adhering to this comprehensive guide, researchers can confidently and safely handle 3-[(3-Chlorobenzyl)oxy]benzoic acid, ensuring personal safety and the integrity of their work environment.

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• LeelineWork. (2026). What PPE Should You Wear When Handling Acid 2026?. Retrieved from [Link]

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• Seton. (2024). Discover the Various Types of PPE for Optimal Chemical Safety. Retrieved from [Link]

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